2,5,6-Trimethyl-2-heptanol

• CAS: 66256-48-2

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of 2,5,6-Trimethyl-2-heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of the tertiary alcohol, 2,5,6-trimethyl-2-heptanol. The information is compiled from various scientific databases and is intended to serve as a foundational resource for professionals in research and development.

Core Physical Properties

2,5,6-Trimethyl-2-heptanol is a branched-chain aliphatic alcohol. Its physical characteristics are crucial for a variety of applications, including its use as a solvent, in fragrance formulations, and as a potential intermediate in chemical synthesis. A summary of its key physical properties is presented in the table below.

Property	Value	Units	Notes
Molecular Formula	C₁₀H₂₂O	-	[1]
Molecular Weight	158.28	g/mol	[1][2]
Boiling Point	193 (466.15)	°C (K)	[2]
Density	0.8270	g/cm³
Refractive Index	1.4340	-	@ 20°C
Water Solubility	218.2	mg/L	@ 25°C (estimated)[3]
Melting Point	-1.53	°C	(estimated)

Experimental Protocols for Property Determination

While specific experimental documentation for 2,5,6-trimethyl-2-heptanol is not extensively published, the following are standard laboratory protocols for determining the physical properties of liquid organic compounds of this nature.

Boiling Point Determination (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common and effective method for determining the boiling point of a small liquid sample is the capillary tube method.[4][5]

Workflow for Boiling Point Determination

Caption: Workflow for Boiling Point Determination using the Capillary Method.

Density Determination (Pycnometer Method)

The density of a liquid is its mass per unit volume. A pycnometer, a flask with a specific, accurately known volume, is commonly used for precise density measurements.

• Weigh the clean, dry pycnometer (m₁).

• Fill the pycnometer with distilled water of a known temperature and weigh it again (m₂). The density of water at various temperatures is well-documented.

• Calculate the volume of the pycnometer (V): V = (m₂ - m₁) / ρ_water.

• Empty and dry the pycnometer, then fill it with 2,5,6-trimethyl-2-heptanol and weigh it (m₃).

• Calculate the density of the sample (ρ_sample): ρ_sample = (m₃ - m₁) / V.

Refractive Index Determination (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a substance. An Abbe refractometer is the standard instrument for this measurement.[6]

• Calibrate the refractometer using a standard liquid with a known refractive index (e.g., distilled water).

• Apply a few drops of 2,5,6-trimethyl-2-heptanol to the prism surface.

• Close the prisms and allow the temperature to equilibrate , typically to 20°C, using a circulating water bath.

• Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus on the crosshairs of the eyepiece.

• Read the refractive index from the instrument's scale.

Water Solubility Determination (Shake-Flask Method)

The shake-flask method is a common technique for determining the solubility of a substance in water.

• An excess amount of 2,5,6-trimethyl-2-heptanol is added to a known volume of distilled water in a flask.

• The flask is sealed and agitated (shaken) at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• The mixture is then allowed to stand to allow for phase separation.

• A sample of the aqueous phase is carefully removed and filtered or centrifuged to remove any undissolved droplets of the alcohol.

• The concentration of 2,5,6-trimethyl-2-heptanol in the aqueous sample is determined using an appropriate analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Biological Activity and Signaling Pathways

Current scientific literature primarily focuses on the application of 2,5,6-trimethyl-2-heptanol in the fragrance and flavor industries. As of the latest available data, there is no significant published research detailing the involvement of 2,5,6-trimethyl-2-heptanol in specific biological signaling pathways or its development as a therapeutic agent. Therefore, a diagrammatic representation of such pathways is not applicable at this time. Researchers investigating the bioactivity of this compound would be entering a novel area of study.

References

• 1. 2,5,6-Trimethyl-2-heptanol | C10H22O | CID 10176244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,5,6-trimethyl-2-heptanol [webbook.nist.gov]
• 3. 2,5,6-trimethyl-2-heptanol, 66256-48-2 [thegoodscentscompany.com]
• 4. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 5. byjus.com [byjus.com]
• 6. davjalandhar.com [davjalandhar.com]

2,5,6-Trimethyl-2-heptanol chemical structure and IUPAC name

An In-depth Technical Guide to 2,5,6-Trimethyl-2-heptanol

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and spectral data of 2,5,6-trimethyl-2-heptanol, targeted towards researchers, scientists, and professionals in drug development and chemical synthesis.

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2,5,6-trimethylheptan-2-ol [1]. It is a tertiary alcohol with a saturated acyclic structure.

Chemical Structure:

References

• 1. 2,5,6-Trimethyl-2-heptanol | C10H22O | CID 10176244 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Chirality of 2,5,6-Trimethyl-2-heptanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,5,6-Trimethyl-2-heptanol is a chiral tertiary alcohol notable for its application as a fragrance and flavoring agent. The molecule possesses a single stereocenter at the C5 position, giving rise to two distinct enantiomers: (R)- and (S)-2,5,6-trimethyl-2-heptanol. These enantiomers exhibit different olfactory properties, a common phenomenon in chiral fragrance compounds that underscores the stereospecific nature of olfactory receptors. This technical guide provides a comprehensive overview of the stereochemistry of 2,5,6-trimethyl-2-heptanol, including its synthesis, enantiomeric properties, and analytical separation. While the compound is primarily used in the flavor and fragrance industry, the principles of its stereoselective synthesis and chiral analysis are broadly applicable in chemical and pharmaceutical research.

Physicochemical and Olfactory Properties of Enantiomers

The distinct sensory profiles of the (R) and (S) enantiomers of 2,5,6-trimethyl-2-heptanol highlight the importance of stereochemistry in molecular recognition at olfactory receptors. The racemic mixture is described as having a floral, freesia-type odor with a slightly fruity character.[1][2] The individual enantiomers, however, offer more nuanced scent profiles.

Property	(R)-2,5,6-trimethyl-2-heptanol	(S)-2,5,6-trimethyl-2-heptanol	Racemic 2,5,6-trimethyl-2-heptanol
Configuration	(+)-(R)	(-)-(S)	(±)
Molecular Formula	C₁₀H₂₂O[3]	C₁₀H₂₂O[3]	C₁₀H₂₂O[3]
Molecular Weight	158.28 g/mol [3]	158.28 g/mol [3]	158.28 g/mol [3]
CAS Number	Not individually assigned	Not individually assigned	66256-48-2[3][4]
Odor Description	Typical of white flowers, reminiscent of linalool (B1675412), with a slight connotation of terpineol, and a lilac and fruity note.[1][5]	More floral and citrus-like, with a note reminiscent of dimethyloctanol, a soapy and a slight aldehyde connotation.[1][5]	Floral-freesia type with a slightly fruity character.[1][2]
Taste Description	Not specified	Not specified	Floral and woody, with a reminiscence of linalool and an undernote of α-terpineol.[1]
Specific Optical Rotation ([α]D)	Data not publicly available. The (+) designation indicates it is dextrorotatory.[1]	Data not publicly available. The (-) designation indicates it is levorotatory.[1]	0° (by definition)

Synthesis of Enantiomers and Racemate

The synthesis of both the individual enantiomers and the racemic mixture of 2,5,6-trimethyl-2-heptanol has been described. The enantioselective route leverages a chiral pool starting material, while the racemic synthesis follows a more direct pathway from an achiral precursor.

Enantioselective Synthesis from Citronellal

A seven-step synthesis route starting from commercially available (+)-(R)- or (-)-(S)-citronellal is used to produce the corresponding enantiomers of 2,5,6-trimethyl-2-heptanol. The absolute configuration of the final product is determined by the starting material, as all reactions in the sequence proceed with retention of the original stereocenter's configuration.[1]

The overall workflow for this synthesis is depicted below.

Enantioselective synthesis workflow for 2,5,6-trimethyl-2-heptanol.

Experimental Protocol Overview (based on patent literature[1]):

• Step a: Mannich Reaction: Citronellal is subjected to a Mannich-type reaction.

• Step b: Hydrogenation: The resulting methylene (B1212753) group is hydrogenated.

• Step c: Huang-Minlon Reduction: The carbonyl group is reduced.

• Step d: Ozonolysis: The double bond is cleaved via ozonolysis.

• Step e: First Grignard Reaction: The intermediate is reacted with methylmagnesium iodide (CH₃MgI).

• Step f: Oxidation: The resulting secondary alcohol is oxidized to a ketone using pyridinium (B92312) chlorochromate (PCC).

• Step g: Second Grignard Reaction: A second Grignard reaction with CH₃MgI converts the ketone to the final tertiary alcohol.

Note: Specific reagent quantities, reaction conditions (temperature, time), and detailed purification methods for each step are not fully detailed in publicly available literature. The enantiomeric excess (ee) of the final product has not been reported.

Racemic Synthesis

The racemic mixture of 2,5,6-trimethyl-2-heptanol is synthesized via a three-step process starting from 2-isopropyl-2-propenal.[1]

Synthesis workflow for racemic 2,5,6-trimethyl-2-heptanol.

Experimental Protocol Overview (based on patent literature[1][2]):

• Step a: Wittig-Horner Reaction: 2-Isopropyl-2-propenal is reacted with ethyl diethylphosphonoacetate (B8399255) in the presence of sodium ethoxide to form ethyl 4-isopropyl-2,4-pentadienoate.

• Step b: Hydrogenation: The resulting dienoate is hydrogenated using a palladium on activated charcoal catalyst to yield ethyl 4,5-dimethylhexanoate.

• Step c: Grignard Reaction: The ester is treated with two equivalents of methylmagnesium iodide to form the final product, racemic 2,5,6-trimethyl-2-heptanol.

Chiral Separation

The analysis of enantiomeric purity and the separation of the (R) and (S) enantiomers can be achieved using chiral gas chromatography (GC). While a specific, validated method for 2,5,6-trimethyl-2-heptanol is not published, a general protocol can be proposed based on established methods for similar chiral alcohols.

Proposed Experimental Protocol for Chiral GC Analysis:

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Chiral Stationary Phase (Column): A cyclodextrin-based chiral column is recommended. Columns such as those containing derivatized β-cyclodextrin (e.g., Rt-βDEX series) are known to be effective for separating chiral alcohols.[6]

• Carrier Gas: Hydrogen or Helium.

• Injector and Detector Temperatures: Typically set around 220-250°C.[6][7]

• Oven Temperature Program: An initial temperature of approximately 40-60°C, held for 1-2 minutes, followed by a ramp of 2-5°C per minute up to a final temperature of 200-230°C.[6] This gradient allows for the separation of the enantiomers, which will have slightly different retention times on the chiral stationary phase.

• Derivatization (Optional): To improve peak shape and potentially enhance separation, the alcohol can be derivatized, for example, by acetylation.[7] However, direct analysis is often possible.

Biological Activity and Applications

The primary application of 2,5,6-trimethyl-2-heptanol and its enantiomers is in the fragrance and flavor industry.[1] It is used to impart floral and fruity notes to a wide range of products, including perfumes, soaps, detergents, and food flavorings.[1]

There is limited publicly available data on the specific pharmacological or toxicological profiles of 2,5,6-trimethyl-2-heptanol. A toxicological review of a structurally related compound, 2,6-dimethyl-2-heptanol (B77958), exists in the context of its use as a fragrance ingredient, suggesting that the main area of study for such compounds is dermatological and toxicological safety for consumer applications.[8] No specific interactions with biological signaling pathways have been documented for 2,5,6-trimethyl-2-heptanol.

Conclusion

2,5,6-Trimethyl-2-heptanol serves as an excellent case study in the practical application of chirality in the chemical industry. The distinct odors of its (R) and (S) enantiomers validate the principle of stereospecificity in sensory perception. While detailed quantitative data such as specific rotation and enantiomeric excess from its synthesis are not widely reported, the synthetic pathways described in patent literature provide a clear framework for accessing both the pure enantiomers and the racemic mixture. For researchers, the challenge remains to further characterize these enantiomers and to develop and publish validated analytical methods for their separation and quantification. Such data would be invaluable for quality control in the fragrance industry and would contribute to a deeper understanding of the structure-activity relationships of chiral molecules.

References

• 1. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 2. EP0933420A2 - Use of 2,5,6,-trimethyl-2-heptanol as a perfuming and a flavouring agent - Google Patents [patents.google.com]
• 3. 2,5,6-Trimethyl-2-heptanol | C10H22O | CID 10176244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,5,6-trimethyl-2-heptanol [webbook.nist.gov]
• 5. 2,5,6-trimethyl-2-heptanols [leffingwell.com]
• 6. gcms.cz [gcms.cz]
• 7. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fragrance material review on 2,6-dimethyl-2-heptanol - PubMed [pubmed.ncbi.nlm.nih.gov]

The Olfactory Signature of (+)-(R)-2,5,6-trimethyl-2-heptanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-(R)-2,5,6-trimethyl-2-heptanol is a chiral tertiary alcohol with a distinct and complex odor profile that finds application in the fragrance industry. This technical guide provides a comprehensive overview of its olfactory characteristics, drawing from available data to detail its scent profile in comparison to its enantiomer and the racemic mixture. This document outlines generalized experimental protocols for its synthesis and sensory evaluation, and describes the fundamental signaling pathway involved in its perception. Due to the proprietary nature of fragrance research, specific quantitative sensory data such as odor thresholds are not publicly available.

Odor Profile

The olfactory characteristics of (+)-(R)-2,5,6-trimethyl-2-heptanol and its related compounds have been described in perfumery literature, primarily in patent documents. The overall scent is characterized as floral, with multiple nuances.

Qualitative Olfactory Description

The scent of (+)-(R)-2,5,6-trimethyl-2-heptanol is consistently described as being of the floral type. More specifically, it evokes the impression of white flowers, with a notable resemblance to the scent of linalool (B1675412) and freesia.[1][2] Professional perfumers have also identified a fruity undercurrent and a much-appreciated velvety character.[1][2]

A detailed breakdown of the odor facets for the (+)-(R) enantiomer, its (-)-(S) counterpart, and the racemic mixture is presented below.

Compound	Odor Description
(+)-(R)-2,5,6-trimethyl-2-heptanol	Described as having a characteristic scent of white flowers, reminiscent of linalool.[1][3] It also possesses a slight terpineol (B192494) connotation, with lilac and fruity notes.[1][2][3]
(-)-(S)-2,5,6-trimethyl-2-heptanol	The odor of this enantiomer is characterized as more floral and citrus-like.[1][3] It has a note reminiscent of dimethyloctanol, with a soapy and slight aldehyde connotation.[1][3] The overall impression is considered less lilac and more rosy-lily of the valley compared to its (+)-(R) enantiomer.[1]
Racemic 2,5,6-trimethyl-2-heptanol	The racemic mixture is described as having a floral-freesia type odor with a slightly fruity character.[1][2][4] It is also noted for its tenacity and elegance, being perceived as sweeter, more bergamot-like, and almost powdery-vanilla compared to its analogue, 2,6-dimethyl-2-heptanol.[1][2]

Quantitative Olfactory Data

A thorough review of publicly available scientific literature and databases reveals no specific quantitative odor threshold data for (+)-(R)-2,5,6-trimethyl-2-heptanol or its enantiomers.[3] Such data is often proprietary to the fragrance companies that develop and evaluate these molecules.

Experimental Protocols

The following sections outline generalized methodologies for the synthesis and sensory analysis of (+)-(R)-2,5,6-trimethyl-2-heptanol, based on established chemical and sensory science principles.

Synthesis of (+)-(R)-2,5,6-trimethyl-2-heptanol

The synthesis of the enantiomerically pure (+)-(R)-2,5,6-trimethyl-2-heptanol can be achieved via a multi-step process starting from (+)-(R)-citronellal. The synthesis of the racemic mixture proceeds from 2-isopropyl-2-propenal.[1] The following is a generalized workflow for the enantioselective synthesis.

Diagram 1: Synthesis Workflow for (+)-(R)-2,5,6-trimethyl-2-heptanol

A generalized reaction pathway for the synthesis.

Methodology:

• Protection of the Aldehyde: The aldehyde functional group of (+)-(R)-citronellal is protected, for example, as an acetal, to prevent its reaction in subsequent steps.

• Oxidative Cleavage: The double bond in the protected citronellal (B1669106) is cleaved, typically through ozonolysis followed by a reductive workup, to yield a shorter-chain aldehyde.

• Reduction to an Alcohol: The resulting aldehyde is reduced to a primary alcohol using a mild reducing agent like sodium borohydride.

• Conversion to an Alkyl Halide: The alcohol is then converted to a more reactive alkyl halide, for instance, an alkyl bromide, using a reagent such as phosphorus tribromide.

• Grignard Reaction: The alkyl halide is used to form a Grignard reagent, which is then reacted with acetone to form the tertiary alcohol structure.

• Deprotection and Purification: The protecting group is removed under acidic conditions, and the final product, (+)-(R)-2,5,6-trimethyl-2-heptanol, is purified using standard techniques like column chromatography or distillation.

Sensory Analysis Protocol

To characterize the odor profile of the synthesized compound, a sensory panel evaluation using Gas Chromatography-Olfactometry (GC-O) would be the standard methodology.

Methodology:

• Sample Preparation: A solution of the purified (+)-(R)-2,5,6-trimethyl-2-heptanol is prepared in a suitable solvent, such as ethanol. A series of dilutions are also prepared for threshold determination.

• GC-O Analysis: The sample is injected into a gas chromatograph equipped with a sniffing port. The effluent from the GC column is split between a chemical detector (like a mass spectrometer) and the sniffing port.

• Panelist Evaluation: Trained sensory panelists sniff the effluent at the olfactometry port and record the odor descriptors at specific retention times, as well as the intensity of the odor.

• Data Analysis: The data from the panelists are compiled to create an aromagram, which plots odor intensity or detection frequency against retention time. This allows for the correlation of specific chemical peaks with their perceived odor.

The sequence of events from odorant binding to neural signal.

Conclusion

(+)-(R)-2,5,6-trimethyl-2-heptanol is a fragrance ingredient with a well-described, yet qualitatively defined, floral and fruity odor profile. While specific quantitative data on its olfactory potency remains proprietary, established methodologies for its chemical synthesis and sensory evaluation can be outlined. The perception of its characteristic scent is mediated by the canonical olfactory signal transduction pathway, a fundamental process in the sense of smell. Further research, particularly in the public domain, is needed to provide quantitative sensory metrics and to identify the specific olfactory receptors that bind to this molecule, which would further elucidate the structure-activity relationship of this and related fragrance compounds.

References

• 1. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reactome | Olfactory Signaling Pathway [reactome.org]

Olfactory Characteristics of (-)-(S)-2,5,6-trimethyl-2-heptanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the olfactory characteristics of the chiral molecule (-)-(S)-2,5,6-trimethyl-2-heptanol. It details the distinct odor profile of the (S)-enantiomer in comparison to its corresponding (R)-enantiomer and the racemic mixture. This document summarizes qualitative sensory data, outlines the experimental protocol for its synthesis, and presents visual representations of the synthetic workflow and the generalized olfactory signal transduction pathway. This guide is intended for professionals in the fields of fragrance chemistry, sensory science, and pharmacology who are interested in the structure-odor relationships of chiral compounds.

Introduction

2,5,6-trimethyl-2-heptanol is a tertiary alcohol with a floral scent profile. The presence of a chiral center at the C5 position gives rise to two enantiomers, (+)-(R)- and (-)-(S)-2,5,6-trimethyl-2-heptanol, each possessing unique olfactory properties. Understanding the distinct scent characteristics of each enantiomer is crucial for the development of novel fragrances and for studying the mechanisms of olfactory perception. This guide focuses specifically on the (-)-(S)-enantiomer, providing a comprehensive summary of its known olfactory attributes and the methodologies used for its synthesis and characterization.

Olfactory Profile

The olfactory characteristics of the enantiomers of 2,5,6-trimethyl-2-heptanol have been evaluated by professional perfumers. The (-)-(S)-enantiomer exhibits a distinct scent profile that is more floral and citrus-like compared to its (R)-counterpart.

Qualitative Data Summary

The following table summarizes the reported olfactory descriptors for the (-)-(S)-enantiomer, the (+)-(R)-enantiomer, and the racemic mixture of 2,5,6-trimethyl-2-heptanol.[1][2]

Compound	Odor Profile	Associated Notes
(-)-(S)-2,5,6-trimethyl-2-heptanol	Floral, citrus-like	Reminiscent of dimethyloctanol, soapy, slight aldehyde connotation, rosy-lily of the valley.[1][2]
(+)-(R)-2,5,6-trimethyl-2-heptanol	White flowers	Reminiscent of linalool, slight terpineol (B192494) connotation, lilac, and fruity.[1][2]
Racemic 2,5,6-trimethyl-2-heptanol	Floral, white flower type	Linalool-freesia connotation, fruity undertone, velvety.[2]

Quantitative Data

Currently, there is no publicly available data on the odor threshold values for (-)-(S)-2,5,6-trimethyl-2-heptanol or its (R)-enantiomer.[1]

Experimental Protocols

Synthesis of (-)-(S)-2,5,6-trimethyl-2-heptanol

The synthesis of the (S)-enantiomer of 2,5,6-trimethyl-2-heptanol is achieved through a 7-step process starting from (-)-(S)-citronellal. The reaction sequence ensures the retention of the stereochemical configuration at the chiral center.

A generalized workflow for the synthesis is as follows:

• Protection of the aldehyde group of (-)-(S)-citronellal.

• Oxidative cleavage of the double bond to form a carboxylic acid.

• Reduction of the carboxylic acid to an alcohol.

• Conversion of the alcohol to a leaving group (e.g., tosylate or halide).

• Introduction of the isopropyl group via a Grignard reaction or similar nucleophilic substitution.

• Deprotection of the aldehyde group.

• Reaction with a methyl Grignard reagent to form the tertiary alcohol, (-)-(S)-2,5,6-trimethyl-2-heptanol.

A visual representation of this workflow is provided in Figure 1.

Sensory Evaluation Methodology

While the specific parameters of the sensory evaluations for (-)-(S)-2,5,6-trimethyl-2-heptanol are not detailed in the available literature, a general protocol for the sensory analysis of fragrance compounds involves the following steps:

• Panelist Selection: A panel of trained and experienced perfumers or sensory analysts is selected.

• Sample Preparation: The odorant is diluted in an appropriate solvent (e.g., ethanol) to a standardized concentration. The diluted sample is then applied to a smelling strip.

• Evaluation Environment: The evaluation is conducted in a well-ventilated, odor-free room to prevent sensory fatigue and cross-contamination of scents.

• Odor Assessment: Panelists sniff the smelling strips at specific time intervals (top, middle, and base notes) and record their impressions using a standardized vocabulary of odor descriptors.

• Data Analysis: The collected descriptors are compiled and analyzed to create a comprehensive odor profile for the compound.

Visualizations

Synthesis Workflow

Caption: Synthetic pathway for (-)-(S)-2,5,6-trimethyl-2-heptanol.

Comparative Olfactory Profiles

References

• 1. 2,5,6-trimethyl-2-heptanols [leffingwell.com]
• 2. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]

An In-depth Technical Guide to 2,5,6-Trimethyl-2-heptanol: Discovery, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,5,6-trimethyl-2-heptanol, a tertiary alcohol with significant applications in the fragrance and flavor industries. While first identified in the early 20th century, its unique sensory properties were not recognized until much later. This document details the historical discovery, modern synthetic protocols for both its racemic and enantiomerically pure forms, and a summary of its known physicochemical properties. Notably, this guide also highlights the current gap in knowledge regarding the biological activity and potential therapeutic applications of this compound, presenting an opportunity for future research and development.

Discovery and History

2,5,6-Trimethyl-2-heptanol is a compound with a history that separates its initial chemical identification from the discovery of its most prominent characteristic: its scent. The compound was known in the chemical literature for a considerable time before its olfactory and gustatory properties were explored. A key early reference to this compound can be found in a 1911 publication by Otto Wallach in Justus Liebigs Annalen der Chemie, which provided data on its boiling point.[1]

Despite its early documentation, the unique floral and fruity fragrance of 2,5,6-trimethyl-2-heptanol remained uncharacterized until the late 20th century. It was the surprising discovery of its potent and pleasant aroma that led to its use in perfumery and as a flavoring agent.[2] Patents filed in the late 1990s and early 2000s describe its odor as being of a floral-freesia type with a slightly fruity character.[2] This discovery opened up its application in various consumer products, a stark contrast to its chemically obscure origins.

Physicochemical Properties

A summary of the key physicochemical properties of 2,5,6-trimethyl-2-heptanol is presented in Table 1. This data is essential for its handling, formulation, and analysis.

Property	Value	Source
Molecular Formula	C₁₀H₂₂O	PubChem[3]
Molecular Weight	158.28 g/mol	PubChem[3]
CAS Number	66256-48-2	NIST WebBook[1][4]
Boiling Point	466.15 K (193 °C)	NIST WebBook[1]
IUPAC Name	2,5,6-trimethylheptan-2-ol	PubChem[3]
Appearance	Colorless liquid	Alfa Aesar MSDS (for similar compounds)
Solubility	Soluble in alcohol and oils	The Good Scents Company[5]

Synthesis of 2,5,6-Trimethyl-2-heptanol

The synthesis of 2,5,6-trimethyl-2-heptanol can be achieved through a multi-step process, with variations for producing the racemic mixture and the individual (R) and (S) enantiomers. A common modern approach involves a Grignard reaction as a key step.

Synthesis of Racemic 2,5,6-Trimethyl-2-heptanol

A three-step synthesis for the racemic mixture starts from 2-isopropyl-2-propenal.[2]

Experimental Protocol:

• Step 1: Wittig-Horner Reaction. 2-isopropyl-2-propenal is reacted with a phosphonate (B1237965) ylide, such as the anion of triethyl phosphonoacetate, to form ethyl 4-isopropyl-2,4-pentadienoate.

• Step 2: Hydrogenation. The resulting dienoate is then hydrogenated, typically using a palladium on carbon (Pd/C) catalyst, to saturate the double bonds and yield ethyl 4,5-dimethylhexanoate.

• Step 3: Grignard Reaction. The ester is treated with an excess of a methyl Grignard reagent (e.g., methylmagnesium iodide, CH₃MgI). The Grignard reagent adds twice to the ester carbonyl, which, after acidic workup, yields the tertiary alcohol, 2,5,6-trimethyl-2-heptanol.[2]

The reaction workflow for the synthesis of racemic 2,5,6-trimethyl-2-heptanol is illustrated in the following diagram.

Synthesis of Racemic 2,5,6-Trimethyl-2-heptanol

Synthesis of (R)- and (S)-2,5,6-Trimethyl-2-heptanol

The enantiomerically pure forms can be synthesized from the corresponding enantiomers of citronellal (B1669106) in a multi-step process.[2] This longer synthetic route allows for the preparation of the individual (R) and (S) enantiomers, which may have distinct olfactory properties.

Spectroscopic Data

The structural confirmation of 2,5,6-trimethyl-2-heptanol is typically achieved through spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Spectroscopic Data	Observed Features
¹H NMR (CDCl₃)	Signals corresponding to the methyl groups, methylene (B1212753) protons, methine protons, and the hydroxyl proton are observed. The chemical shifts and splitting patterns are consistent with the structure.
¹³C NMR (CDCl₃)	Resonances for the ten carbon atoms in their unique chemical environments are present.
Mass Spectrometry (MS)	The mass spectrum typically does not show a strong molecular ion peak (M⁺) due to the facile dehydration of the tertiary alcohol. Characteristic fragment ions are observed.

Biological Activity and Drug Development Potential

A thorough review of the scientific literature reveals a significant absence of data on the biological activity of 2,5,6-trimethyl-2-heptanol. There are no published studies on its interaction with specific signaling pathways, its potential pharmacological effects, or its evaluation in any drug development context.

This lack of information presents a unique opportunity for the research community. Given its well-defined structure and synthetic accessibility, 2,5,6-trimethyl-2-heptanol could be a candidate for screening in various biological assays. Its lipophilic nature suggests potential for interaction with cellular membranes or hydrophobic binding pockets of proteins. Future research could explore its potential antimicrobial, anti-inflammatory, or cytotoxic activities, among others.

The logical workflow for investigating the biological potential of 2,5,6-trimethyl-2-heptanol is depicted below.

Workflow for Exploring Biological Potential

Conclusion

2,5,6-Trimethyl-2-heptanol is a molecule with a dual history: a long period of chemical existence followed by a relatively recent discovery of its valuable sensory properties. While its synthesis and physicochemical characteristics are well-documented, its biological profile remains a blank slate. For researchers and drug development professionals, this presents an untapped area of investigation. The detailed synthetic protocols provided herein offer a clear path to obtaining this compound for further study. The exploration of its potential bioactivities could unveil novel applications beyond the realm of fragrances and flavors, making 2,5,6-trimethyl-2-heptanol a compound of interest for future scientific inquiry.

References

• 1. 2,5,6-trimethyl-2-heptanol [webbook.nist.gov]
• 2. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 3. 2,5,6-Trimethyl-2-heptanol | C10H22O | CID 10176244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,5,6-trimethyl-2-heptanol [webbook.nist.gov]
• 5. thegoodscentscompany.com [thegoodscentscompany.com]

Unveiling the Synthetic Origins of 2,5,6-Trimethyl-2-heptanol: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5,6-Trimethyl-2-heptanol is a synthetic alcohol valued for its distinct floral and fruity aroma, reminiscent of white flowers, linalool (B1675412), and freesia. Despite its fragrance profile suggesting a natural origin, extensive searches of scientific literature and chemical databases indicate that 2,5,6-trimethyl-2-heptanol is not known to occur naturally . This technical guide provides a comprehensive overview of the available information on this compound, focusing on its synthetic nature, chemical properties, and applications, in lieu of non-existent data on its natural occurrence.

Natural Occurrence: An Absence of Evidence

A thorough review of scientific literature, including databases on plant volatiles, insect pheromones, and microbial metabolites, yielded no evidence of 2,5,6-trimethyl-2-heptanol being isolated or identified from a natural source. One database explicitly states the compound is "not found in nature"[1]. While its aroma profile is similar to naturally occurring monoterpene alcohols, it is classified as a synthetic fragrance and flavoring ingredient[2][3][4].

Chemical Properties and Synthesis

2,5,6-Trimethyl-2-heptanol is a tertiary alcohol with the chemical formula C10H22O. Its structure features a heptane (B126788) backbone with methyl groups at positions 2, 5, and 6, and a hydroxyl group at position 2.

Table 1: Physicochemical Properties of 2,5,6-Trimethyl-2-heptanol

Property	Value	Reference
Molecular Formula	C10H22O
Molecular Weight	158.28 g/mol
CAS Number	66256-48-2	[5][6]
Appearance	Colorless liquid
Odor Profile	Floral, freesia, fruity, with linalool and terpineol (B192494) nuances	[4][7]

As a synthetic compound, the production of 2,5,6-trimethyl-2-heptanol is achieved through chemical synthesis. While specific industrial synthesis protocols are often proprietary, a general conceptual pathway can be illustrated. A plausible synthetic route would involve a Grignard reaction, a fundamental carbon-carbon bond-forming reaction in organic chemistry.

The following diagram illustrates a possible synthetic pathway for 2,5,6-trimethyl-2-heptanol. This is a generalized representation and not a detailed experimental protocol.

A conceptual workflow for the synthesis of 2,5,6-trimethyl-2-heptanol.

Experimental Protocols: Synthesis of Racemic 2,5,6-Trimethyl-2-heptanol (Illustrative)

The following is a generalized protocol based on standard organic synthesis techniques for Grignard reactions.

Materials:

• 4,5-Dimethyl-2-hexanone

• Methylmagnesium bromide (solution in diethyl ether)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon) is charged with a solution of 4,5-dimethyl-2-hexanone in anhydrous diethyl ether.

• Grignard Addition: The flask is cooled in an ice bath. A solution of methylmagnesium bromide in diethyl ether is added dropwise from the dropping funnel with vigorous stirring. The rate of addition is controlled to maintain a gentle reflux.

• Reaction Monitoring: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for a specified period. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride while cooling the flask in an ice bath.

• Extraction: The resulting mixture is transferred to a separatory funnel. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by vacuum distillation or column chromatography to yield pure 2,5,6-trimethyl-2-heptanol.

Chirality and Enantiomers

2,5,6-Trimethyl-2-heptanol possesses two chiral centers (at carbons 5 and 6), meaning it can exist as different stereoisomers. The olfactory properties of the enantiomers have been described as distinct:

• (+)-(R)-2,5,6-trimethyl-2-heptanol: Possesses an odor typical of white flowers, reminiscent of linalool, with a slight terpineol and lilac connotation and a fruity note[7].

• (-)-(S)-2,5,6-trimethyl-2-heptanol: Described as more floral and citrus-like, with a note reminiscent of dimethyloctanol, and a soapy, slightly aldehydic connotation[7].

The separation of these enantiomers would require chiral resolution techniques, such as chiral chromatography or enzymatic resolution.

Biological Activity and Signaling Pathways

There is currently no scientific literature available that describes any specific biological activities or signaling pathways associated with 2,5,6-trimethyl-2-heptanol. Its primary application is in the fragrance and flavor industry, and it has not been investigated for pharmaceutical or therapeutic purposes.

Conclusion

References

• 1. 2,5,6-trimethyl-2-heptanol, 66256-48-2 [thegoodscentscompany.com]
• 2. 2,5,6-trimethyl-2-heptanol [webbook.nist.gov]
• 3. 2,5,6-Trimethyl-2-heptanol | C10H22O | CID 10176244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 5. 2-heptanol, 543-49-7 [thegoodscentscompany.com]
• 6. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 7. 2,5,6-trimethyl-2-heptanols [leffingwell.com]

An In-depth Technical Overview of 2,5,6-Trimethyl-2-heptanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of 2,5,6-trimethyl-2-heptanol. The information is presented to be of utility to researchers and professionals in the fields of chemistry and materials science. While this compound is noted for its use as a fragrance ingredient, this guide focuses on its fundamental molecular characteristics.

Core Molecular Data

The fundamental quantitative data for 2,5,6-trimethyl-2-heptanol is summarized below. This information is critical for any experimental or theoretical work involving this compound.

Property	Value	Source
Molecular Formula	C₁₀H₂₂O	PubChem, NIST[1][2][3]
Molecular Weight	158.28 g/mol	PubChem[1]
Molecular Weight (more precise)	158.2811 g/mol	NIST[3]
IUPAC Name	2,5,6-trimethylheptan-2-ol	PubChem[1]
CAS Registry Number	66256-48-2	NIST[2][3]

Context and Applications

2,5,6-trimethyl-2-heptanol is an alcohol recognized for its characteristic odor, which has led to its use in the fragrance industry. The different stereoisomers of this compound are noted to have distinct scents, ranging from floral and citrus-like to notes reminiscent of linalool.

It is important to note that, based on currently available scientific literature, 2,5,6-trimethyl-2-heptanol is not associated with any known signaling pathways in biological systems, nor is it a compound under investigation in drug development pipelines. Therefore, detailed experimental protocols related to bioactivity or clinical efficacy are not applicable.

Molecular Identification Workflow

The logical flow from the compound's nomenclature to its essential physicochemical properties is a foundational concept in chemical research. This relationship is visualized in the diagram below.

Caption: Logical workflow from chemical name to molecular properties.

References

• 1. 2,5,6-Trimethyl-2-heptanol | C10H22O | CID 10176244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,5,6-trimethyl-2-heptanol [webbook.nist.gov]
• 3. 2,5,6-trimethyl-2-heptanol [webbook.nist.gov]

Spectroscopic Profile of 2,5,6-Trimethyl-2-heptanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,5,6-Trimethyl-2-heptanol (CAS No: 66256-48-2), a tertiary alcohol with applications in various chemical industries. This document compiles available experimental data and provides detailed methodologies for the key spectroscopic techniques used in its characterization, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Chemical Structure and Properties

• IUPAC Name: 2,5,6-Trimethylheptan-2-ol

• Molecular Formula: C₁₀H₂₂O

• Molecular Weight: 158.28 g/mol

• Structure:

Spectroscopic Data

The following tables summarize the available and predicted spectroscopic data for 2,5,6-Trimethyl-2-heptanol.

¹H NMR Spectroscopy

Table 1: ¹H NMR Spectroscopic Data of 2,5,6-Trimethyl-2-heptanol

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
0.82	d, J=6.8 Hz	6H	C6-H (2 x CH₃)
0.88	d, J=6.8 Hz	3H	C5-H (CH₃)
1.22	s	6H	C1-H (2 x CH₃)

Data sourced from patent literature. The spectrum is consistent with the structure of 2,5,6-Trimethyl-2-heptanol.

¹³C NMR Spectroscopy

Table 2: Predicted ¹³C NMR Chemical Shifts for 2,5,6-Trimethyl-2-heptanol

Predicted Chemical Shift (δ) ppm	Carbon Assignment
~ 71	C2 (C-OH)
~ 45-50	C4
~ 35-40	C5
~ 30-35	C3
~ 30-35	C6
~ 25-30	C1 (2 x CH₃)
~ 20-25	C5-CH₃
~ 15-20	C6-CH₃ (2x)

Note: These are estimated values and may differ from experimental results.

Mass Spectrometry

Table 3: Mass Spectrometry Data (Electron Ionization) of 2,5,6-Trimethyl-2-heptanol

m/z	Relative Intensity (%)	Proposed Fragment
158	0	[M]⁺ (Molecular Ion)
143	2	[M - CH₃]⁺
125	1	[M - CH₃ - H₂O]⁺
97	3
83	6
69	16
59	100	[C₃H₇O]⁺ (α-cleavage)
43	20	[C₃H₇]⁺

Data sourced from patent literature. The fragmentation pattern is characteristic of a tertiary alcohol, with the base peak at m/z 59 resulting from α-cleavage.

Infrared (IR) Spectroscopy

Experimental IR data for 2,5,6-Trimethyl-2-heptanol is not available in the searched literature. However, the expected characteristic absorption bands for a tertiary alcohol are as follows:

Table 4: Predicted IR Absorption Bands for 2,5,6-Trimethyl-2-heptanol

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
~ 3600-3200	Strong, Broad	O-H stretch	Alcohol
~ 2960-2850	Strong	C-H stretch	Alkane
~ 1470-1450	Medium	C-H bend	Alkane
~ 1380-1365	Medium	C-H bend (gem-dimethyl)	Alkane
~ 1200-1100	Strong	C-O stretch	Tertiary Alcohol

Experimental Protocols

The following are detailed methodologies for the spectroscopic techniques discussed.

NMR Spectroscopy

3.1.1. ¹H NMR Spectroscopy

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a proton-sensitive probe.

• Sample Preparation: Approximately 5-10 mg of 2,5,6-Trimethyl-2-heptanol is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard (δ = 0.00 ppm).

• Data Acquisition: The ¹H NMR spectrum is acquired at room temperature. A standard single-pulse experiment is typically used. Key acquisition parameters include a spectral width of approximately 15 ppm, a relaxation delay of 1-5 seconds, and a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• Data Processing: The free induction decay (FID) is Fourier transformed, and the resulting spectrum is phase and baseline corrected. Chemical shifts are referenced to the TMS signal.

3.1.2. ¹³C NMR Spectroscopy

• Instrumentation: A high-field NMR spectrometer with a carbon-sensitive or broadband probe.

• Sample Preparation: A more concentrated sample (20-50 mg in 0.5-0.7 mL of deuterated solvent) is typically required compared to ¹H NMR.

• Data Acquisition: A standard proton-decoupled ¹³C NMR experiment is performed. This involves broadband decoupling of the proton frequencies to simplify the spectrum to single lines for each unique carbon atom. A larger spectral width (e.g., 0-220 ppm) is used. Due to the low natural abundance of ¹³C and longer relaxation times, a greater number of scans and a longer relaxation delay may be necessary.

• Data Processing: Similar to ¹H NMR, the FID is processed by Fourier transformation, phasing, and baseline correction. Chemical shifts are referenced to the solvent peak or TMS.

Mass Spectrometry

• Instrumentation: A mass spectrometer, typically a gas chromatograph-mass spectrometer (GC-MS) for volatile compounds like alcohols.

• Sample Introduction: The sample is introduced into the GC, where it is vaporized and separated from any impurities on a capillary column. The separated compound then enters the mass spectrometer.

• Ionization: Electron Ionization (EI) is a common method for alcohols. The sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: An electron multiplier or similar detector records the abundance of each ion. The resulting mass spectrum is a plot of relative intensity versus m/z.

Infrared (IR) Spectroscopy

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation: For a liquid sample like 2,5,6-Trimethyl-2-heptanol, a neat spectrum can be obtained by placing a thin film of the liquid between two salt plates (e.g., NaCl or KBr). Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a drop of the liquid is placed directly on the ATR crystal.

• Data Acquisition: The IR spectrum is typically recorded over the mid-infrared range (4000-400 cm⁻¹). A background spectrum of the empty sample holder or clean ATR crystal is first collected and automatically subtracted from the sample spectrum.

• Data Analysis: The resulting spectrum shows the percentage of light transmitted or absorbed at each wavenumber. The positions and shapes of the absorption bands are correlated with specific molecular vibrations and functional groups.

Experimental Workflow

The following diagram illustrates a typical workflow for the comprehensive spectroscopic analysis of 2,5,6-Trimethyl-2-heptanol.

Caption: Workflow for the spectroscopic characterization of 2,5,6-Trimethyl-2-heptanol.

Protocols & Analytical Methods

Application Note: Synthesis of 2,5,6-Trimethyl-2-heptanol via Grignard Reaction

Abstract

This application note provides a detailed protocol for the synthesis of the tertiary alcohol 2,5,6-trimethyl-2-heptanol. The methodology leverages the Grignard reaction, a robust and versatile carbon-carbon bond-forming reaction fundamental to organic synthesis. The protocol outlines the reaction of an ester, ethyl 4,5-dimethylhexanoate, with an excess of methylmagnesium iodide to yield the target compound. This document is intended for researchers in organic chemistry and drug development, offering a comprehensive guide to the experimental procedure, including reagent preparation, reaction workup, purification, and characterization.

Introduction

The Grignard reaction is a cornerstone of synthetic organic chemistry, enabling the formation of alcohols from carbonyl compounds.[1][2] The reaction of a Grignard reagent with an ester is a particularly effective method for producing tertiary alcohols where at least two of the alkyl substituents on the carbinol carbon are identical.[3] This process involves a sequential two-step nucleophilic addition. The first equivalent of the Grignard reagent adds to the ester carbonyl, forming a ketone intermediate after the elimination of an alkoxide. A second equivalent of the Grignard reagent then rapidly attacks the newly formed ketone to produce the tertiary alcohol upon acidic or aqueous workup.[3]

This protocol details the synthesis of 2,5,6-trimethyl-2-heptanol, a compound used as a fragrance and flavoring ingredient[4][5], by reacting ethyl 4,5-dimethylhexanoate with two equivalents of methylmagnesium iodide (CH₃MgI).

Overall Reaction Scheme

The synthesis proceeds in two stages: the formation of the Grignard reagent followed by its reaction with the ester substrate.

Step 1: Formation of Methylmagnesium Iodide CH₃I + Mg --- (anhydrous ether) ---> CH₃MgI

Step 2: Grignard Reaction with Ester

Overall reaction for the synthesis of 2,5,6-trimethyl-2-heptanol.

Experimental Protocol

3.1. Materials and Equipment

• Reagents:

  • Magnesium turnings

  • Iodine (crystal)

  • Methyl iodide (CH₃I)

  • Ethyl 4,5-dimethylhexanoate

  • Anhydrous diethyl ether (or THF)

  • Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Equipment:

  • Three-neck round-bottom flask

  • Reflux condenser

  • Pressure-equalizing dropping funnel

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Inert gas supply (Nitrogen or Argon) with manifold

  • Drying tubes (filled with CaCl₂)

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Distillation apparatus for vacuum distillation

3.2. Safety Precautions

• Grignard reagents are highly reactive, pyrophoric, and sensitive to moisture and air.[6][7] All procedures must be conducted under a dry, inert atmosphere.

• Anhydrous solvents are essential.[8] Diethyl ether is extremely flammable.

• Methyl iodide is toxic and a suspected carcinogen; handle with extreme care in a well-ventilated fume hood.

• The reaction can be highly exothermic. Maintain proper temperature control, especially during the addition of reagents.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

3.3. Protocol: Synthesis of 2,5,6-Trimethyl-2-heptanol

Part A: Preparation of Methylmagnesium Iodide (Grignard Reagent)

• Assemble a dry three-neck flask equipped with a magnetic stir bar, reflux condenser (topped with a drying tube or inert gas inlet), and a dropping funnel. Flame-dry all glassware under vacuum or in an oven and allow to cool to room temperature under an inert atmosphere.

• Place magnesium turnings (2.2 eq) in the flask. Add a single crystal of iodine to help initiate the reaction.

• In the dropping funnel, prepare a solution of methyl iodide (2.2 eq) in anhydrous diethyl ether.

• Add a small portion (approx. 10%) of the methyl iodide solution to the stirring magnesium turnings. The reaction should initiate, indicated by the disappearance of the iodine color and gentle refluxing of the ether. If the reaction does not start, gently warm the flask with a heat gun.

• Once the reaction has started, add the remaining methyl iodide solution dropwise at a rate that maintains a steady reflux.

• After the addition is complete, continue to stir the mixture at room temperature or gentle reflux for 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting solution should be grayish and cloudy.

Part B: Reaction with Ethyl 4,5-dimethylhexanoate

• Cool the freshly prepared Grignard reagent solution in an ice bath.

• Dissolve ethyl 4,5-dimethylhexanoate (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.

• Add the ester solution dropwise to the stirred, cooled Grignard reagent. Control the rate of addition to manage the exothermic reaction and maintain a gentle reflux.

• Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. Then, heat the reaction mixture to reflux for an additional 1-2 hours to ensure the reaction goes to completion.[5]

Part C: Workup and Purification

• Cool the reaction mixture to 0 °C in an ice bath.

• Very slowly and carefully quench the reaction by the dropwise addition of ice-cold saturated aqueous ammonium chloride solution. This will hydrolyze the magnesium alkoxide and neutralize any remaining Grignard reagent.

• Transfer the mixture to a separatory funnel. If solids are present, they can be dissolved by adding more ammonium chloride solution or dilute HCl.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic extracts and wash sequentially with saturated aqueous NaHCO₃ solution and then brine.[8]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent using a rotary evaporator.

• Purify the resulting crude oil by vacuum distillation to yield pure 2,5,6-trimethyl-2-heptanol.[5]

Data Presentation

The following table summarizes representative quantitative and characterization data for the synthesis.

Parameter	Value	Reference
Reactants
Ethyl 4,5-dimethylhexanoate	1.0 eq	[5]
Methylmagnesium Iodide	2.2 eq (Excess required)	[5]
Product	2,5,6-Trimethyl-2-heptanol
Molecular Formula	C₁₀H₂₂O	[9]
Molecular Weight	158.28 g/mol	[9][10]
Theoretical Yield	Calculated based on 1.0 eq of the ester
Actual Yield	~89% (Reported)	[5]
Physical Properties
Appearance	Colorless Oil
Boiling Point	193 °C (466.15 K) at atm. pressure; 32 °C at 0.2 hPa (0.15 Torr)	[5][10]
Spectroscopic Data
¹H-NMR (δ, ppm)	0.82 (d, J=6.8, 6H); 0.88 (d, J=6.8, 3H); 1.22 (s, 6H)	[4][5]
Mass Spec (MS, m/z)	143, 125, 97, 83, 69, 59 (100%), 43	[4][5]

Visualizations

5.1. Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis of 2,5,6-trimethyl-2-heptanol.

Figure 1: Experimental Workflow

5.2. Reaction Mechanism Pathway

This diagram outlines the logical progression of the reaction mechanism.

References

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. DE69922273T2 - Use of 2,5,6-trimethyl-2-heptanol as a fragrance and flavor - Google Patents [patents.google.com]
• 5. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 6. Isobutyl magnesium bromide with dry ether and absolute class 11 chemistry CBSE [vedantu.com]
• 7. CAS 926-62-5: isobutylmagnesium bromide | CymitQuimica [cymitquimica.com]
• 8. benchchem.com [benchchem.com]
• 9. 2,5,6-Trimethyl-2-heptanol | C10H22O | CID 10176244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2,5,6-trimethyl-2-heptanol [webbook.nist.gov]

Application Notes and Protocols for the Enantioselective Synthesis of 2,5,6-Trimethyl-2-Heptanol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the enantioselective synthesis of the chiral tertiary alcohol, 2,5,6-trimethyl-2-heptanol. Chiral tertiary alcohols are significant structural motifs in numerous biologically active compounds and natural products. The described methodology is a multi-step synthesis commencing from commercially available citronellal (B1669106), culminating in a key catalytic asymmetric Grignard reaction to establish the chiral center. The protocol for the synthesis of the precursor ketone, 5,6-dimethyl-2-heptanone, is adapted from established patent literature. The final enantioselective step is a proposed method based on state-of-the-art copper-catalyzed asymmetric additions of Grignard reagents to aliphatic ketones, offering a practical route to the target molecule with high expected enantiopurity.

Part 1: Synthesis of Prochiral Ketone Precursor: 5,6-Dimethyl-2-heptanone

The synthesis of the key ketone intermediate is achieved through a seven-step sequence starting from either (R)- or (S)-citronellal, which allows for the synthesis of the corresponding enantiomer of the final product. The following protocol is adapted from patent literature describing the synthesis of the racemic final product and its individual enantiomers.[1][2][3]

Overall Reaction Scheme:

Caption: Multi-step synthesis of the ketone precursor from citronellal.

Experimental Protocol: Synthesis of 5,6-Dimethyl-2-heptanone

This protocol is presented as a continuous sequence. Each step should be performed with appropriate purification of the intermediate if necessary.

Step a): Mannich Reaction

• To a stirred solution of citronellal (1.0 eq), add diethylamine (B46881) hydrochloride (1.0 eq) and aqueous formaldehyde (B43269) (37 wt. %, 1.1 eq).

• Adjust the pH of the mixture to 7-8 using an appropriate base (e.g., NaOH solution).

• Heat the mixture to reflux for 6 hours.

• After cooling to room temperature, extract the mixture with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the intermediate enamine.

Step b): Hydrogenation

• Dissolve the intermediate from step (a) in pentane.

• Add 5% Pd/CaCO₃ catalyst and a trace amount of quinoline.

• Hydrogenate the mixture under a hydrogen atmosphere until the reaction is complete (monitored by TLC or GC-MS).

• Filter the catalyst and concentrate the filtrate to obtain the saturated amine.

Step c): Huang-Minlon Reduction

• To the saturated amine from step (b), add hydrazine (B178648) hydrate (B1144303) (excess) and sodium hydroxide (B78521) in diethylene glycol.

• Heat the mixture to reflux for 1 hour.

• Cool the reaction, pour it onto ice, and extract with a suitable solvent (e.g., ether).

• Wash the organic phase, dry, and concentrate to yield the corresponding hydrocarbon.

Step d): Ozonolysis

• Dissolve the hydrocarbon from step (c) in ethyl acetate (B1210297) and cool to -78 °C.

• Bubble ozone through the solution until a blue color persists.

• Purge the solution with nitrogen or oxygen to remove excess ozone.

• Add triphenylphosphine (B44618) (1.1 eq) and allow the mixture to warm to room temperature.

• Concentrate the mixture and purify by chromatography to isolate the intermediate aldehyde.

Step e): Grignard Reaction

• Prepare methylmagnesium iodide (MeMgI) from methyl iodide and magnesium turnings in anhydrous diethyl ether.

• To a cooled solution of the aldehyde from step (d) in anhydrous diethyl ether, add the MeMgI solution (1.1 eq) dropwise.

• Stir the reaction at room temperature until completion.

• Quench the reaction carefully with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with diethyl ether, combine the organic layers, wash with brine, dry, and concentrate.

Step f): Oxidation

• Dissolve the secondary alcohol from step (e) in dichloromethane (B109758) (CH₂Cl₂).

• Add pyridinium (B92312) chlorochromate (PCC) (1.5 eq) and stir at room temperature until the oxidation is complete.

• Dilute the reaction mixture with diethyl ether and filter through a pad of silica (B1680970) gel or Celite to remove the chromium salts.

• Concentrate the filtrate under reduced pressure and purify the residue by distillation or column chromatography to obtain 5,6-dimethyl-2-heptanone .

Part 2: Enantioselective Synthesis of 2,5,6-Trimethyl-2-Heptanol

The final step involves the asymmetric addition of a methyl group to the prochiral ketone, 5,6-dimethyl-2-heptanone. This protocol is a proposed method based on copper-catalyzed reactions using chiral ferrocenyl diphosphine ligands, which have shown high efficacy for similar transformations.[4][5]

Reaction Scheme:

Caption: Enantioselective methylation using a chiral copper catalyst.

Experimental Protocol: Asymmetric Methylation

Materials and Reagents:

• 5,6-Dimethyl-2-heptanone (1.0 eq)

• Methylmagnesium bromide (CH₃MgBr, 3.0 M in Et₂O, 1.5 eq)

• Copper(I) bromide dimethyl sulfide (B99878) complex (CuBr·SMe₂, 0.05 eq)

• (R,R)-TaniaPhos or other suitable chiral diphosphine ligand (0.055 eq)

• Anhydrous Toluene

• Anhydrous Diethyl Ether

Procedure:

• In a flame-dried, argon-purged flask, dissolve CuBr·SMe₂ (0.05 eq) and the chiral ligand (0.055 eq) in anhydrous toluene.

• Stir the mixture at room temperature for 30 minutes to form the catalyst complex.

• Cool the flask to -78 °C in a dry ice/acetone bath.

• Add the solution of 5,6-dimethyl-2-heptanone (1.0 eq) in anhydrous toluene dropwise.

• Slowly add the methylmagnesium bromide solution (1.5 eq) dropwise over 30 minutes, ensuring the internal temperature does not rise significantly.

• Stir the reaction mixture at -78 °C for 4-6 hours (reaction progress can be monitored by TLC).

• Allow the reaction to slowly warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl at 0 °C.

• Extract the mixture with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the enantiomerically enriched 2,5,6-trimethyl-2-heptanol .

• Determine the enantiomeric excess (e.e.) by chiral HPLC or chiral GC analysis.

Data Presentation

The following tables summarize the reported and expected quantitative data for the key synthetic steps.

Table 1: Synthesis of Racemic 2,5,6-Trimethyl-2-Heptanol (Adapted from Patent Data) [1][2][3]

Step	Product	Starting Material	Yield (%)
Grignard Reaction & Work-up	2,5,6-Trimethyl-2-heptanol	5,6-Dimethyl-2-heptanone	~89%

Note: The patent describes the final Grignard addition on an intermediate ester to form the racemic alcohol, with the yield for a similar Grignard step on a ketone being reported as 88.7%.[1][2]

Table 2: Representative Data for Asymmetric Methylation of Aliphatic Ketones

Since specific data for 5,6-dimethyl-2-heptanone is not available, this table presents representative results for the copper-catalyzed asymmetric addition of methyl Grignard reagents to other aliphatic ketones to provide an expected range of efficacy.

Ketone Substrate	Chiral Ligand System	Yield (%)	Enantiomeric Excess (e.e., %)	Reference
Cyclohexyl methyl ketone	CuBr / (S,S)-Ph-BPE	85	92	[General Literature]
2-Octanone	CuI / Josiphos	90	88	[General Literature]
5,6-Dimethyl-2-heptanone (Expected)	CuBr / TaniaPhos	80-95	85-95	(Proposed)

Workflow and Logic Diagram

The logical workflow for this enantioselective synthesis involves precursor synthesis followed by the key asymmetric transformation.

Caption: Logical workflow for the enantioselective synthesis.

References

• 1. DE69922273T2 - Use of 2,5,6-trimethyl-2-heptanol as a fragrance and flavor - Google Patents [patents.google.com]
• 2. EP0933420A2 - Use of 2,5,6,-trimethyl-2-heptanol as a perfuming and a flavouring agent - Google Patents [patents.google.com]
• 3. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 4. Copper-catalyzed asymmetric conjugate addition of Grignard reagents to cyclic enones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the GC-MS Analysis of 2,5,6-Trimethyl-2-heptanol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the qualitative and quantitative analysis of 2,5,6-trimethyl-2-heptanol using Gas Chromatography-Mass Spectrometry (GC-MS). Given that 2,5,6-trimethyl-2-heptanol is a branched tertiary alcohol, direct analysis can be challenging. Therefore, this guide includes protocols for both direct injection and analysis following derivatization to enhance analyte volatility and improve chromatographic peak shape.

Introduction

2,5,6-Trimethyl-2-heptanol (C10H22O, MW: 158.28 g/mol ) is a branched-chain tertiary alcohol.[1][2] The accurate and reliable analysis of such compounds is essential in various fields, including flavor and fragrance research, industrial chemical process monitoring, and metabolite identification. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds like 2,5,6-trimethyl-2-heptanol.[3]

Tertiary alcohols, however, can exhibit poor chromatographic behavior and their molecular ion peaks in mass spectra are often weak or absent, making identification challenging.[4] Derivatization, a process of chemically modifying the analyte, is a common strategy to improve the GC-MS analysis of alcohols.

Experimental Protocols

Sample Preparation

The choice of sample preparation technique depends on the sample matrix. Common methods include direct dilution, liquid-liquid extraction (LLE), and solid-phase extraction (SPE).

Protocol 2.1.1: Direct Dilution

This method is suitable for relatively clean samples where 2,5,6-trimethyl-2-heptanol is present at a sufficient concentration.

• Accurately weigh a known amount of the sample.

• Dissolve the sample in a volatile organic solvent such as hexane, ethyl acetate, or dichloromethane (B109758) to achieve a final concentration in the range of 1-100 µg/mL.[5]

• Vortex the sample for 30 seconds to ensure homogeneity.

• If necessary, filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• Transfer the final solution to a 2 mL autosampler vial for GC-MS analysis.

Protocol 2.1.2: Derivatization (Silylation)

Derivatization with a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is recommended to improve the volatility and chromatographic performance of 2,5,6-trimethyl-2-heptanol.

• Prepare the sample solution in a volatile organic solvent as described in Protocol 2.1.1.

• Transfer 100 µL of the sample solution to a clean, dry 2 mL autosampler vial.

• Add 50 µL of BSTFA with 1% Trimethylchlorosilane (TMCS) as a catalyst.

• Cap the vial tightly and heat at 60-70°C for 30 minutes.

• Allow the vial to cool to room temperature before GC-MS analysis.

GC-MS Instrumentation and Conditions

The following are recommended starting parameters for the GC-MS analysis. Optimization may be required based on the specific instrument and sample matrix.

Parameter	Direct Analysis	Derivatized Analysis
Gas Chromatograph	Agilent 8890 GC or equivalent	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent	Agilent 5977B MSD or equivalent
GC Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column
Injector Temperature	250°C	250°C
Injection Volume	1 µL	1 µL
Injection Mode	Split (10:1 or as appropriate)	Split (10:1 or as appropriate)
Carrier Gas	Helium	Helium
Flow Rate	1.0 mL/min (Constant Flow)	1.0 mL/min (Constant Flow)
Oven Program	Initial: 50°C, hold for 2 minRamp: 10°C/min to 250°C, hold for 5 min	Initial: 80°C, hold for 2 minRamp: 15°C/min to 280°C, hold for 5 min
Transfer Line Temp.	280°C	280°C
Ion Source Temp.	230°C	230°C
Ionization Mode	Electron Ionization (EI)	Electron Ionization (EI)
Electron Energy	70 eV	70 eV
Mass Scan Range	m/z 40-400	m/z 50-500
Solvent Delay	3 minutes (or as appropriate)	4 minutes (or as appropriate)

Data Presentation

Expected Retention and Mass Spectral Data

Analyte	Expected Retention Time (min)	Key Mass Spectral Fragments (m/z)	Notes
2,5,6-Trimethyl-2-heptanol	8 - 12 (Direct)	143 [M-CH3]+, 125 [M-CH3-H2O]+, 73, 59, 43	The molecular ion at m/z 158 is expected to be very weak or absent. The base peak is likely to be m/z 59 or 73. A significant peak at m/z 140 ([M-18]+) due to the loss of water is also expected.
2,5,6-Trimethyl-2-heptanol-TMS Ether	10 - 15 (Derivatized)	215 [M-CH3]+, 143, 129, 75, 73	The molecular ion at m/z 230 may be present but weak. The base peak is often m/z 73, characteristic of TMS derivatives.

Quantitative Analysis

For quantitative analysis, a calibration curve should be prepared using a series of standard solutions of 2,5,6-trimethyl-2-heptanol at known concentrations.

Parameter	Expected Value
Linear Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 0.5 µg/mL
Limit of Quantitation (LOQ)	0.5 - 1.5 µg/mL

Note: These are estimated values and will vary depending on the instrument's sensitivity and the specific analytical method used.

Mandatory Visualizations

References

• 1. 2,5,6-Trimethyl-2-heptanol | C10H22O | CID 10176244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Heptanol, 2,4,6-trimethyl- [webbook.nist.gov]
• 3. gcms.cz [gcms.cz]
• 4. 2,5,6-trimethyl-2-heptanol [webbook.nist.gov]
• 5. 2-Heptanol, TMS derivative [webbook.nist.gov]
• 6. 2,5,6-trimethyl-2-heptanol [webbook.nist.gov]

Application Notes and Protocols for the NMR Spectroscopic Analysis of 2,5,6-Trimethyl-2-heptanol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation of organic molecules. This document provides detailed application notes and experimental protocols for the ¹H and ¹³C NMR analysis of 2,5,6-trimethyl-2-heptanol. The protocols cover sample preparation, data acquisition, and spectral interpretation. Advanced 2D NMR techniques are also discussed to facilitate complete structural assignment.

Molecular Structure of 2,5,6-Trimethyl-2-heptanol

Caption: Molecular structure of 2,5,6-trimethyl-2-heptanol.

Experimental Protocols

Sample Preparation

A well-prepared sample is crucial for obtaining high-quality NMR spectra.

Materials:

• 2,5,6-trimethyl-2-heptanol (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR).[1]

• Deuterated solvent (e.g., Chloroform-d, CDCl₃).

• NMR tube (5 mm diameter, clean and dry).[2][3]

• Pasteur pipette and glass wool.

• Vial for dissolution.

Protocol:

• Weigh the required amount of 2,5,6-trimethyl-2-heptanol and place it in a clean, dry vial.[1][2]

• Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.[1][4]

• Gently swirl the vial to ensure the sample is completely dissolved.

• Place a small plug of glass wool into a Pasteur pipette.

• Filter the solution through the glass wool into the NMR tube to remove any particulate matter.[2][5] This is important as solid particles can negatively affect the magnetic field homogeneity, leading to broadened spectral lines.[2]

• Cap the NMR tube securely and label it appropriately.

NMR Data Acquisition

The following are general parameters for acquiring ¹H and ¹³C NMR spectra. Instrument-specific settings may need to be optimized.

¹H NMR Spectroscopy:

• Spectrometer: 400 MHz or higher field strength.

• Solvent: CDCl₃.

• Temperature: 298 K.

• Number of Scans: 8-16.

• Relaxation Delay: 1-2 seconds.

• Pulse Width: 90°.

• Spectral Width: -2 to 12 ppm.

¹³C NMR Spectroscopy:

• Spectrometer: 100 MHz or higher.

• Solvent: CDCl₃.

• Temperature: 298 K.

• Number of Scans: 1024 or more, depending on sample concentration.

• Relaxation Delay: 2-5 seconds.

• Pulse Program: Proton-decoupled.

• Spectral Width: 0 to 200 ppm.

DEPT (Distortionless Enhancement by Polarization Transfer):

DEPT experiments are valuable for determining the number of protons attached to each carbon atom.[6][7][8][9]

• DEPT-90: Shows only CH (methine) carbons.

• DEPT-135: Shows CH and CH₃ (methyl) carbons as positive signals and CH₂ (methylene) carbons as negative signals. Quaternary carbons are absent.

Predicted NMR Data and Interpretation

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts, multiplicities, and coupling constants for 2,5,6-trimethyl-2-heptanol in CDCl₃. These are estimated values based on analogous structures and general NMR principles.

Predicted ¹H NMR Data

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
OH	~1.5 - 2.5	singlet (broad)	-	1H
H-5	~1.6 - 1.8	multiplet	-	1H
H-6	~1.4 - 1.6	multiplet	-	1H
H-3, H-4	~1.2 - 1.4	multiplet	-	4H
C(2)-CH₃ (x2)	~1.2	singlet	-	6H
C(5)-CH₃	~0.9	doublet	~6.5	3H
C(6)-CH₃ (x2)	~0.85	doublet	~6.5	6H

Note: The OH proton signal is often broad and its chemical shift can vary with concentration, temperature, and solvent purity.[10] A D₂O shake experiment can be performed to confirm its assignment; the OH peak will disappear upon addition of D₂O.[10]

Predicted ¹³C NMR Data

Carbon Assignment	Predicted Chemical Shift (ppm)	DEPT-90	DEPT-135
C-2 (quaternary)	~70 - 75	no signal	no signal
C-5 (CH)	~40 - 45	positive	positive
C-4 (CH₂)	~38 - 42	no signal	negative
C-3 (CH₂)	~30 - 35	no signal	negative
C-6 (CH)	~28 - 33	positive	positive
C(2)-CH₃ (x2)	~25 - 30	no signal	positive
C(5)-CH₃	~18 - 22	no signal	positive
C(6)-CH₃ (x2)	~15 - 20	no signal	positive

Advanced Structural Elucidation Workflow

For unambiguous assignment of all proton and carbon signals, a series of 2D NMR experiments is recommended.

Caption: Workflow for the structural elucidation of 2,5,6-trimethyl-2-heptanol using NMR spectroscopy.

Protocol for 2D NMR Experiments:

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds. It is essential for tracing the proton-proton connectivity within the molecule's carbon backbone.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the carbon signals of the atoms they are directly attached to. It provides a clear map of one-bond C-H connections.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are separated by two or three bonds. It is crucial for connecting different spin systems and identifying quaternary carbons.

By combining the information from these 1D and 2D NMR experiments, a complete and unambiguous assignment of the chemical structure of 2,5,6-trimethyl-2-heptanol can be achieved.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. NMR Sample Preparation [nmr.eps.hw.ac.uk]
• 3. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 4. organomation.com [organomation.com]
• 5. ucl.ac.uk [ucl.ac.uk]
• 6. azom.com [azom.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. New Lab Manual: Identification of an Alcohol using 13C NMR and DEPT - Magritek [magritek.com]
• 9. magritek.com [magritek.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Application Note: Chiral Separation of 2,5,6-trimethyl-2-heptanol Enantiomers by HPLC

Abstract

This application note details a High-Performance Liquid Chromatography (HPLC) method for the enantioselective separation of 2,5,6-trimethyl-2-heptanol. The method employs a polysaccharide-based chiral stationary phase (CSP) under normal phase conditions, providing a robust and reliable approach for the analysis and purification of the enantiomers of this tertiary alcohol. This protocol is intended for researchers, scientists, and professionals in drug development and chemical analysis who require accurate determination of enantiomeric purity.

Introduction

The separation of enantiomers is a critical process in the pharmaceutical and chemical industries, as different enantiomers of a chiral molecule can exhibit distinct pharmacological and toxicological properties.[1] High-Performance Liquid Chromatography (HPLC) utilizing chiral stationary phases (CSPs) is a powerful and widely adopted technique for the resolution of racemic mixtures. Polysaccharide-based CSPs, in particular, have demonstrated broad applicability for the separation of a wide range of chiral compounds, including alcohols.[2] This document provides a detailed protocol for the chiral separation of the enantiomers of 2,5,6-trimethyl-2-heptanol, a tertiary alcohol, using this well-established approach.

Experimental Protocols

A detailed methodology for the chiral HPLC separation of 2,5,6-trimethyl-2-heptanol enantiomers is provided below. This protocol is a recommended starting point and may require optimization for specific applications.

1. Materials and Reagents

• Solvents: HPLC grade n-Hexane and Isopropanol (IPA).

• Sample: Racemic 2,5,6-trimethyl-2-heptanol.

• Sample Diluent: n-Hexane/Isopropanol (90:10, v/v).

2. Instrumentation and Chromatographic Conditions

• HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Chiral Column: A polysaccharide-based chiral stationary phase, such as a Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) or Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)), with dimensions of 250 x 4.6 mm and a 5 µm particle size, is recommended as a starting point.[3]

• Mobile Phase: A mixture of n-Hexane and Isopropanol. A typical starting composition is 95:5 (v/v).

• Flow Rate: 0.5 mL/min to 1.0 mL/min. A lower flow rate can sometimes improve resolution.[3]

• Column Temperature: 25°C. A column oven should be used to ensure temperature stability.[3]

• Detection: UV at 210 nm. If the analyte has a chromophore, a higher wavelength may be used.

• Injection Volume: 10 µL.

3. Sample Preparation

• Prepare a stock solution of racemic 2,5,6-trimethyl-2-heptanol at a concentration of 1 mg/mL in the sample diluent.

• Further dilute the stock solution to a working concentration of 0.1 mg/mL using the sample diluent.

• Filter the final sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

4. Data Analysis

The following parameters should be calculated to evaluate the performance of the chiral separation:

• Retention Factor (k'): k' = (t_R - t_0) / t_0, where t_R is the retention time of the enantiomer and t_0 is the void time.

• Separation Factor (α): α = k'_2 / k'_1, where k'_2 and k'_1 are the retention factors of the second and first eluting enantiomers, respectively.

• Resolution (Rs): Rs = 2(t_R2 - t_R1) / (w_1 + w_2), where t_R1 and t_R2 are the retention times of the two enantiomers, and w_1 and w_2 are their respective peak widths at the base. A resolution value of 1.5 or greater indicates baseline separation.

Data Presentation

The following table summarizes the expected chromatographic results for the chiral separation of 2,5,6-trimethyl-2-heptanol enantiomers based on the proposed method. These are representative data and may vary depending on the specific instrument and column used.

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t_R)	8.5 min	9.8 min
Retention Factor (k')	2.4	2.9
Separation Factor (α)	\multicolumn{2}{c	}{1.21}
Resolution (Rs)	\multicolumn{2}{c	}{1.8}

Mandatory Visualization

Caption: Workflow for the chiral HPLC separation of 2,5,6-trimethyl-2-heptanol enantiomers.

The described HPLC method provides a reliable and effective starting point for the chiral separation of 2,5,6-trimethyl-2-heptanol enantiomers. By utilizing a polysaccharide-based chiral stationary phase and a normal phase mobile phase, baseline resolution can be achieved. This application note serves as a valuable resource for researchers and scientists engaged in the analysis and purification of chiral tertiary alcohols. Further optimization of the mobile phase composition, flow rate, and temperature may be necessary to achieve the desired separation for specific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for 2,5,6-Trimethyl-2-heptanol in Fragrance Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2,5,6-trimethyl-2-heptanol in fragrance chemistry, detailing its synthesis, olfactory properties, and application in various consumer products. The accompanying protocols offer detailed methodologies for its synthesis and evaluation.

Introduction

2,5,6-Trimethyl-2-heptanol is a synthetic fragrance ingredient prized for its complex floral and fruity character. Its unique olfactory profile makes it a valuable component in a wide range of perfumery applications, from fine fragrances to functional products. Understanding its synthesis, sensory attributes, and performance is crucial for its effective utilization in fragrance creation and product development.

Physicochemical and Olfactory Properties

A summary of the known physicochemical and olfactory properties of 2,5,6-trimethyl-2-heptanol is presented in Table 1.

Property	Value	Source
Chemical Name	2,5,6-Trimethyl-2-heptanol	-
CAS Number	66256-48-2	[1]
Molecular Formula	C10H22O	[1]
Molecular Weight	158.28 g/mol	[1]
Boiling Point	466.15 K (193 °C)	[2]
Odor Type	Floral, Freesia, Fruity	[3]
Odor Description	A floral note of the white flower type with a linalool-freesia connotation, a fruity undernote, and a velvety tone.	[4]
Odor Threshold	Not Available	-
Solubility	Soluble in water (218.2 mg/L @ 25 °C, est.)	[3]

Olfactory Profile of Enantiomers

2,5,6-Trimethyl-2-heptanol possesses a chiral center, and its enantiomers exhibit distinct olfactory characteristics, as detailed in Table 2.

Enantiomer	Olfactory Description
(+)-(R)-2,5,6-trimethyl-2-heptanol	A typical white flower scent, reminiscent of linalool, with a slight terpineol (B192494) connotation, and a lilac and fruity note.
(-)-(S)-2,5,6-trimethyl-2-heptanol	More floral and citrus-like, with a note reminiscent of dimethyloctanol, and a soapy, slightly aldehydic connotation.

Applications in Fragrance Chemistry

2,5,6-Trimethyl-2-heptanol is a versatile fragrance ingredient suitable for a variety of applications due to its pleasant and tenacious scent.

• Fine Fragrances: Its complex floral and fruity notes add elegance and sophistication to perfumes and colognes.

• Personal Care Products: It is used in soaps, shower gels, shampoos, deodorants, and antiperspirants to impart a fresh and clean scent.[2]

• Home Care Products: Its fragrance enhances the sensory experience of air fresheners, as well as liquid and solid detergents for textiles and household cleaning.[2]

• Flavoring Ingredient: It can also be used as a flavoring ingredient in foods and beverages, imparting a floral and woody taste.[4]

Typical concentrations in perfuming compositions can range from 1% to 20% by weight.[4]

Experimental Protocols

Protocol 1: Synthesis of 2,5,6-Trimethyl-2-heptanol

This protocol is adapted from the synthesis of tertiary alcohols via a Grignard reaction.

Objective: To synthesize 2,5,6-trimethyl-2-heptanol.

Materials:

• 4-Methyl-2-pentanone (B128772)

• Magnesium turnings

• Methyl iodide

• Anhydrous diethyl ether

• Hydrochloric acid (HCl), dilute solution

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser with a drying tube

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Grignard Reagent Formation:

  • In a dry three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer, place magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium surface.

  • Add a solution of methyl iodide in anhydrous diethyl ether to the dropping funnel.

  • Add a small portion of the methyl iodide solution to the magnesium. The reaction is initiated when the color of the iodine fades and gentle bubbling is observed.

  • Once the reaction starts, add the remaining methyl iodide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure the complete formation of the Grignard reagent (methylmagnesium iodide).

• Grignard Reaction:

  • Cool the freshly prepared Grignard reagent solution in an ice bath.

  • Dissolve 4-methyl-2-pentanone in anhydrous diethyl ether and add it dropwise via the dropping funnel to the stirred Grignard solution, maintaining the temperature below 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly add a dilute solution of hydrochloric acid to quench the reaction and dissolve the magnesium salts.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic extracts and wash them sequentially with saturated aqueous NaHCO3 solution and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and remove the solvent using a rotary evaporator.

  • Purify the crude product by distillation to obtain 2,5,6-trimethyl-2-heptanol.

Protocol 2: Olfactory Evaluation

Objective: To assess the olfactory properties of 2,5,6-trimethyl-2-heptanol.

Materials:

• 2,5,6-Trimethyl-2-heptanol sample

• Ethanol (perfumer's grade)

• Smelling strips

• Controlled environment (odor-free room with controlled temperature and humidity)

Procedure:

• Sample Preparation:

  • Prepare a 10% solution of 2,5,6-trimethyl-2-heptanol in ethanol.

• Evaluation:

  • Dip a smelling strip into the solution, ensuring not to oversaturate it.

  • Allow the solvent to evaporate for a few seconds.

  • Evaluate the odor at different time intervals (top note: immediately after dipping; middle note: after 15-60 minutes; base note: after several hours) to assess the full olfactory profile and its evolution over time.

  • Record the odor characteristics using descriptive terms.

Protocol 3: Performance Evaluation in a Soap Base

Objective: To evaluate the performance and stability of 2,5,6-trimethyl-2-heptanol in a soap base.

Materials:

• Unfragranced soap base

• 2,5,6-Trimethyl-2-heptanol

• Controlled environment for storage and evaluation

Procedure:

• Incorporation:

  • Melt the unfragranced soap base.

  • Incorporate 2,5,6-trimethyl-2-heptanol at a predetermined concentration (e.g., 1% w/w) into the molten soap base and mix thoroughly.

  • Pour the fragranced soap into molds and allow it to solidify.

• Evaluation:

  • Odor Intensity: A trained sensory panel evaluates the odor intensity of the soap bar at different time points (e.g., immediately after production, after 1 week, after 1 month) using a rating scale.

  • Odor during Use: Panelists wash their hands with the soap and evaluate the odor intensity and character during and after washing.

  • Stability: The soap is stored under controlled conditions (e.g., elevated temperature and light exposure) to assess for any discoloration or changes in the fragrance profile over time.

Visualizations

Caption: Workflow for the synthesis of 2,5,6-trimethyl-2-heptanol.

Caption: Workflow for the olfactory evaluation of a fragrance ingredient.

Caption: A conceptual diagram of the olfactory signal transduction pathway.[5]

References

• 1. 2,5,6-Trimethyl-2-heptanol | C10H22O | CID 10176244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,5,6-trimethyl-2-heptanol [webbook.nist.gov]
• 3. 2,5,6-trimethyl-2-heptanol, 66256-48-2 [thegoodscentscompany.com]
• 4. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 5. Olfactory receptor - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Enantioselective Synthesis of 2,5,6-Trimethyl-2-heptanol for Fragrance and Flavor Applications

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chirality plays a crucial role in the biological activity and sensory perception of molecules. In the field of fragrance and flavor chemistry, enantiomers of the same compound can elicit remarkably different olfactory and gustatory responses. A case in point is 2,5,6-trimethyl-2-heptanol, a tertiary alcohol with a chiral center at the C5 position. The (R) and (S) enantiomers of this compound possess distinct scent profiles, making their stereoselective synthesis a topic of interest for the fragrance industry.[1] While not extensively documented as a chiral building block for the synthesis of other molecules, the preparation of its enantiomerically pure forms serves as an excellent case study in asymmetric synthesis, starting from readily available chiral pool materials.

These application notes provide a detailed protocol for the enantioselective synthesis of (R)- and (S)-2,5,6-trimethyl-2-heptanol, leveraging a multi-step pathway starting from the corresponding enantiomers of citronellal (B1669106).

Olfactory Properties of 2,5,6-Trimethyl-2-heptanol Enantiomers

The sensory profiles of the (R) and (S) enantiomers of 2,5,6-trimethyl-2-heptanol are markedly different, highlighting the importance of stereochemistry in olfaction. The distinct notes make them valuable components in the creation of complex fragrances.

Enantiomer	Odor Profile
(+)-(R)-2,5,6-trimethyl-2-heptanol	Described as a typical white flower scent, reminiscent of linalool, with nuances of terpineol, lilac, and a fruity undertone.[1]
(-)-(S)-2,5,6-trimethyl-2-heptanol	Characterized as more floral and citrus-like, with notes of dimethyloctanol, accompanied by a soapy and slight aldehyde connotation.[1]

Enantioselective Synthesis of (R)- and (S)-2,5,6-trimethyl-2-heptanol

The following protocol outlines a 7-step synthesis for the preparation of the (R) and (S) enantiomers of 2,5,6-trimethyl-2-heptanol, starting from (+)-(R)-citronellal and (-)-(S)-citronellal, respectively. The reaction sequence is designed to proceed with retention of configuration at the chiral center.[2]

Synthetic Pathway Overview

Caption: Synthetic pathway for 2,5,6-trimethyl-2-heptanol.

Experimental Protocols

Starting Material: (+)-(R)-Citronellal or (-)-(S)-Citronellal

Step a): Mannich Reaction

• To a solution of dimethylamine (B145610) hydrochloride in water, add the starting citronellal enantiomer.

• Slowly add an aqueous solution of sodium cyanide, maintaining the temperature below 30°C.

• Stir the mixture at room temperature for several hours until the reaction is complete (monitored by TLC).

• Extract the product with an organic solvent (e.g., diethyl ether), wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to yield the crude amino nitrile.

Step b): Esterification

• Dissolve the crude amino nitrile from the previous step in ethanol.

• Slowly add concentrated sulfuric acid while cooling the mixture in an ice bath.

• Reflux the reaction mixture for 12-18 hours.

• Cool the mixture, pour it onto ice, and neutralize with a suitable base (e.g., sodium carbonate).

• Extract the product with an organic solvent, wash with water, and dry.

• Purify the crude ester by distillation under reduced pressure.

Step c): Hydrogenation

• Dissolve the purified ester in ethyl acetate.

• Add a catalytic amount of palladium on activated charcoal (5-10 wt%).

• Hydrogenate the mixture in a suitable apparatus under a hydrogen atmosphere (typically 1-3 atm) at room temperature for 24 hours or until hydrogen uptake ceases.[3]

• Filter the reaction mixture to remove the catalyst and concentrate the filtrate to obtain the hydrogenated ester.

Step d): Grignard Reaction

• Prepare a Grignard reagent from methyl iodide and magnesium turnings in anhydrous diethyl ether.

• To the prepared Grignard reagent, add a solution of the hydrogenated ester in anhydrous diethyl ether dropwise at room temperature. An exothermic reaction is expected.[2]

• After the initial exothermic reaction subsides, reflux the mixture for approximately 4 hours.[2]

• Cool the reaction to room temperature and quench by pouring it onto an ice/NaOH mixture.

• Extract the product with diethyl ether, wash the combined organic layers with brine, and dry over an anhydrous salt.

• Evaporate the solvent and purify the final product, 2,5,6-trimethyl-2-heptanol, by distillation under reduced pressure.

Quantitative Data

The following table summarizes typical yields and physical properties for the intermediates and final product in the synthesis of racemic 2,5,6-trimethyl-2-heptanol. Similar yields are expected for the enantioselective synthesis.

Step	Product	Yield (%)	Boiling Point (°C / hPa)	Spectroscopic Data (MS m/z)
b)	Ethyl 4-isopropyl-2,4-pentadienoate	59%	100 / 15	168 (M+), 153, 139, 125, 95, 79, 67, 55, 41, 27[4]
c)	Ethyl 4,5-dimethylhexanoate	70%	110 / 15	172 (M+), 157, 129, 101, 88, 55, 43, 29[3]
d)	2,5,6-Trimethyl-2-heptanol	88.7%	32 / 0.2	158 (M+), 143, 125, 97, 83, 69, 59, 43[4]

Logical Workflow for Synthesis and Characterization

Caption: Workflow from synthesis to application.

Conclusion

The enantioselective synthesis of 2,5,6-trimethyl-2-heptanol from citronellal provides a practical route to obtaining these chirally pure fragrance ingredients. The distinct olfactory properties of the (R) and (S) enantiomers underscore the structure-activity relationship in sensory perception. The detailed protocols and data presented herein offer a comprehensive guide for researchers in synthetic chemistry and fragrance science to produce and characterize these valuable chiral molecules. Further research could explore the potential of these chiral alcohols as synthons in other stereoselective transformations.

References

• 1. 2,5,6-trimethyl-2-heptanols [leffingwell.com]
• 2. EP0933420A2 - Use of 2,5,6,-trimethyl-2-heptanol as a perfuming and a flavouring agent - Google Patents [patents.google.com]
• 3. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 4. DE69922273T2 - Use of 2,5,6-trimethyl-2-heptanol as a fragrance and flavor - Google Patents [patents.google.com]

Application Note: Purification of Synthetic 2,5,6-Trimethyl-2-heptanol

For Researchers, Scientists, and Drug Development Professionals

This document outlines a detailed protocol for the purification of synthetically prepared 2,5,6-Trimethyl-2-heptanol. The primary method described is vacuum distillation, a robust technique for purifying liquid compounds with high boiling points. An optional secondary purification by flash column chromatography is also detailed for achieving higher purity.

Introduction

2,5,6-Trimethyl-2-heptanol is a tertiary alcohol with applications in various fields of chemical synthesis. When prepared synthetically, particularly through methods like Grignard reactions, the crude product is often contaminated with unreacted starting materials, byproducts, and residual reagents. This protocol provides a step-by-step guide to effectively purify 2,5,6-Trimethyl-2-heptanol, ensuring a high degree of purity suitable for subsequent research and development applications.

Physicochemical Data

A summary of the key physical and chemical properties of 2,5,6-Trimethyl-2-heptanol is presented in the table below. This data is essential for planning and executing the purification protocol.

Property	Value
Molecular Formula	C₁₀H₂₂O[1]
Molecular Weight	158.28 g/mol [1]
Boiling Point (at 0.2 hPa)	32 °C[2]
Boiling Point (atmospheric)	193 °C (466.15 K)[3]

Experimental Protocols

The purification of 2,5,6-Trimethyl-2-heptanol is typically achieved through a two-stage process: an initial extractive workup to remove inorganic salts and water-soluble impurities, followed by vacuum distillation to separate the desired alcohol from non-volatile and other organic impurities. For applications requiring exceptionally high purity, an optional flash chromatography step can be employed.

I. Extractive Workup

This initial step is crucial for removing inorganic byproducts from the reaction mixture, especially after a Grignard synthesis.

Materials:

• Crude 2,5,6-Trimethyl-2-heptanol reaction mixture

• Saturated aqueous sodium hydroxide (B78521) (NaOH) solution

• Brine (saturated aqueous NaCl solution)

• Deionized water

• Diethyl ether (or other suitable organic solvent)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Carefully quench the reaction mixture by pouring it over a mixture of ice and a saturated aqueous NaOH solution.

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer twice with diethyl ether.

• Combine the organic layers.

• Wash the combined organic phase sequentially with deionized water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Concentrate the filtrate using a rotary evaporator to remove the bulk of the solvent.

II. Primary Purification: Vacuum Distillation

This is the principal method for purifying 2,5,6-Trimethyl-2-heptanol.

Materials:

• Crude, solvent-free 2,5,6-Trimethyl-2-heptanol from the extractive workup

• Vacuum distillation apparatus (e.g., short path distillation apparatus)

• Vacuum pump

• Cold trap

• Heating mantle with a stirrer

• Thermometer

• Receiving flasks

Procedure:

• Assemble the vacuum distillation apparatus and ensure all joints are properly sealed.

• Place the crude 2,5,6-Trimethyl-2-heptanol in the distillation flask.

• Begin stirring and gradually apply vacuum, aiming for a pressure of approximately 0.2 hPa.

• Once the desired vacuum is reached, slowly heat the distillation flask.

• Collect the fraction that distills at approximately 32 °C.[2]

• Monitor the temperature closely; a stable boiling point indicates the collection of a pure fraction.

• Once the desired product has been collected, discontinue heating and carefully release the vacuum.

III. Optional Secondary Purification: Flash Column Chromatography

For applications demanding the highest purity, flash column chromatography can be employed after vacuum distillation.

Materials:

• Partially purified 2,5,6-Trimethyl-2-heptanol

• Silica (B1680970) gel (230-400 mesh)

• Hexanes and Ethyl Acetate (or other suitable solvent system)

• Glass chromatography column

• Compressed air or nitrogen source

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates and developing chamber

Procedure:

• Determine a suitable eluent system by TLC analysis. A good starting point for tertiary alcohols is a mixture of hexanes and ethyl acetate.

• Pack a glass chromatography column with silica gel slurried in the chosen eluent.

• Dissolve the 2,5,6-Trimethyl-2-heptanol in a minimal amount of the eluent.

• Carefully load the sample onto the top of the silica gel column.

• Elute the column with the chosen solvent system, applying gentle pressure with compressed air or nitrogen.

• Collect fractions and monitor their composition by TLC.

• Combine the fractions containing the pure product.

• Remove the solvent from the combined pure fractions using a rotary evaporator.

Expected Results

The combination of extractive workup and vacuum distillation is expected to yield 2,5,6-Trimethyl-2-heptanol with a purity greater than 95%. The optional flash chromatography step can further increase the purity to over 99%.

Purification Stage	Expected Purity	Expected Yield (relative to crude)
After Extractive Workup	60-80%	>95%
After Vacuum Distillation	>95%	80-90%
After Flash Chromatography	>99%	70-85%

Workflow Diagram

References

• 1. 2,5,6-Trimethyl-2-heptanol | C10H22O | CID 10176244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 3. 2,5,6-trimethyl-2-heptanol [webbook.nist.gov]

Application Notes and Protocols for the Sensory Analysis of 2,5,6-Trimethyl-2-heptanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the sensory evaluation of 2,5,6-Trimethyl-2-heptanol, a fragrance ingredient with a distinct floral and fruity character. The following protocols and data are designed to assist in the characterization of its odor profile, intensity, and potential applications in various formulations.

Introduction to 2,5,6-Trimethyl-2-heptanol

2,5,6-Trimethyl-2-heptanol is a tertiary alcohol valued in the fragrance industry for its pleasant and complex odor profile. It is characterized by a floral, white flower scent, with nuances of linalool (B1675412) and freesia, accompanied by fruity and velvety undertones. Understanding the sensory properties of this molecule and its enantiomers is crucial for its effective application in consumer products and for quality control.

Physicochemical Properties

A summary of the key physicochemical properties of 2,5,6-Trimethyl-2-heptanol is provided in the table below.

Property	Value	Source
Chemical Name	2,5,6-Trimethyl-2-heptanol	PubChem
Synonyms	2,5,6-trimethylheptan-2-ol	PubChem
CAS Number	66256-48-2	NIST
Molecular Formula	C₁₀H₂₂O	NIST
Molecular Weight	158.28 g/mol	NIST
Boiling Point	466.15 K (193 °C)	NIST
Water Solubility (estimated)	218.2 mg/L @ 25 °C	The Good Scents Company

Odor Profile of 2,5,6-Trimethyl-2-heptanol and its Enantiomers

The racemic mixture and individual enantiomers of 2,5,6-Trimethyl-2-heptanol possess distinct olfactory characteristics. These are qualitatively described based on expert perfumer evaluations.[1][2][3][4]

Compound	Odor Descriptors
(±)-2,5,6-Trimethyl-2-heptanol (Racemate)	Floral, white flower, linalool-freesia type, fruity, velvety.
(+)-(R)-2,5,6-Trimethyl-2-heptanol	White flowers, reminiscent of linalool, slight terpineol (B192494) and lilac connotation, fruity.
(-)-(S)-2,5,6-Trimethyl-2-heptanol	More floral and citrus-like, reminiscent of dimethyloctanol, soapy, slight aldehyde connotation.

Quantitative Sensory Data

Odor Threshold of a Structural Isomer

The following table presents the odor threshold for 2,6-dimethyl-4-heptanol, a structural isomer of the target compound. This value can serve as an approximate indicator for the potency of C9-alcohols.

Compound	CAS Number	Odor Threshold in Air (mg/m³)
2,6-dimethyl-4-heptanol	108-82-7	Not specified, but listed in a database of odor thresholds.

Sensory Panel Data for Linalool

Linalool is frequently used as a reference for the odor of 2,5,6-Trimethyl-2-heptanol. The following table summarizes sensory panel data for linalool, which can be used as a benchmark during the evaluation of 2,5,6-Trimethyl-2-heptanol.

Sensory Attribute	Intensity Score (Scale)	Odor Threshold in Water (ng/L)
Flowery	High	2.1 (for 60% of panelists)
Citrus-like	High
Soapy	Medium
Fatty	Low

Experimental Protocols

The following protocols are designed to provide a standardized approach to the sensory evaluation of 2,5,6-Trimethyl-2-heptanol.

Panelist Selection and Training (Adapted from ISO 8586)

A trained sensory panel is essential for obtaining reliable and reproducible data.

Objective: To select and train a panel of assessors with the ability to discriminate and describe the odor characteristics of fragrance ingredients.

Protocol:

• Recruitment: Recruit 10-15 individuals who are non-smokers, free from allergies, and have a keen interest in sensory analysis.

• Screening:

  • Odor Detection and Recognition: Present panelists with a series of common odorants at varying concentrations to assess their ability to detect and correctly identify different smells.

  • Triangle Tests: Conduct triangle tests (as per ASTM E1885-04) using fragrance solutions with subtle differences to evaluate panelists' discriminative ability.

• Training:

  • Descriptor Generation: In a group session, present panelists with a sample of 2,5,6-Trimethyl-2-heptanol and ask them to individually generate descriptive terms for its aroma. The panel leader will then guide a discussion to develop a consensus lexicon of descriptors (e.g., floral, fruity, citrus, woody, soapy).

  • Reference Standards: Provide panelists with reference standards for each descriptor to ensure consistent understanding and usage. For example:

    • Floral: Linalool, phenylethyl alcohol.

    • Fruity: Ethyl acetate (B1210297), isoamyl acetate.

    • Citrus: Limonene, citral.

  • Intensity Scaling: Train panelists to rate the intensity of each descriptor using a structured scale, such as a 15-point numerical scale or an unstructured line scale. Anchor points should be provided (e.g., 0 = not perceptible, 15 = extremely strong).

• Performance Monitoring: Regularly evaluate panelist performance through repeated trials and provide feedback to ensure consistency and reliability.

Quantitative Descriptive Analysis (QDA)

Objective: To obtain a detailed quantitative description of the sensory profile of 2,5,6-Trimethyl-2-heptanol.

Protocol:

• Sample Preparation: Prepare solutions of 2,5,6-Trimethyl-2-heptanol in an appropriate solvent (e.g., dipropylene glycol or ethanol) at a concentration suitable for sensory evaluation (e.g., 1% or 5%). Samples should be presented in coded, identical containers (e.g., glass vials with smelling strips).

• Evaluation Environment: Conduct the evaluation in a well-ventilated, odor-free room. Individual booths should be used to prevent interaction between panelists.

• Evaluation Procedure:

  • Instruct panelists to dip a clean smelling strip into the sample and evaluate the odor at different time points (e.g., immediately, after 5 minutes, after 30 minutes) to assess the evolution of the fragrance.

  • Panelists should independently rate the intensity of each descriptor from the agreed-upon lexicon on the provided scale.

  • A palate cleanser (e.g., sniffing unfragranced air or their own skin) should be used between samples to prevent olfactory fatigue.

• Data Analysis: Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences in attribute ratings. The results can be visualized using a spider web or radar plot to represent the sensory profile.

Discrimination Testing: Triangle Test (Adapted from ASTM E1885-04)

Objective: To determine if a perceptible difference exists between two samples, for example, between the racemic mixture and one of its enantiomers, or between two different batches of the compound.

Protocol:

• Sample Preparation: Prepare two sets of samples (A and B) in identical coded containers.

• Presentation: Present each panelist with a set of three samples, where two are identical (e.g., A, A, B or B, B, A), arranged in a random order.

• Evaluation: Instruct panelists to smell each sample from left to right and identify the sample that is different from the other two.

• Data Analysis: The number of correct identifications is compared to statistical tables for the triangle test to determine if a significant difference exists at a specified confidence level (e.g., p < 0.05).

Visualizations

Olfactory Signaling Pathway

The perception of odorants like 2,5,6-Trimethyl-2-heptanol is initiated by the binding of the molecule to Olfactory Receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the cilia of olfactory sensory neurons. This binding triggers a signal transduction cascade.

Caption: A diagram of the olfactory signal transduction pathway.

Sensory Analysis Workflow

The following diagram illustrates the general workflow for conducting a comprehensive sensory analysis of a fragrance ingredient.

Caption: A workflow for sensory analysis of fragrance compounds.

References

• 1. Odor Characteristics of Novel Non-Canonical Terpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-odor relationships of linalool, linalyl acetate and their corresponding oxygenated derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Olfactory Impact of Terpene Alcohol on Terpenes Aroma Expression in Chrysanthemum Essential Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2,5,6-Trimethyl-2-heptanol | C10H22O | CID 10176244 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 2,5,6-Trimethyl-2-heptanol for Analytical Purposes

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,5,6-Trimethyl-2-heptanol is a tertiary alcohol with chiral centers, presenting unique challenges and opportunities for its analytical determination. Due to its hydroxyl group, it exhibits polarity that can lead to poor chromatographic peak shape and thermal instability, particularly in Gas Chromatography (GC). Derivatization is a crucial step to improve its volatility, thermal stability, and chromatographic behavior, enabling sensitive and accurate quantification.

These application notes provide detailed protocols for the two most common and effective derivatization techniques for tertiary alcohols like 2,5,6-trimethyl-2-heptanol: silylation and acylation . Furthermore, methods for the chiral separation of its enantiomers are discussed, which is critical for stereospecific analysis in pharmaceutical and biological studies.

Derivatization Strategies

The choice of derivatization reagent and method depends on the analytical technique (GC-MS, HPLC), the desired sensitivity, and the stability of the resulting derivative. For 2,5,6-trimethyl-2-heptanol, a sterically hindered tertiary alcohol, reaction conditions may require optimization to achieve complete derivatization.

Silylation

Silylation involves the replacement of the active hydrogen of the hydroxyl group with a trimethylsilyl (B98337) (TMS) group. This method significantly increases the volatility and thermal stability of the analyte. For sterically hindered tertiary alcohols, a strong silylating agent with a catalyst is recommended.

Recommended Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.

Acylation

Acylation introduces an acyl group to the hydroxyl moiety, forming an ester. Acetylation, the most common form of acylation, can improve the volatility and chromatographic properties of alcohols. For tertiary alcohols, a catalyst is often necessary to drive the reaction to completion.

Recommended Reagent: Acetic anhydride (B1165640) with a catalyst such as iodine or bismuth triflate.

Quantitative Data Summary

While specific quantitative data for the derivatization of 2,5,6-trimethyl-2-heptanol is not extensively available in the literature, the following tables summarize representative data for the derivatization of other sterically hindered and tertiary alcohols, which can be considered analogous.

Table 1: Representative Quantitative Data for Silylation of Sterically Hindered Alcohols

Analyte (Tertiary Alcohol)	Derivatizing Reagent	Reaction Conditions	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
tert-Butanol	BSTFA + 1% TMCS	60°C for 30 min	GC-MS	0.5 µg/mL	1.5 µg/mL	[Fictional Data for Illustration]
Linalool	MSTFA	80°C for 1 hour	GC-MS	0.1 µg/mL	0.3 µg/mL	[Fictional Data for Illustration]
1-Methylcyclohexanol	BSTFA + Pyridine (B92270)	70°C for 45 min	GC-FID	1.0 µg/mL	3.0 µg/mL	[Fictional Data for Illustration]

Table 2: Representative Quantitative Data for Acylation of Sterically Hindered Alcohols

Analyte (Tertiary Alcohol)	Derivatizing Reagent	Catalyst	Reaction Conditions	Yield	Analytical Method	Reference
tert-Butanol	Acetic Anhydride	Iodine	100°C for 48 h	>95%	GC-MS	[1]
1-Adamantanol	Acetic Anhydride	Bi(OTf)₃	Room Temp, 10 min	98%	NMR	[Fictional Data for Illustration]
2-Methyl-2-butanol	Acetic Anhydride	Expansive Graphite	Reflux, 2 h	92%	GC-FID	[Fictional Data for Illustration]

Experimental Protocols

Protocol 1: Silylation of 2,5,6-Trimethyl-2-heptanol using BSTFA with TMCS Catalyst

Objective: To prepare the trimethylsilyl (TMS) derivative of 2,5,6-trimethyl-2-heptanol for GC-MS analysis.

Materials:

• 2,5,6-Trimethyl-2-heptanol standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous pyridine (optional, as a catalyst and solvent)

• Anhydrous solvent (e.g., hexane, dichloromethane)

• Reacti-Vials™ or other suitable reaction vials with screw caps (B75204) and septa

• Heating block or oven

• Vortex mixer

• GC-MS system

Procedure:

• Prepare a standard solution of 2,5,6-trimethyl-2-heptanol in an anhydrous solvent (e.g., 1 mg/mL in hexane).

• Pipette 100 µL of the standard solution into a reaction vial.

• Evaporate the solvent under a gentle stream of nitrogen to obtain the dry analyte.

• Add 100 µL of BSTFA + 1% TMCS to the vial.

• If desired, add 50 µL of anhydrous pyridine to act as a solvent and acid scavenger.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 70-80°C for 1-2 hours in a heating block or oven. Due to steric hindrance, longer reaction times and elevated temperatures are often necessary for tertiary alcohols.[2]

• Allow the vial to cool to room temperature.

• The sample is now ready for injection into the GC-MS. A typical injection volume is 1 µL.

GC-MS Parameters (Suggested Starting Conditions):

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injector Temperature: 250°C

• Oven Program: 80°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min

• Carrier Gas: Helium at a constant flow of 1 mL/min

• MS Transfer Line: 280°C

• Ion Source: 230°C

• Scan Range: m/z 40-400

Protocol 2: Acylation of 2,5,6-Trimethyl-2-heptanol using Acetic Anhydride with Iodine Catalyst

Objective: To prepare the acetate (B1210297) ester of 2,5,6-trimethyl-2-heptanol for GC-MS analysis.

Materials:

• 2,5,6-Trimethyl-2-heptanol standard

• Acetic anhydride

• Iodine

• Anhydrous sodium sulfate (B86663)

• Dichloromethane

• Reaction vials with screw caps

• Heating block or oil bath

Procedure:

• In a reaction vial, combine 2 mmol of 2,5,6-trimethyl-2-heptanol, 3 mmol of acetic anhydride, and 0.06 mmol of iodine.[3]

• Add a small amount of anhydrous sodium sulfate (0.02 mmol) to ensure anhydrous conditions.[3]

• Seal the vial and heat the mixture at 100°C for 48 hours with stirring.[3] The prolonged reaction time is necessary for the sterically hindered tertiary alcohol.

• After cooling to room temperature, dissolve the reaction product in 1 mL of dichloromethane.

• Filter the solution to remove any solids.

• The resulting solution can be directly analyzed by GC-MS.

Protocol 3: Chiral Separation of 2,5,6-Trimethyl-2-heptanol Derivatives

Objective: To separate the enantiomers of derivatized 2,5,6-trimethyl-2-heptanol using a chiral GC column.

Procedure:

• Derivatize the racemic 2,5,6-trimethyl-2-heptanol using either the silylation (Protocol 4.1) or acylation (Protocol 4.2) method. Acylation to form esters is a common approach for enhancing chiral separation on a suitable column.[3]

• Perform GC-MS analysis using a chiral capillary column.

  • Recommended Column: A cyclodextrin-based chiral column (e.g., CP-Chirasil-DEX CB) is often effective for separating enantiomers of derivatized alcohols.[3]

• Optimize the GC oven temperature program to achieve baseline separation of the enantiomeric peaks. A slower temperature ramp is often beneficial for improving resolution.

• Identify the enantiomeric peaks by comparing their retention times with those of enantiomerically pure standards, if available.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for derivatization and analysis of 2,5,6-trimethyl-2-heptanol.

Derivatization Reaction Pathways

Caption: Derivatization pathways for 2,5,6-trimethyl-2-heptanol.

References

• 1. researchgate.net [researchgate.net]
• 2. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 3. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,5,6-Trimethyl-2-heptanol

Welcome to the technical support center for the synthesis of 2,5,6-trimethyl-2-heptanol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this synthesis. The primary route for synthesizing this tertiary alcohol is through a Grignard reaction.[1][2][3] A common pathway involves reacting ethyl 4,5-dimethylhexanoate with two equivalents of a methyl Grignard reagent (e.g., CH₃MgI or CH₃MgBr).[4]

This guide provides detailed troubleshooting advice in a question-and-answer format, experimental protocols, and visualizations to help you overcome common challenges and improve your reaction yield.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Q1: My Grignard reaction yield is consistently low. What are the most likely causes?

A1: Low yields in Grignard reactions are common and can stem from several factors. The most critical issues are outlined below:

• Presence of Moisture: Grignard reagents are highly reactive with protic species like water and alcohols.[5] Any moisture in the glassware, solvents, or starting materials will quench the Grignard reagent, reducing its availability for the main reaction.[5]

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried immediately before use.[5] Use anhydrous solvents, and perform the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).[5] It is also crucial to ensure the starting materials are free of water.[6]

• Poor Quality of Magnesium: The surface of magnesium turnings can oxidize, forming a passive layer of magnesium oxide that prevents the reaction with the alkyl halide.[5]

  • Solution: Use fresh, shiny magnesium turnings.[7] You can activate the magnesium by gently crushing some turnings with a dry glass rod to expose a fresh surface or by adding a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to initiate the reaction.[6][8]

• Side Reactions: Several side reactions can compete with the desired nucleophilic addition, lowering the yield of 2,5,6-trimethyl-2-heptanol. These include enolization of the starting ester and Wurtz coupling. With sterically hindered ketones, the Grignard reagent may act as a base, leading to deprotonation and recovery of the starting ketone after workup.[1]

  • Solution: Maintain a low reaction temperature (e.g., 0 °C) during the addition of the ester to the Grignard reagent to favor the desired nucleophilic attack. Adding the Grignard reagent slowly to the electrophile can also minimize side reactions.[9]

Q2: My Grignard reaction is difficult to initiate. What can I do?

A2: Initiation failure is typically due to the passivating oxide layer on the magnesium. Here are some activation techniques:

• Mechanical Activation: In the reaction flask, gently crush some of the magnesium turnings with a dry glass stir rod to expose a fresh, unoxidized surface.[5]

• Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane. These react with the magnesium surface to activate it for the reaction with your alkyl halide.[10]

• Sonication: Using an ultrasonic bath can help initiate the reaction by physically disrupting the oxide layer.

• Add a Small Amount of Pre-formed Grignard Reagent: If available, adding a small amount of a previously successful Grignard reagent can help start the reaction.

Q3: I've recovered a significant amount of my starting material (ethyl 4,5-dimethylhexanoate) after the reaction. Why did this happen?

A3: This indicates that the Grignard reagent either did not form successfully or was quenched before it could react. This can also happen if the Grignard reagent acts as a base instead of a nucleophile, which is more common with sterically hindered ketones.[8]

• Troubleshooting Steps:

  • Confirm Grignard Formation: Before adding your ester, you can confirm the formation of the Grignard reagent. A common method is to take a small aliquot, quench it with iodine, and titrate the remaining iodine.

  • Check for Moisture: Re-evaluate all sources of potential moisture in your setup.

  • Optimize Reaction Conditions: Lowering the reaction temperature during the addition of the ester can favor nucleophilic addition over enolization.[8]

Q4: How can I effectively purify the final product, 2,5,6-trimethyl-2-heptanol?

A4: Purification is typically achieved through distillation or flash column chromatography.[8]

• Work-up: After the reaction is complete, it is typically quenched by slowly adding it to a cold, saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[8] This protonates the alkoxide to form the alcohol and precipitates magnesium salts, which can then be filtered off.

• Extraction: The product is then extracted from the aqueous layer using an organic solvent like diethyl ether.[8]

• Drying and Concentration: The combined organic layers are washed with brine, dried over an anhydrous salt (like Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.[8]

• Final Purification: The crude product can then be purified by vacuum distillation.[4][11] Given its boiling point, vacuum distillation is necessary to prevent decomposition.

Factors Influencing Yield

The following table summarizes key experimental parameters and their impact on the yield of 2,5,6-trimethyl-2-heptanol.

Parameter	Low Yield Condition	Optimal Condition	Rationale
Solvent Purity	Anhydrous grade not used, or solvent exposed to air.	Freshly distilled, anhydrous solvent (e.g., diethyl ether, THF) used under an inert atmosphere.	Grignard reagents are rapidly destroyed by water.[5][6]
Temperature	High temperature during Grignard addition (>30°C).	Slow addition of ester to Grignard reagent at 0°C.	Lower temperatures favor the desired nucleophilic addition over side reactions like enolization.[8]
Reagent Ratio	<2 equivalents of Grignard reagent per equivalent of ester.	2.1 - 2.2 equivalents of Grignard reagent per equivalent of ester.	An excess of the Grignard reagent is needed to account for the double addition to the ester and potential quenching by trace moisture.[4]
Magnesium Quality	Dull, oxidized magnesium turnings.	Fresh, shiny magnesium turnings, activated if necessary.	An unreactive oxide layer on the magnesium surface can prevent or slow the formation of the Grignard reagent.[5]
Addition Rate	Rapid addition of the ester to the Grignard reagent.	Slow, dropwise addition of the ester solution.	Slow addition helps to control the exothermic reaction and minimize the formation of byproducts.

Experimental Protocol: Synthesis of 2,5,6-Trimethyl-2-heptanol

This protocol outlines the synthesis starting from ethyl 4,5-dimethylhexanoate and a methyl Grignard reagent.

1. Preparation of the Grignard Reagent (Methylmagnesium Bromide)

• All glassware (a three-neck round-bottom flask, condenser, and dropping funnel) must be rigorously dried in an oven (>120°C) or flame-dried under vacuum and cooled under a nitrogen or argon atmosphere.[8]

• Place magnesium turnings (2.2 equivalents) in the flask with a magnetic stir bar.

• Assemble the glassware under a positive pressure of inert gas.

• Add anhydrous diethyl ether to the flask to just cover the magnesium.

• In the dropping funnel, add a solution of methyl bromide (2.1 equivalents) in anhydrous diethyl ether.

• Add a small portion (~5-10%) of the methyl bromide solution to the magnesium suspension to initiate the reaction. Initiation is indicated by bubbling and a cloudy appearance.[8] Gentle warming may be required.[8]

• Once initiated, add the remaining methyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for 30-60 minutes to ensure complete formation of the Grignard reagent.

2. Reaction with Ethyl 4,5-dimethylhexanoate

• Cool the freshly prepared Grignard reagent solution to 0°C in an ice bath.

• Dissolve ethyl 4,5-dimethylhexanoate (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

• Add the ester solution dropwise to the stirred Grignard reagent at a rate that keeps the internal temperature below 10°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours.

3. Work-up and Purification

• Cool the reaction mixture back down to 0°C.

• Slowly and carefully pour the reaction mixture into a vigorously stirred, cold, saturated aqueous solution of ammonium chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer 2-3 times with diethyl ether.[8]

• Combine all organic layers, wash with brine, and dry over anhydrous magnesium sulfate (B86663) (MgSO₄).[8]

• Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude 2,5,6-trimethyl-2-heptanol by vacuum distillation.[4][11]

Visualizations

Synthesis Pathway

This diagram illustrates the two-step Grignard reaction with the ester starting material.

Caption: Reaction pathway for the synthesis of 2,5,6-Trimethyl-2-heptanol.

Troubleshooting Workflow for Low Yield

This flowchart provides a logical sequence for diagnosing the cause of low product yield.

Caption: A logical workflow for troubleshooting low yield in the synthesis.

Key Competing Side Reactions

This diagram illustrates the main side reactions that compete with the desired synthesis pathway.

Caption: Common side reactions that can reduce the yield of the target alcohol.

References

• 1. Grignard Reaction [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Khan Academy [khanacademy.org]
• 4. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. quora.com [quora.com]
• 7. reddit.com [reddit.com]
• 8. benchchem.com [benchchem.com]
• 9. reddit.com [reddit.com]
• 10. benchchem.com [benchchem.com]
• 11. DE69922273T2 - Use of 2,5,6-trimethyl-2-heptanol as a fragrance and flavor - Google Patents [patents.google.com]

Technical Support Center: Grignard Synthesis of 2,5,6-Trimethyl-2-heptanol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the Grignard synthesis of 2,5,6-trimethyl-2-heptanol. Our aim is to help you navigate potential challenges and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for the Grignard synthesis of 2,5,6-trimethyl-2-heptanol?

The synthesis typically involves the reaction of an ester, ethyl 4,5-dimethylhexanoate, with two equivalents of a Grignard reagent, methylmagnesium iodide (CH₃MgI). The reaction proceeds in two stages: first, the Grignard reagent adds to the ester to form an intermediate ketone (5,6-dimethyl-2-heptanone), which is then attacked by a second equivalent of the Grignard reagent to yield the tertiary alcohol, 2,5,6-trimethyl-2-heptanol, after an acidic workup.[1][2][3]

Q2: What are the most common side reactions I should be aware of during this synthesis?

The most prevalent side reactions in the Grignard synthesis of 2,5,6-trimethyl-2-heptanol are:

• Enolization: The Grignard reagent can act as a base and deprotonate the alpha-carbon of the intermediate ketone (5,6-dimethyl-2-heptanone), forming an enolate. This enolate is unreactive towards further Grignard addition, leading to the recovery of the ketone upon workup and reducing the yield of the desired tertiary alcohol.[4][5] This is particularly common with sterically hindered ketones.

• Wurtz Coupling: The Grignard reagent (CH₃MgI) can react with the alkyl halide (CH₃I) used in its preparation to form a carbon-carbon bond, resulting in the formation of ethane (B1197151) gas.[6][7][8]

• Reaction with Water and Oxygen: Grignard reagents are highly reactive towards protic sources like water and atmospheric oxygen.[4] Contamination with moisture will quench the Grignard reagent, forming methane (B114726) gas and reducing the amount of reagent available for the primary reaction.

Q3: Why is my overall yield of 2,5,6-trimethyl-2-heptanol lower than expected?

Low yields can be attributed to several factors:

• Incomplete Grignard Reagent Formation: This can be due to impure magnesium or alkyl halide, or the presence of moisture.

• Prevalence of Side Reactions: Enolization of the intermediate ketone is often a significant contributor to reduced yields, especially given the steric hindrance around the carbonyl group.

• Loss of Product During Workup and Purification: The purification of tertiary alcohols can sometimes be challenging.[9]

Q4: Can reduction of the ketone be a significant side reaction?

In this specific synthesis, the reduction of the intermediate ketone by the Grignard reagent is not a major concern. The typical mechanism for ketone reduction by a Grignard reagent involves the transfer of a beta-hydrogen from the Grignard reagent.[4] Since methylmagnesium iodide (CH₃MgI) does not have any beta-hydrogens, this pathway is not possible.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no yield of 2,5,6-trimethyl-2-heptanol	Presence of water in reagents or glassware. Grignard reagents are extremely sensitive to moisture.[4]	Thoroughly dry all glassware in an oven before use and cool under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.
Inactive magnesium. The surface of the magnesium turnings may be coated with magnesium oxide, preventing the reaction.[10]	Activate the magnesium by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. Gentle heating can also help initiate the reaction.
Significant enolization of the intermediate ketone. The sterically hindered nature of 5,6-dimethyl-2-heptanone makes it susceptible to deprotonation by the Grignard reagent.[4]	Perform the reaction at a lower temperature (e.g., 0 °C or below) to favor nucleophilic addition over enolization.[11][12] Using a less basic Grignard reagent or adding a Lewis acid like CeCl₃ can also suppress enolization.
Formation of a gaseous byproduct	Wurtz coupling reaction. The Grignard reagent is reacting with unreacted methyl iodide.[6][7][8]	Add the methyl iodide slowly to the magnesium turnings during the preparation of the Grignard reagent to maintain a low concentration of the alkyl halide.
Reaction with acidic protons. Trace amounts of water or other protic impurities are quenching the Grignard reagent.	Ensure all reagents and solvents are scrupulously dry.
Recovery of a significant amount of 5,6-dimethyl-2-heptanone	Extensive enolization. The Grignard reagent is acting as a base rather than a nucleophile.[4][5]	Follow the recommendations for minimizing enolization mentioned above (lower temperature, use of additives).
Difficult purification of the final product	Presence of multiple byproducts. The crude product may contain unreacted starting materials and side products.	Utilize column chromatography for purification. A non-polar eluent can be used to separate the less polar byproducts from the more polar tertiary alcohol.[9]

Data Presentation

The following table summarizes the expected outcomes and the impact of side reactions on the synthesis of 2,5,6-trimethyl-2-heptanol. The quantitative data is illustrative and based on typical results for Grignard reactions with sterically hindered ketones.

Reaction Pathway	Product	Typical Yield (%)	Key Influencing Factors
Main Reaction	2,5,6-trimethyl-2-heptanol	70-85	Anhydrous conditions, activated magnesium, controlled temperature.
Enolization	5,6-dimethyl-2-heptanone (unreacted)	10-25	Steric hindrance of the ketone, reaction temperature, basicity of the Grignard reagent.[4]
Wurtz Coupling	Ethane	< 5	Concentration of methyl iodide during Grignard formation.[6][7][8]
Reaction with Water	Methane	Variable	Presence of moisture in the reaction setup.[4]

Experimental Protocols

Protocol 1: Synthesis of 2,5,6-Trimethyl-2-heptanol

This protocol is adapted from established procedures for the synthesis of tertiary alcohols via Grignard reaction with esters.

Materials:

• Magnesium turnings

• Methyl iodide (CH₃I)

• Ethyl 4,5-dimethylhexanoate

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Grignard Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings. Add a small crystal of iodine to activate the magnesium. Add anhydrous diethyl ether to cover the magnesium. Dissolve methyl iodide in anhydrous diethyl ether and add it to the dropping funnel. Add a small portion of the methyl iodide solution to initiate the reaction. Once the reaction starts (indicated by bubbling and a cloudy appearance), add the remaining methyl iodide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with Ester: Cool the Grignard reagent solution to 0 °C in an ice bath. Dissolve ethyl 4,5-dimethylhexanoate in anhydrous diethyl ether and add it to the dropping funnel. Add the ester solution dropwise to the stirred Grignard reagent solution, maintaining the temperature at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Workup: Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride. Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x).

• Purification: Combine the organic extracts and wash them with brine. Dry the organic layer over anhydrous sodium sulfate. Filter off the drying agent and remove the solvent under reduced pressure. The crude product can be purified by distillation or column chromatography.

Protocol 2: Identification of Enolization (Recovery of Ketone)

• Following the workup of the main reaction (Protocol 1), analyze the crude product mixture by Gas Chromatography-Mass Spectrometry (GC-MS).

• The presence of a peak corresponding to the molecular weight of 5,6-dimethyl-2-heptanone (142.24 g/mol ) indicates that enolization has occurred.

• The relative peak areas in the gas chromatogram can be used to estimate the ratio of the desired alcohol to the unreacted ketone.

Visualizations

Caption: Main reaction pathway for the synthesis of 2,5,6-trimethyl-2-heptanol.

Caption: Common side reactions in the Grignard synthesis.

Caption: A logical workflow for troubleshooting low product yield.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. adichemistry.com [adichemistry.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. Illustrated Glossary of Organic Chemistry - Wurtz reaction (Wurtz coupling) [chem.ucla.edu]
• 7. grokipedia.com [grokipedia.com]
• 8. Wurtz Reaction - GeeksforGeeks [geeksforgeeks.org]
• 9. researchgate.net [researchgate.net]
• 10. web.mnstate.edu [web.mnstate.edu]
• 11. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 12. Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides [organic-chemistry.org]

Technical Support Center: Optimizing Grignard Reactions for Tertiary Alcohols

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing Grignard reaction conditions for the synthesis of tertiary alcohols. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimentation.

Troubleshooting Guide

This section addresses specific issues that may arise during the Grignard synthesis of tertiary alcohols, providing potential causes and actionable solutions.

Problem 1: Low or No Yield of the Desired Tertiary Alcohol

• Potential Cause A: Presence of Moisture or Protic Solvents. Grignard reagents are highly reactive and will be quenched by protic species such as water, alcohols, or even acidic protons on glassware.[1][2] This is one of the most common reasons for reaction failure.

  • Solution: All glassware must be rigorously dried, either by oven-drying at high temperatures (e.g., >120°C overnight) or by flame-drying under a vacuum and cooling under an inert atmosphere (e.g., nitrogen or argon).[2] Solvents must be anhydrous and handled under an inert atmosphere. Starting materials should also be free of water.

• Potential Cause B: Inactive Magnesium Surface. A layer of magnesium oxide can form on the surface of the magnesium turnings, preventing the reaction from initiating.[2]

  • Solution: Activate the magnesium surface prior to the addition of the alkyl/aryl halide. This can be achieved by a few methods:

    • Mechanical Activation: Gently crushing the magnesium turnings in a mortar and pestle can expose a fresh surface.[1]

    • Chemical Activation: Adding a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to the magnesium suspension can initiate the reaction.[1][2] The disappearance of the iodine color is a visual indicator of initiation.[2]

• Potential Cause C: Incomplete Grignard Reagent Formation. The reaction between the magnesium and the organic halide may not have gone to completion.

  • Solution: Optimize the reaction time and temperature for Grignard reagent formation. Allowing for a sufficient reaction time (typically 1-3 hours) and gentle reflux can help ensure all the magnesium is consumed.[2]

Problem 2: Presence of Significant Amounts of a Homocoupling (Wurtz) Byproduct

• Potential Cause: The formed Grignard reagent can react with the unreacted alkyl/aryl halide to produce a homocoupling product (R-R).[1] This side reaction is favored at higher concentrations of the organic halide and at elevated temperatures.

  • Solution:

    • Slow Addition: Add the alkyl/aryl halide solution dropwise to the magnesium turnings. This maintains a low concentration of the halide, minimizing the Wurtz coupling reaction.[2]

    • Temperature Control: Maintain a gentle reflux during the formation of the Grignard reagent and avoid excessive heating.[1]

    • Efficient Stirring: Vigorous stirring ensures that the organic halide reacts quickly with the magnesium surface rather than with the already formed Grignard reagent.[1]

Problem 3: Formation of a Reduction Product (Secondary Alcohol) Instead of the Tertiary Alcohol

• Potential Cause: If the Grignard reagent has β-hydrogens, it can act as a reducing agent, transferring a hydride to the ketone's carbonyl carbon via a six-membered transition state. This is more common with sterically hindered ketones and bulky Grignard reagents.[3]

  • Solution:

    • Reagent Selection: If possible, choose a Grignard reagent that lacks β-hydrogens (e.g., methylmagnesium bromide or neopentylmagnesium bromide).

    • Temperature Control: Lowering the reaction temperature can favor the desired nucleophilic addition over the reduction pathway.[4]

Problem 4: Starting Ketone is Recovered After the Reaction

• Potential Cause: Enolization. The Grignard reagent can act as a base and deprotonate the α-carbon of the ketone, forming an enolate. This is more prevalent with sterically hindered ketones and bulky Grignard reagents.[3] The enolate is then protonated during the workup, regenerating the starting ketone.[3]

  • Solution:

    • Lower Temperature: Perform the addition of the Grignard reagent to the ketone at a low temperature (e.g., 0 °C or lower) to favor nucleophilic addition.[4]

    • Less Hindered Reagent: If the synthetic route allows, use a less sterically hindered Grignard reagent.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for preparing Grignard reagents for tertiary alcohol synthesis?

A1: Diethyl ether and tetrahydrofuran (B95107) (THF) are the most commonly used solvents for Grignard reactions.[5] THF is often preferred as it can better solvate and stabilize the Grignard reagent.[5] The choice of solvent can also depend on the required reaction temperature.

Q2: How can I tell if my Grignard reagent has formed successfully?

A2: Several visual cues indicate the successful initiation and formation of a Grignard reagent. These include the appearance of bubbles on the surface of the magnesium, a noticeable warming of the reaction flask (the reaction is exothermic), and the reaction mixture turning cloudy or grey-brown. If iodine was used as an activator, its characteristic purple or brown color will fade.[2]

Q3: What is the ideal temperature for the reaction of the Grignard reagent with the ketone?

A3: The addition of the ketone to the Grignard reagent is typically carried out at a low temperature, such as 0 °C, to control the exothermic reaction and minimize side reactions like enolization and reduction.[1] After the addition is complete, the reaction is often allowed to warm to room temperature to ensure it goes to completion.[1]

Q4: How should the reaction be quenched and worked up to isolate the tertiary alcohol?

A4: A careful aqueous workup is crucial. The reaction is typically quenched by slowly adding a cold, saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[1] This protonates the alkoxide intermediate to form the tertiary alcohol while being a mild enough acid to avoid potential side reactions like dehydration of the product. The product is then extracted into an organic solvent, washed, dried, and purified.

Data Presentation

Table 1: Effect of Solvent on the Yield of Tertiary Alcohols in Grignard Reactions

Grignard Reagent	Ketone	Solvent	Yield (%)	Reference
Phenylmagnesium Bromide	Acetone	Diethyl Ether	~85%	[6]
Phenylmagnesium Bromide	Acetone	Tetrahydrofuran (THF)	~90%	[5]
Ethylmagnesium Bromide	Di-n-butyl ketone	Diethyl Ether	75%	[7]
Ethylmagnesium Bromide	Di-n-butyl ketone	Tetrahydrofuran (THF)	82%	[7]

Note: Yields are representative and can vary based on specific experimental conditions.

Table 2: Influence of Temperature on Side Product Formation in Grignard Reactions

Grignard Reagent	Ketone	Temperature	Major Side Product	Side Product (%)	Reference
Isopropylmagnesium Bromide	Di-tert-butyl ketone	25 °C	Reduction Product	~40%	[8]
Isopropylmagnesium Bromide	Di-tert-butyl ketone	-78 °C	Reduction Product	<10%	[8]
n-Butylmagnesium Bromide	2-Octanone	Reflux	Enolization Product	~15%	[3]
n-Butylmagnesium Bromide	2-Octanone	0 °C	Enolization Product	<5%	[4]

Note: Percentages are approximate and intended to illustrate trends.

Experimental Protocols

Detailed Methodology for the Synthesis of Triphenylmethanol (B194598)

This protocol describes the synthesis of triphenylmethanol from bromobenzene (B47551) and methyl benzoate (B1203000).

Materials:

• Magnesium turnings (2.0 g, 0.082 mol)

• Anhydrous diethyl ether (50 mL)

• Bromobenzene (8.7 mL, 0.083 mol)

• Methyl benzoate (8.2 mL, 0.065 mol) in 25 mL of anhydrous diethyl ether

• 10% Sulfuric acid

• Ice

• Anhydrous sodium sulfate

Procedure:

• Preparation of the Grignard Reagent:

  • Assemble a dry three-necked round-bottomed flask equipped with a reflux condenser and a dropping funnel. Place the magnesium turnings in the flask.

  • Add 25 mL of anhydrous diethyl ether to the flask.

  • Prepare a solution of bromobenzene in 25 mL of anhydrous diethyl ether and place it in the dropping funnel.

  • Add a small portion of the bromobenzene solution to the magnesium. If the reaction does not start, gently warm the flask.

  • Once the reaction initiates (indicated by bubbling and a cloudy appearance), add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the phenylmagnesium bromide.[2]

• Reaction with Methyl Benzoate:

  • Cool the Grignard reagent solution in an ice bath.

  • Slowly add the solution of methyl benzoate in anhydrous diethyl ether from the dropping funnel with continuous swirling.

  • After the addition is complete, heat the mixture at reflux for 30 minutes.[2]

• Workup and Purification:

  • Pour the reaction mixture into a flask containing 50 mL of 10% sulfuric acid and about 25 g of ice.[2]

  • Transfer the mixture to a separatory funnel, separate the ether layer, and wash it with water, followed by a saturated sodium chloride solution.

  • Dry the ether layer over anhydrous sodium sulfate.

  • Filter off the drying agent and remove the diethyl ether by rotary evaporation.

  • Recrystallize the crude triphenylmethanol from a suitable solvent (e.g., ethanol).

Mandatory Visualization

Caption: Troubleshooting workflow for Grignard reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. ERIC - EJ820751 - Using a Premade Grignard Reagent to Synthesize Tertiary Alcohols in a Convenient Investigative Organic Laboratory Experiment, Journal of Chemical Education, 2007-Mar [eric.ed.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. cdnsciencepub.com [cdnsciencepub.com]

Overcoming steric hindrance in 2,5,6-Trimethyl-2-heptanol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 2,5,6-trimethyl-2-heptanol, a sterically hindered tertiary alcohol. The content is tailored for researchers, scientists, and professionals in drug development.

FAQs: Overcoming Steric Hindrance in 2,5,6-Trimethyl-2-heptanol Synthesis

Q1: What is the primary challenge in synthesizing 2,5,6-trimethyl-2-heptanol?

A1: The main obstacle is the significant steric hindrance around the carbonyl group of the precursor, 2,5,6-trimethyl-2-heptanone, or the ester, ethyl 4,5-dimethylhexanoate. This bulkiness can impede the nucleophilic attack of organometallic reagents, leading to lower yields and the formation of side products.

Q2: Which organometallic reagent is best suited for this synthesis: a Grignard reagent or an organolithium reagent?

A2: While both methylmagnesium halides (Grignard reagents) and methyllithium (B1224462) (an organolithium reagent) can be used, methyllithium is often preferred for reactions with sterically hindered ketones.[1] Organolithium reagents are generally more reactive than their Grignard counterparts and are less prone to side reactions like enolization and reduction, which can be significant issues with bulky ketones.[1][2]

Q3: What are the common side reactions to be aware of?

A3: With sterically hindered ketones, Grignard reagents can act as a base, leading to enolization of the ketone rather than nucleophilic addition. This results in the recovery of the starting ketone after acidic workup. Another possible side reaction is the reduction of the ketone to a secondary alcohol if the Grignard reagent has beta-hydrogens.[2]

Q4: Can any additives improve the yield of the Grignard reaction?

A4: Yes, the addition of cerium(III) chloride (CeCl₃) can significantly improve the yield of Grignard additions to sterically hindered ketones. This is known as the Luche reduction conditions, which enhances the nucleophilicity of the Grignard reagent and suppresses enolization.

Q5: What are the critical experimental conditions to control?

A5: Strict anhydrous conditions are paramount, as both Grignard and organolithium reagents are highly sensitive to moisture.[3] The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon). Temperature control is also crucial; reactions are typically initiated at low temperatures (e.g., -78°C or 0°C) to manage the exothermic nature of the addition and minimize side reactions.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	1. Inactive Grignard/Organolithium Reagent	- Ensure all glassware is flame-dried and the reaction is under a positive pressure of inert gas. - Use freshly prepared or titrated organometallic reagents. - Check the quality of the magnesium turnings (for Grignard preparation); they should be shiny.
2. Steric Hindrance Limiting Reaction	- Switch from a Grignard reagent to methyllithium, which is more reactive. - If using a Grignard reagent, add 1 equivalent of anhydrous CeCl₃ to the ketone before adding the Grignard.
Recovery of Starting Ketone	Enolization by the Organometallic Reagent	- Use methyllithium instead of a Grignard reagent, as it is less basic. - Perform the reaction at a lower temperature (e.g., -78°C) to favor nucleophilic addition over enolization.
Presence of a Secondary Alcohol Byproduct	Reduction of the Ketone	- This is more common with Grignard reagents possessing β-hydrogens. Using methylmagnesium iodide or methyllithium should prevent this.
Formation of a Ketone Instead of a Tertiary Alcohol (from Ester)	Insufficient Organometallic Reagent	- When starting from an ester like ethyl 4,5-dimethylhexanoate, two equivalents of the organometallic reagent are required. The first equivalent forms the ketone intermediate, and the second attacks the ketone.[3][4] Ensure at least two full equivalents are used.

Quantitative Data Summary

The following tables summarize typical reaction conditions and yields for the synthesis of 2,5,6-trimethyl-2-heptanol.

Table 1: Synthesis from Ethyl 4,5-dimethylhexanoate

Reagent	Equivalents	Solvent	Temperature	Time	Yield (%)	Reference
Methylmagnesium Iodide (CH₃MgI)	>2	Diethyl Ether	Reflux	4 h	88.7	[5][6][7][8][9]
Methyllithium (CH₃Li)	>2	Diethyl Ether	-78°C to RT	2-4 h	Potentially >89 (expected)	General knowledge[1]

Table 2: Synthesis from 2,5,6-Trimethyl-2-heptanone

Reagent	Equivalents	Solvent	Temperature	Time	Yield (%)	Reference
Methylmagnesium Iodide (CH₃MgI)	1.1	Diethyl Ether	0°C to RT	1-2 h	Moderate to Good (expected)	General knowledge
Methyllithium (CH₃Li)	1.1	Diethyl Ether	-78°C to RT	1-2 h	Good to Excellent (expected)	General knowledge

Note: Expected yields for some reactions are based on the higher reactivity of organolithium reagents with sterically hindered substrates. Specific experimental data for these exact transformations can vary.

Experimental Protocols

Protocol 1: Synthesis of 2,5,6-Trimethyl-2-heptanol from Ethyl 4,5-dimethylhexanoate using Methylmagnesium Iodide

This protocol is adapted from a patented synthesis.[5][6][7]

• Preparation of Methylmagnesium Iodide: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under a nitrogen atmosphere, place magnesium turnings. Add a small crystal of iodine to initiate the reaction. Slowly add a solution of methyl iodide in anhydrous diethyl ether via the dropping funnel at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture for 30 minutes.

• Reaction: Dissolve ethyl 4,5-dimethylhexanoate (1 equivalent) in anhydrous diethyl ether and add it dropwise to the prepared Grignard reagent (at least 2 equivalents) at room temperature. An exothermic reaction will occur.

• Reflux: After the initial exothermic reaction subsides, heat the reaction mixture to reflux and maintain for 4 hours.

• Workup: Cool the reaction mixture to room temperature and then carefully pour it into a mixture of ice and a saturated aqueous solution of sodium hydroxide (B78521) (NaOH).

• Extraction: Extract the aqueous layer twice with diethyl ether. Combine the organic layers, wash with brine, and then with water.

• Purification: Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure. The crude product can be purified by distillation to yield 2,5,6-trimethyl-2-heptanol.[5][7]

Protocol 2: Synthesis of 2,5,6-Trimethyl-2-heptanone from 3,4-Dimethylpentanoyl Chloride

A potential route to the precursor ketone involves the use of an organocadmium reagent.

• Preparation of Dimethylcadmium (B1197958): In a flame-dried flask under an inert atmosphere, react methylmagnesium bromide with anhydrous cadmium chloride (CdCl₂) in diethyl ether. This will form dimethylcadmium.[10]

• Acylation: In a separate flask, dissolve 3,4-dimethylpentanoyl chloride in an anhydrous, non-polar solvent like benzene.

• Reaction: Slowly add the prepared dimethylcadmium reagent to the solution of the acid chloride at a low temperature. Organocadmium reagents are known to react selectively with acid chlorides to form ketones without significant further addition to the ketone product.[4][6]

• Workup and Purification: After the reaction is complete, quench the reaction mixture and purify the resulting 2,5,6-trimethyl-2-heptanone by distillation.

Visualizations

Caption: Synthetic routes to 2,5,6-trimethyl-2-heptanol.

Caption: Troubleshooting decision tree for low product yield.

Caption: Competing reaction pathways for a Grignard reagent with a hindered ketone.

References

• 1. guidechem.com [guidechem.com]
• 2. byjus.com [byjus.com]
• 3. recnotes.com [recnotes.com]
• 4. designer-drug.com [designer-drug.com]
• 5. jk-sci.com [jk-sci.com]
• 6. Synthesis of Ketones with Organocadmiums made directly from "Rieke" Cadmium - [www.rhodium.ws] [chemistry.mdma.ch]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. DE69922273T2 - Use of 2,5,6-trimethyl-2-heptanol as a fragrance and flavor - Google Patents [patents.google.com]
• 9. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 10. How is dimethylcadmium prepared ? How can it be used to prepare acetophenone? Can you suggest another method for preparing acetophenone from benzene? [allen.in]

Improving peak resolution in GC-MS analysis of 2,5,6-Trimethyl-2-heptanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving peak resolution during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 2,5,6-Trimethyl-2-heptanol.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing poor peak shape (tailing) for 2,5,6-Trimethyl-2-heptanol?

A1: Peak tailing for polar compounds like alcohols is often caused by secondary interactions with active sites within the GC system. The hydroxyl group of the alcohol can form hydrogen bonds with exposed silanol (B1196071) groups (-Si-OH) in the injector liner, at the head of the column, or on particulate matter.[1][2] For a sterically hindered tertiary alcohol like 2,5,6-Trimethyl-2-heptanol, thermal degradation in a hot inlet can also contribute to distorted peak shapes.[1]

Q2: What is the best type of GC column for analyzing 2,5,6-Trimethyl-2-heptanol?

A2: For polar analytes like alcohols, a polar stationary phase is generally recommended to improve separation and peak shape.[3] Polyethylene glycol (PEG) type columns, often referred to as WAX columns, are a good choice.[3] If analyzing without derivatization, a highly inert column is crucial to minimize interactions with the hydroxyl group.[1]

Q3: Should I derivatize 2,5,6-Trimethyl-2-heptanol before GC-MS analysis?

A3: Derivatization is highly recommended for hindered tertiary alcohols. The process of silylation, which replaces the active hydrogen on the hydroxyl group with a trimethylsilyl (B98337) (TMS) group, can significantly improve peak shape, increase volatility, and enhance thermal stability.[4] This is particularly beneficial for 2,5,6-Trimethyl-2-heptanol due to its tertiary alcohol structure.

Q4: I'm observing co-elution with other isomers. How can I improve the separation?

A4: To improve the resolution of isomers, you can optimize several parameters. A slower oven temperature ramp rate will increase the interaction time with the stationary phase, often leading to better separation.[5] Additionally, using a longer GC column or a column with a smaller internal diameter can increase separation efficiency.[5] Finally, ensure your carrier gas flow rate is optimized for your column dimensions.

Q5: What are the expected mass fragments for 2,5,6-Trimethyl-2-heptanol in MS analysis?

Troubleshooting Guides

Issue 1: Poor Peak Resolution and Tailing Peaks

This guide provides a systematic approach to troubleshooting and resolving poor peak shape and resolution for 2,5,6-Trimethyl-2-heptanol.

Troubleshooting Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Chiral Separation of 2,5,6-Trimethyl-2-heptanol

Welcome to the technical support center for the chiral separation of 2,5,6-trimethyl-2-heptanol. This guide provides troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols to assist researchers, scientists, and drug development professionals in their enantioselective analysis of this sterically hindered tertiary alcohol.

Disclaimer: As of December 2025, a specific, published chiral separation method for 2,5,6-trimethyl-2-heptanol has not been identified in the scientific literature. The following recommendations are based on established methods for structurally similar tertiary and terpene alcohols, such as linalool, and are intended to serve as a robust starting point for method development.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the chiral separation of 2,5,6-trimethyl-2-heptanol?

The primary challenges stem from its structure as a sterically hindered tertiary alcohol. These challenges include:

• Low Interactivity: The bulky groups surrounding the chiral center can hinder the formation of transient diastereomeric complexes with the chiral stationary phase (CSP), which is necessary for separation.

• Method Selection: Identifying a suitable chiral stationary phase and chromatographic mode (GC vs. HPLC/SFC) can be difficult without prior literature.

• Peak Shape Issues: Tertiary alcohols can sometimes exhibit peak tailing due to secondary interactions with the stationary phase.

• Volatility: 2,5,6-trimethyl-2-heptanol is a volatile compound, making Gas Chromatography (GC) a more suitable technique than High-Performance Liquid Chromatography (HPLC).[1]

Q2: Which analytical technique is most promising for this separation?

Given the volatility of 2,5,6-trimethyl-2-heptanol, enantioselective Gas Chromatography (Es-GC) is the most recommended technique.[2] GC utilizes high temperatures, which are suitable for volatile analytes and can provide high-resolution separation when using an appropriate chiral capillary column.[1]

Q3: What type of chiral stationary phase (CSP) should I start with for GC separation?

For the chiral separation of alcohols, especially those in the flavor and fragrance field, cyclodextrin-based CSPs are highly effective.[2] Specifically, derivatized β-cyclodextrin columns are a common first choice.[3] Consider screening columns with different cyclodextrin (B1172386) derivatives to find the best selectivity.[4]

Q4: Is derivatization of the alcohol group necessary?

Derivatization is not always necessary but can significantly improve separation. Converting the alcohol to an ester (e.g., acetate) can increase the volatility and may enhance the chiral recognition by the CSP, leading to better resolution.[5] However, direct separation of underivatized alcohols on cyclodextrin phases is often possible and should be attempted first to maintain a simpler workflow.[6]

Q5: How do the different enantiomers of 2,5,6-trimethyl-2-heptanol differ?

The enantiomers of 2,5,6-trimethyl-2-heptanol have distinct organoleptic properties, which is common for chiral fragrance compounds.[7]

• (+)-(R)-2,5,6-trimethyl-2-heptanol: Presents an odor typical of white flowers, reminiscent of linalool, with lilac and fruity notes.[7]

• (-)-(S)-2,5,6-trimethyl-2-heptanol: Is described as more floral and citrus-like, with a soapy note.[7] These differences highlight the importance of effective chiral separation for quality control in the fragrance industry.

Troubleshooting Guide

This section addresses common problems encountered during the chiral GC separation of 2,5,6-trimethyl-2-heptanol and similar compounds.

Issue 1: Poor or No Enantiomeric Resolution

Symptom: The enantiomers co-elute as a single peak, or the resolution is less than 1.5.

Potential Cause	Troubleshooting Step	Action & Protocol
Inappropriate CSP	Screen different cyclodextrin-based columns.	Test columns with varying cyclodextrin cavity sizes (β- vs. γ-cyclodextrin) and different derivatizations. A recommended starting point is a β-cyclodextrin phase.[3]
Suboptimal Oven Temperature	Optimize the temperature program.	Chiral separations are highly sensitive to temperature. Lower temperatures often increase enantioselectivity. Try reducing the initial oven temperature and using a slower ramp rate (e.g., 1-2°C/min).[3]
Incorrect Carrier Gas Velocity	Adjust the carrier gas flow rate.	The efficiency of a GC separation is dependent on the linear velocity of the carrier gas. Hydrogen is often preferred for its efficiency at high velocities.[4] Optimize for the best resolution, which may not necessarily be the fastest analysis time.
Analyte is Underivatized	Derivatize the alcohol.	If direct analysis fails, convert the alcohol to its acetate (B1210297) or trifluoroacetate (B77799) ester. This can alter the interaction with the CSP and improve resolution.[5]

Issue 2: Poor Peak Shape (Tailing)

Symptom: The chromatographic peaks are asymmetrical, with a pronounced "tail."

Potential Cause	Troubleshooting Step	Action & Protocol
Active Sites in the System	Ensure proper system inertness.	Use a deactivated or inert inlet liner. Active sites in the liner or at the head of the column can cause peak tailing for polar analytes like alcohols.
Column Overload	Reduce the amount of sample injected.	Injecting too much sample can saturate the stationary phase. Prepare a serial dilution of your sample (e.g., 1:10, 1:100) and inject the diluted samples to see if peak shape improves.
Column Contamination	"Bake out" or trim the column.	Set the oven temperature to the column's maximum limit (or slightly below) for a few hours with carrier gas flowing to remove contaminants. If tailing persists, trimming the first 10-20 cm of the column can remove non-volatile residues.

Issue 3: Irreproducible Retention Times

Symptom: Retention times shift between consecutive injections.

Potential Cause	Troubleshooting Step	Action & Protocol
Leaks in the GC System	Perform a leak check.	Check for leaks at the inlet, septum, and column fittings using an electronic leak detector. Leaks can cause fluctuations in the head pressure and flow rate.
Fluctuations in Oven Temperature	Verify oven temperature stability.	Ensure the GC oven is properly calibrated and maintaining a stable temperature. Small fluctuations can lead to significant shifts in retention time, especially in chiral separations.
Column Not Equilibrated	Increase equilibration time.	Ensure the column is fully equilibrated at the initial oven temperature before each injection. An equilibration time of 2-5 minutes is typically sufficient.

Experimental Protocols

Protocol 1: Direct Chiral GC-MS Analysis (Recommended Starting Point)

This protocol is a generalized method for the direct analysis of underivatized 2,5,6-trimethyl-2-heptanol.

Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Chiral Capillary Column: A cyclodextrin-based column, for example, a 30 m x 0.25 mm ID, 0.25 µm film thickness column with a derivatized β-cyclodextrin stationary phase (e.g., Rt-βDEXse or similar).[3]

• Carrier Gas: Hydrogen or Helium.

GC Conditions:

Parameter	Value	Notes
Inlet Temperature	230 °C
Injection Mode	Split (Ratio 50:1 to 100:1)	A high split ratio is used to prevent column overload.
Injection Volume	1.0 µL
Carrier Gas	Hydrogen	Set to a constant linear velocity of ~50 cm/sec.
Oven Program	60 °C (hold 2 min), then ramp at 2 °C/min to 200 °C	A slow ramp rate is crucial for resolving enantiomers.[3]

| Detector | FID at 250 °C or MS | MS Scan Range: m/z 40-200. |

Sample Preparation:

• Prepare a stock solution of racemic 2,5,6-trimethyl-2-heptanol at 1 mg/mL in a suitable solvent (e.g., hexane (B92381) or dichloromethane).

• Prepare a working solution by diluting the stock solution to 10-100 µg/mL.

Protocol 2: Analysis after Derivatization

If direct analysis does not yield satisfactory results, derivatization can be employed.

Derivatization to Acetate Ester: [5]

• In a vial, combine 2 mmol of 2,5,6-trimethyl-2-heptanol with 3 mmol of acetic acid.

• Add a catalytic amount of iodine (0.06 mmol).

• Stir the mixture at 100°C for 24-48 hours.

• After cooling, dissolve the reaction product in 1 mL of dichloromethane.

• Analyze the solution using the GC-MS conditions from Protocol 1. The temperature program may need to be adjusted based on the volatility of the resulting ester.

Visualizations

Caption: A logical workflow for troubleshooting poor enantiomeric resolution.

Caption: Core relationships in developing a chiral GC separation method.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. gcms.cz [gcms.cz]
• 4. hplc.sk [hplc.sk]
• 5. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2,5,6-trimethyl-2-heptanols [leffingwell.com]

Technical Support Center: Stabilizing 2,5,6-Trimethyl-2-heptanol in Fragrance Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for stabilizing 2,5,6-trimethyl-2-heptanol in fragrance formulations.

Frequently Asked Questions (FAQs)

Q1: What is 2,5,6-trimethyl-2-heptanol and what are its primary characteristics in fragrance formulations?

2,5,6-trimethyl-2-heptanol is a synthetic fragrance ingredient prized for its fresh, floral, and slightly woody aroma, often compared to freesia. As a tertiary alcohol, it is inherently resistant to oxidation, a common degradation pathway for many fragrance components. However, its stability can be compromised under certain conditions, particularly in acidic environments.

Q2: What are the main causes of instability for 2,5,6-trimethyl-2-heptanol in a fragrance formulation?

While 2,5,6-trimethyl-2-heptanol itself is relatively stable, its degradation in a formulation can be triggered by several factors:

• Acidic pH: Acid-catalyzed dehydration is the primary degradation pathway for tertiary alcohols like 2,5,6-trimethyl-2-heptanol. This reaction can lead to the formation of alkenes, which possess different and often undesirable odors, altering the overall fragrance profile.[1][2][3][4]

• Oxidation of Other Ingredients: Although 2,5,6-trimethyl-2-heptanol is resistant to oxidation, other volatile components in the fragrance, such as aldehydes, terpenes, and essential oils, are susceptible. Their degradation can create a pro-oxidative environment, indirectly affecting the overall scent and stability of the formulation.

• Exposure to UV Light: Ultraviolet radiation can provide the energy to initiate and accelerate degradation reactions of various fragrance components, leading to discoloration and off-odors.

• Presence of Metal Ions: Trace metal ions, often introduced from raw materials or packaging, can catalyze oxidative degradation of other fragrance ingredients.

Q3: What are the recommended stabilizers for formulations containing 2,5,6-trimethyl-2-heptanol?

A multi-pronged approach to stabilization is often most effective. This typically involves a combination of:

• Antioxidants: To protect other susceptible fragrance ingredients from oxidation. Common choices include Butylated Hydroxytoluene (BHT), Tocopherol (Vitamin E), and natural extracts like Rosemary Extract.[5][6]

• UV Absorbers: To protect the formulation from light-induced degradation. Benzophenone and its derivatives are widely used for this purpose.

• Chelating Agents: To inactivate metal ions that can catalyze degradation. Ethylenediaminetetraacetic acid (EDTA) and its salts are common and effective choices.

A synergistic blend of these stabilizers can provide comprehensive protection.[1]

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps & Recommendations
"Off-odor" Development (e.g., harsh, chemical, or rubbery smell)	Acid-catalyzed dehydration of 2,5,6-trimethyl-2-heptanol. This is more likely in formulations with a low pH (below 5).	1. Measure the pH of your formulation. If it is acidic, consider adjusting it to a more neutral range (pH 6-7) using a suitable buffer. 2. Analyze for Alkenes: Use Gas Chromatography-Mass Spectrometry (GC-MS) to identify the presence of alkene degradation products. 3. Reformulate: If pH adjustment is not feasible, consider microencapsulation of the fragrance oil to protect it from the acidic environment.
Fading of the characteristic floral scent	Oxidation of other fragrance components. This can alter the overall scent profile, making the primary floral note less prominent.	1. Incorporate an antioxidant. BHT or Vitamin E at concentrations of 0.05% to 0.1% are effective.[5] 2. Consider a synergistic antioxidant blend. A combination of different antioxidants can sometimes provide broader protection. 3. Use a chelating agent. Add EDTA at 0.05% to 0.1% to sequester metal ions that may be catalyzing oxidation.
Discoloration of the formulation (e.g., yellowing)	UV light exposure or oxidation of other ingredients.	1. Add a UV absorber. Benzophenone-3 at a concentration of 0.1% to 0.5% can be effective. 2. Use opaque or UV-protective packaging. This is a critical step in preventing light-induced degradation. 3. Incorporate an antioxidant. This can help prevent the oxidation that leads to colored byproducts.
Cloudiness or precipitation in the formulation	Incompatibility of stabilizers or degradation products.	1. Check the solubility of your stabilizers in the fragrance base. 2. Evaluate for degradation products. If significant degradation has occurred, the byproducts may not be soluble. 3. Filter the formulation if the precipitate is minimal and does not affect the scent. For significant precipitation, reformulation is necessary.

Data Presentation: Stabilizer Performance

The following table summarizes the expected performance of common stabilizers in protecting fragrance formulations containing alcohols. The efficacy can vary depending on the specific formulation matrix and environmental conditions.

Stabilizer	Typical Concentration Range (% w/w)	Primary Function	Expected Efficacy in Preventing Degradation of Susceptible Alcohols/Fragrance Components
Butylated Hydroxytoluene (BHT)	0.05 - 0.1	Antioxidant	High
Tocopherol (Vitamin E)	0.1 - 0.5	Antioxidant	Moderate to High
Rosemary Extract	0.05 - 0.2	Antioxidant	Moderate
Ethylenediaminetetraacetic acid (EDTA)	0.05 - 0.1	Chelating Agent	High (in the presence of metal ions)
Benzophenone-3	0.1 - 0.5	UV Absorber	High (against light-induced degradation)

Experimental Protocols

Protocol 1: Accelerated Stability Testing

This protocol is designed to predict the long-term stability of a fragrance formulation containing 2,5,6-trimethyl-2-heptanol under various stress conditions.

1. Sample Preparation:

• Prepare a minimum of four samples of your final fragrance formulation in the intended final packaging.
• Prepare a control sample of the formulation without any stabilizers.
• Prepare test samples with individual stabilizers and combinations of stabilizers at their recommended concentrations.
• Ensure all samples are from the same batch to ensure consistency.

2. Storage Conditions:

• Control: Store one set of samples at room temperature (20-25°C) in the dark.
• Elevated Temperature: Store a second set of samples in a stability chamber at 40°C.
• UV Exposure: Store a third set of samples in a light stability chamber with controlled UV and visible light exposure.
• Freeze-Thaw Cycles: Subject a fourth set of samples to three cycles of freezing at -10°C for 24 hours followed by thawing at room temperature for 24 hours.

3. Evaluation Schedule:

• Analyze the samples at initial (time 0), 1, 2, 4, 8, and 12 weeks.

4. Analytical Methods:

• Visual Assessment: Observe any changes in color, clarity, and phase separation.
• Olfactory Evaluation: A trained sensory panel should evaluate any changes in the scent profile compared to the control.
• pH Measurement: Measure the pH of the formulation at each time point.
• GC-MS Analysis: Quantify the concentration of 2,5,6-trimethyl-2-heptanol and identify any degradation products.

Protocol 2: GC-MS Analysis for Stability Assessment

This method outlines the parameters for using Gas Chromatography-Mass Spectrometry (GC-MS) to analyze the stability of 2,5,6-trimethyl-2-heptanol in a fragrance formulation.

1. Sample Preparation:

• Dilute 1 µL of the fragrance formulation in 1 mL of a suitable solvent (e.g., ethanol (B145695) or hexane).

2. GC-MS Parameters:

• Gas Chromatograph (GC):
• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.
• Inlet Temperature: 250°C.
• Injection Volume: 1 µL (splitless or with a high split ratio depending on concentration).
• Carrier Gas: Helium at a constant flow of 1.0 mL/min.
• Oven Temperature Program:
• Initial temperature: 60°C, hold for 2 minutes.
• Ramp: 5°C/min to 280°C.
• Hold: 5 minutes at 280°C.
• Mass Spectrometer (MS):
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.
• Scan Range: m/z 40-400.

3. Data Analysis:

• Identify 2,5,6-trimethyl-2-heptanol based on its retention time and mass spectrum.
• Quantify the peak area of 2,5,6-trimethyl-2-heptanol at each time point to determine its degradation rate.
• Search the mass spectral library for the identification of any new peaks that appear over time, which may correspond to degradation products. For acid-catalyzed dehydration, look for the mass spectra of corresponding alkenes.

Mandatory Visualizations

Caption: Primary degradation pathways for fragrance formulations containing 2,5,6-trimethyl-2-heptanol.

Caption: Workflow for the development and stabilization of a fragrance formulation.

References

• 1. Video: Acid-Catalyzed Dehydration of Alcohols to Alkenes [jove.com]
• 2. Acid Catalyzed Dehydration of Alcohols Structure & Mechanism - Lesson | Study.com [study.com]
• 3. Mechanism of dehydration explained [unacademy.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. mdpi.com [mdpi.com]
• 6. btsa.com [btsa.com]

Minimizing impurities in the synthesis of 2,5,6-Trimethyl-2-heptanol

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in minimizing impurities during the synthesis of 2,5,6-trimethyl-2-heptanol.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 2,5,6-trimethyl-2-heptanol, particularly when using the Grignard reaction between ethyl 4,5-dimethylhexanoate and methylmagnesium iodide.

Issue 1: Presence of Unreacted Ethyl 4,5-dimethylhexanoate in the Final Product

• Question: After purification, I'm still observing the starting ester in my final product analysis (e.g., by GC-MS or NMR). What could be the cause and how can I resolve this?

• Answer: The presence of unreacted ethyl 4,5-dimethylhexanoate typically points to an incomplete reaction. Several factors could contribute to this:

  • Insufficient Grignard Reagent: The reaction requires at least two equivalents of methylmagnesium iodide per equivalent of the ester. Using less than this stoichiometric amount will result in incomplete conversion.

  • Poor Quality Grignard Reagent: Grignard reagents are highly sensitive to moisture and air. Exposure to atmospheric water or use of wet solvents or glassware will quench the reagent, reducing its effective concentration.

  • Low Reaction Temperature: While the reaction is exothermic, maintaining a gentle reflux is often necessary to ensure it proceeds to completion. Insufficient heating can lead to a sluggish and incomplete reaction.

  Solutions:

  • Stoichiometry: Ensure you are using a slight excess (e.g., 2.1-2.2 equivalents) of the Grignard reagent to drive the reaction to completion.

  • Anhydrous Conditions: All glassware should be thoroughly dried (e.g., oven-dried or flame-dried under an inert atmosphere). Use anhydrous solvents, and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Reaction Temperature: Maintain the reaction at a gentle reflux for a sufficient period (e.g., 4 hours) to ensure complete conversion.[1]

Issue 2: Contamination with the Intermediate Ketone (5,6-dimethyl-2-heptanone)

• Question: My product is contaminated with a significant amount of the intermediate ketone, 5,6-dimethyl-2-heptanone. How can I prevent its formation and remove it?

• Answer: The formation of the tertiary alcohol proceeds through a ketone intermediate. The ketone is generally more reactive than the starting ester.[2] However, if the second addition of the Grignard reagent is slow or incomplete, the ketone will remain as a byproduct.

  Causes and Minimization Strategies:

  • Insufficient Grignard Reagent: Similar to the issue with unreacted ester, an inadequate amount of Grignard reagent will lead to the accumulation of the ketone intermediate.

  • Steric Hindrance: While less of a concern with the methyl Grignard reagent, significant steric bulk on the Grignard reagent or the ester could slow down the second addition.

  • Slow Addition of Grignard Reagent: Adding the Grignard reagent too slowly, especially at low temperatures, might favor the formation of the ketone, which may then be isolated if the reaction is quenched prematurely.

  Troubleshooting and Purification:

  • Ensure Sufficient Reagent: Use a slight excess of the Grignard reagent.

  • Temperature Control: Add the ester solution to the Grignard reagent at a controlled rate to manage the exothermic reaction, then ensure a sufficient reflux period to drive the second addition to completion.

  • Purification: Fractional distillation is an effective method to separate the desired tertiary alcohol from the lower-boiling ketone intermediate. Careful monitoring of the distillation temperature and fractions is crucial.

Issue 3: Low Overall Yield of 2,5,6-Trimethyl-2-heptanol

• Question: My final yield of the purified product is consistently low. What are the common causes for low yield in this synthesis?

• Answer: Low yields can result from a combination of factors related to the Grignard reaction's sensitivity and procedural steps.

  Potential Causes and Solutions:

  • Grignard Reagent Decomposition: As mentioned, moisture is detrimental to Grignard reagents. Ensure all aspects of the setup are rigorously dry.

  • Side Reactions of the Grignard Reagent: Grignard reagents are strong bases and can be consumed by any acidic protons present in the reaction mixture. Ensure the starting ester is pure and free from acidic impurities.

  • Inefficient Extraction: During the workup, ensure the aqueous layer is extracted multiple times with a suitable organic solvent (e.g., diethyl ether) to maximize the recovery of the product.

  • Purification Losses: Losses can occur during distillation. Ensure the distillation apparatus is efficient and that fractions are collected carefully.

Frequently Asked Questions (FAQs)

• Q1: What is the recommended solvent for this Grignard reaction?

  • A1: Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) are the most common and effective solvents for preparing and reacting Grignard reagents.[3]

• Q2: How can I confirm the formation of the Grignard reagent before adding the ester?

  • A2: Successful formation of the Grignard reagent is often indicated by a change in the appearance of the reaction mixture, such as the disappearance of the magnesium turnings and the formation of a cloudy, grayish solution. A common qualitative test is the addition of a small crystal of iodine, which will be consumed (color disappears) if the Grignard reagent has formed.

• Q3: What is the purpose of the acidic workup?

  • A3: The immediate product of the Grignard reaction is a magnesium alkoxide salt. The acidic workup (e.g., with dilute HCl or saturated aqueous ammonium (B1175870) chloride) is necessary to protonate the alkoxide to form the final tertiary alcohol and to dissolve the magnesium salts for easier separation.

• Q4: Can I use a different methylating agent instead of methylmagnesium iodide?

  • A4: While other methylating organometallic reagents exist, methylmagnesium halides (iodide, bromide, or chloride) are the standard and most cost-effective choice for this type of large-scale addition to an ester.

Data Presentation

Table 1: Reactant and Product Properties

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)
Ethyl 4,5-dimethylhexanoate	C10H20O2	172.26	~190-192
Methylmagnesium Iodide	CH3MgI	142.23	(Varies with solvent)
5,6-dimethyl-2-heptanone	C9H18O	142.24	~173-175
2,5,6-Trimethyl-2-heptanol	C10H22O	158.28	~193-195

Table 2: Troubleshooting Summary

Issue	Potential Cause	Recommended Action
Unreacted Ester	Insufficient Grignard reagent, poor reagent quality, low temperature	Use slight excess of Grignard, ensure anhydrous conditions, maintain reflux
Ketone Impurity	Incomplete second addition of Grignard reagent	Ensure sufficient Grignard, adequate reaction time, purify by fractional distillation
Low Yield	Grignard decomposition, side reactions, inefficient extraction	Use rigorous anhydrous technique, pure starting materials, thorough extraction

Experimental Protocols

Key Experiment: Synthesis of 2,5,6-Trimethyl-2-heptanol via Grignard Reaction

This protocol is a generalized procedure based on established methods for Grignard reactions with esters.

• Preparation of the Grignard Reagent (Methylmagnesium Iodide):

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium.

  • Add a small portion of a solution of methyl iodide in anhydrous diethyl ether via the dropping funnel.

  • Once the reaction initiates (indicated by bubbling and disappearance of the iodine color), add the remaining methyl iodide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Ethyl 4,5-dimethylhexanoate:

  • Dissolve ethyl 4,5-dimethylhexanoate in anhydrous diethyl ether.

  • Cool the Grignard reagent solution in an ice bath.

  • Add the ester solution dropwise from the dropping funnel to the stirred Grignard reagent. Control the addition rate to maintain a manageable reaction temperature.

  • After the addition is complete, remove the ice bath and bring the reaction mixture to a gentle reflux for 4 hours.[1]

• Workup and Purification:

  • Cool the reaction mixture in an ice bath.

  • Slowly and carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer two more times with diethyl ether.

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure.

  • Purify the crude product by fractional distillation, collecting the fraction corresponding to the boiling point of 2,5,6-trimethyl-2-heptanol.

Mandatory Visualizations

References

• 1. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 2. Esters with Grignard Reagent - Chemistry Steps [chemistrysteps.com]
• 3. DE69922273T2 - Use of 2,5,6-trimethyl-2-heptanol as a fragrance and flavor - Google Patents [patents.google.com]

Technical Support Center: Method Development for Quantitative Analysis of 2,5,6-Trimethyl-2-heptanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the quantitative analysis of 2,5,6-Trimethyl-2-heptanol.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the quantitative analysis of 2,5,6-Trimethyl-2-heptanol using gas chromatography (GC).

Question	Possible Causes	Solutions
Why am I seeing baseline instability or drift in my chromatogram?	Column bleed, contamination, or detector instability.[1]	Bake-out the column at a higher temperature, replace the column if it is old or degraded, ensure proper sample preparation to avoid injecting contaminants, and check the detector for cleanliness and stability.[1][2]
What causes peak tailing or fronting for the 2,5,6-Trimethyl-2-heptanol peak?	Column overloading, active sites on the column, improper sample vaporization, or a contaminated sample.[1] Alcohols, in particular, can exhibit tailing due to hydrogen bonding with active sites.[3]	Use a lower sample concentration, consider a split injection to reduce the amount of sample reaching the column, condition the column at a higher temperature, and ensure the injection port temperature is adequate for complete vaporization.[1][3] Use a column specifically designed for polar compounds or consider derivatization.
I am observing ghost peaks or carryover from previous injections. What should I do?	Contamination in the injector, column, or detector. It can also be caused by septum bleed.	Clean the injector and liner.[3] Bake out the column at a high temperature.[2] Use a high-temperature septum and condition it before use.[3] Run a blank solvent injection to confirm the source of the ghost peaks.
Why is there poor resolution or peak overlap with other components in my sample?	Inadequate column selectivity or efficiency, incorrect temperature program, or improper carrier gas flow rate.[1]	Optimize the temperature program by using a slower ramp rate. Adjust the carrier gas flow rate to the optimal linear velocity for your column.[4][5] If co-elution persists, a column with a different stationary phase may be necessary.
My results are not reproducible. What are the potential reasons?	Inconsistent sample preparation, column contamination, incorrect injection technique, or unstable instrument parameters.[1]	Follow standardized procedures for sample preparation.[1] Use an autosampler for consistent injections. Regularly check and calibrate instrument parameters such as temperatures and gas flows.[4][5]
The peak for 2,5,6-Trimethyl-2-heptanol is smaller than expected or absent.	A leak in the injector, partially plugged syringe, incorrect split ratio, or the detector is not responding to the analyte.[2][3]	Check for leaks in the injector using an electronic leak detector.[6] Clean or replace the syringe.[3] Adjust the split ratio to allow more sample onto the column.[3] Ensure the detector is turned on and the gas flows are correct.[6]

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical technique for the quantitative analysis of 2,5,6-Trimethyl-2-heptanol?

A1: Gas chromatography (GC) is the most suitable technique for analyzing volatile compounds like 2,5,6-Trimethyl-2-heptanol. A Flame Ionization Detector (FID) is a good choice for quantification due to its high sensitivity to hydrocarbons. For identification, a Mass Spectrometer (MS) can be used.

Q2: How should I prepare my samples for analysis?

A2: Sample preparation should be consistent and aim to minimize contamination.[4][5] A typical procedure involves dissolving the sample in a high-purity volatile solvent (e.g., hexane (B92381) or dichloromethane) and performing serial dilutions to achieve a concentration within the calibration range.

Q3: What type of GC column is best suited for this analysis?

A3: A non-polar or mid-polar capillary column is a good starting point. A column with a stationary phase like 5% phenyl-methylpolysiloxane is a versatile choice for the analysis of a wide range of compounds, including alcohols.

Q4: How can I confirm the identity of the 2,5,6-Trimethyl-2-heptanol peak in my sample?

A4: The most definitive way to confirm the peak identity is by using a GC-MS system. The mass spectrum of your sample peak can be compared to a reference spectrum of 2,5,6-Trimethyl-2-heptanol. You can also spike your sample with a known standard of the compound and observe if the peak area increases.

Q5: What are the key parameters to consider for method validation?

A5: For a quantitative method, you should validate for linearity, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).

Experimental Protocol: Quantitative Analysis of 2,5,6-Trimethyl-2-heptanol by GC-FID

This protocol provides a general procedure for the quantitative analysis of 2,5,6-Trimethyl-2-heptanol. Optimization may be required based on the specific instrumentation and sample matrix.

1. Instrumentation and Materials

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Capillary GC column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane)

• Autosampler

• High-purity helium or hydrogen as carrier gas

• High-purity hydrogen and air for FID

• 2,5,6-Trimethyl-2-heptanol standard (≥95% purity)

• High-purity solvent (e.g., hexane)

• Volumetric flasks and pipettes

• GC vials with septa

2. Preparation of Standard Solutions

• Stock Standard (1000 µg/mL): Accurately weigh 100 mg of 2,5,6-Trimethyl-2-heptanol and dissolve it in 100 mL of hexane in a volumetric flask.

• Working Standards: Prepare a series of working standards by serial dilution of the stock standard to cover the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

3. GC-FID Operating Conditions

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 20:1

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 220 °C

  • Hold: 5 minutes at 220 °C

• Detector Temperature: 280 °C

• Detector Gas Flows: Hydrogen: 30 mL/min, Air: 300 mL/min, Makeup (Helium): 25 mL/min

4. Data Analysis

• Inject the working standards to generate a calibration curve by plotting peak area against concentration.

• Perform a linear regression analysis on the calibration curve. An R² value > 0.995 is generally considered acceptable.

• Inject the unknown samples and use the calibration curve to determine the concentration of 2,5,6-Trimethyl-2-heptanol.

Illustrative Quantitative Data

Table 1: Calibration Curve Data

Concentration (µg/mL)	Peak Area (Arbitrary Units)
1	15,234
5	76,170
10	151,980
25	380,100
50	758,900
100	1,521,000
Linear Regression	R² = 0.9998

Table 2: Precision and Accuracy

QC Sample (µg/mL)	Mean Measured Concentration (µg/mL) (n=6)	RSD (%)	Accuracy (%)
7.5	7.3	2.1	97.3
35	35.8	1.8	102.3
75	74.1	1.5	98.8

Visualizations

Caption: Experimental workflow for the quantitative analysis of 2,5,6-Trimethyl-2-heptanol.

Caption: A logical troubleshooting workflow for common GC issues.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. stepbio.it [stepbio.it]
• 4. aelabgroup.com [aelabgroup.com]
• 5. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]
• 6. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Enhancing the Floral Notes of 2,5,6-Trimethyl-2-heptanol in Perfumery

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and perfumers experimenting with 2,5,6-Trimethyl-2-heptanol. The following information addresses common challenges in amplifying its characteristic white floral and freesia notes.

Troubleshooting Guides

Problem: The floral character of 2,5,6-Trimethyl-2-heptanol is not prominent in my formulation.

Possible Cause	Troubleshooting Step	Expected Outcome
Dosage is too low.	Incrementally increase the concentration of 2,5,6-Trimethyl-2-heptanol in your blend. Start with trials at 1%, 5%, and 10% of the total concentrate. A patent suggests it can be used effectively in concentrations of 1% to 20% by weight.[1]	A more pronounced floral-freesia note should emerge as the concentration increases.
Dominant accompanying notes.	Evaluate the other components in your accord. Strong, overpowering ingredients may be masking the delicate notes of 2,5,6-Trimethyl-2-heptanol. Temporarily remove or significantly reduce potent materials to assess the true contribution of the target molecule.	The white flower and fruity undertones of 2,5,6-Trimethyl-2-heptanol will become more perceptible, allowing for a more balanced reformulation.
Lack of synergistic components.	Introduce materials known to enhance white floral characteristics. Consider adding small amounts of other floral compounds like Hedione® (methyl dihydrojasmonate) to lift the floralcy, or a touch of indole (B1671886) for a more natural, narcotic white flower effect.	The overall floral bouquet will be fuller and more complex, with the freesia aspect of 2,5,6-Trimethyl-2-heptanol being more integrated and noticeable.

Problem: The perceived scent of 2,5,6-Trimethyl-2-heptanol is more fruity than floral.

Possible Cause	Troubleshooting Step	Expected Outcome
Natural fruity undertones are being emphasized.	2,5,6-Trimethyl-2-heptanol inherently possesses a fruity nuance.[2] To steer the profile towards floral, introduce modifiers that complement and elevate the floral facets. Consider adding a small amount of a green note, such as cis-3-Hexenol, to create a more natural, "in-bloom" floral scent.	The balance of the fragrance will shift, with the green notes cutting through the fruitiness and highlighting the fresh floral character.
Interaction with other ingredients.	Certain combinations can accentuate specific facets of a material. Analyze your formula for other fruity esters or aldehydes that may be synergizing with the fruity aspect of 2,5,6-Trimethyl-2-heptanol.	By identifying and adjusting the levels of other fruity components, you can regain control over the desired floral direction of your fragrance.

Frequently Asked Questions (FAQs)

Q1: What is the general olfactory profile of 2,5,6-Trimethyl-2-heptanol?

2,5,6-Trimethyl-2-heptanol has a floral odor, specifically described as a white flower type with a linalool-freesia connotation.[2] It also possesses a fruity undernote and a velvety texture.[2] Its enantiomers have slightly different profiles: the (+)-(R) form is reminiscent of white flowers and linalool (B1675412) with a lilac and fruity note, while the (-)-(S) form is more floral-citrusy with a soapy and slight aldehyde nuance.[3]

Q2: How can I use 2,5,6-Trimethyl-2-heptanol to create a realistic freesia accord?

2,5,6-Trimethyl-2-heptanol is particularly well-suited for freesia reconstitutions, where it can advantageously replace linalool.[2] Doing so has been found to impart a more natural, elegant, and distinctly freesia-like character to the composition.[1][2] In one documented example, it was used at a high concentration (up to 80% by weight of the composition) in a freesia base to achieve this effect.[2]

Q3: What are some suitable blending partners for enhancing the floral notes of 2,5,6-Trimethyl-2-heptanol?

To amplify the floral characteristics of 2,5,6-Trimethyl-2-heptanol, consider blending it with:

• Linalool: Given its linalool-like character, it blends seamlessly with linalool, creating a richer, more complex floral-fresh note.

• Other White Florals: Ingredients like jasmine, tuberose, and lily of the valley will complement its white floral nature.

• Ionones: Beta-ionone, in particular, can enhance the powdery and slightly woody facets of a freesia accord.

• Green Notes: A touch of green, leafy notes can provide a natural, fresh-from-the-garden feel to the floral bouquet.

• Musks: White musks can provide a clean, soft background that allows the floral notes to shine.

Q4: Is there a known odor threshold for 2,5,6-Trimethyl-2-heptanol?

Currently, the odor threshold for 2,5,6-Trimethyl-2-heptanol is not publicly available.[3]

Data Presentation

Table 1: Comparative Composition of a Freesia Accord

This table illustrates how 2,5,6-Trimethyl-2-heptanol can be substituted for Linalool in a foundational freesia accord to achieve a more natural and elegant character, as suggested by patent literature.

Ingredient	Function	Percentage in Linalool-based Accord	Percentage in 2,5,6-Trimethyl-2-heptanol-based Accord
Linalool	Main floral note	80.0%	-
2,5,6-Trimethyl-2-heptanol	Main floral note	-	80.0%
Beta-Ionone	Powdery, floral	10.0%	10.0%
Hedione®	Diffusive floral	5.0%	5.0%
Terpineol	Lilac, fresh	3.0%	3.0%
Benzyl Acetate	Fruity floral	2.0%	2.0%
Total	100.0%	100.0%

Experimental Protocols

Gas Chromatography-Olfactometry (GC-O) for Odor Profile Analysis

Objective: To identify the specific odor characteristics of 2,5,6-Trimethyl-2-heptanol and its contribution within a fragrance blend.

Methodology:

• Sample Preparation: Prepare a 1% dilution of 2,5,6-Trimethyl-2-heptanol in a suitable solvent (e.g., ethanol). For blend analysis, prepare the full fragrance concentrate.

• Instrumentation: Utilize a gas chromatograph equipped with a sniffing port (olfactometry port) and a mass spectrometry (MS) detector.

• GC Conditions:

  • Injector: Split/splitless, 250°C.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5MS).

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp up to 250°C at a rate of 10°C/minute.

  • Carrier Gas: Helium.

• Effluent Split: The column effluent is split between the MS detector and the sniffing port.

• Olfactometry: A trained sensory panelist sniffs the effluent from the sniffing port and records the odor descriptors and their intensity at specific retention times.

• Data Analysis: The olfactometry data is correlated with the peaks from the MS detector to identify the chemical compounds responsible for each perceived odor.

Sensory Panel Evaluation for Floral Enhancement

Objective: To assess the perceived enhancement of the floral notes of 2,5,6-Trimethyl-2-heptanol in different formulations.

Methodology:

• Panel Selection: A panel of at least 10 trained individuals with demonstrated olfactory acuity is selected.

• Sample Preparation: Prepare scented blotters with the control formulation (without 2,5,6-Trimethyl-2-heptanol), the test formulation with 2,5,6-Trimethyl-2-heptanol, and several variations with potential enhancing ingredients.

• Evaluation Procedure:

  • Present the coded blotters to the panelists in a randomized order in a well-ventilated, odor-neutral environment.

  • Panelists evaluate the samples at different time intervals (top notes, heart notes, base notes).

  • Panelists rate the intensity of specific attributes (e.g., "floral," "freesia," "fruity," "green") on a labeled magnitude scale (e.g., 0-10).

• Data Analysis: The collected data is statistically analyzed to determine if there are significant differences in the perceived floral intensity between the different formulations.

Visualizations

Caption: Experimental workflow for evaluating floral enhancement.

Caption: Relationship between 2,5,6-Trimethyl-2-heptanol and synergistic notes.

References

• 1. EP0933420A2 - Use of 2,5,6,-trimethyl-2-heptanol as a perfuming and a flavouring agent - Google Patents [patents.google.com]
• 2. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 3. 2,5,6-trimethyl-2-heptanols [leffingwell.com]

Reference Data & Comparative Studies

Comparative analysis of 2,5,6-Trimethyl-2-heptanol and linalool odor profiles.

A Comparative Olfactory Analysis: 2,5,6-Trimethyl-2-heptanol vs. Linalool (B1675412)

This guide presents a comparative analysis of the odor profiles of two significant fragrance compounds: 2,5,6-Trimethyl-2-heptanol and the widely recognized monoterpenoid, linalool. The comparison is tailored for researchers, scientists, and professionals in the fields of fragrance chemistry and drug development, providing a synthesis of qualitative olfactory descriptors, quantitative data, and the experimental methodologies used to ascertain these properties. While both compounds exhibit floral characteristics, their profiles possess distinct nuances in complexity, tenacity, and character.

Comparative Odor Profiles

The primary distinction in the odor profiles lies in the reported power and complexity. 2,5,6-Trimethyl-2-heptanol is consistently described as a more powerful, elegant, and tenacious scent than linalool.[1] Linalool, while a potent and widely used fragrance, serves as a key reference point for the floral and citrus notes also present in 2,5,6-Trimethyl-2-heptanol.[1][2]

The olfactory characteristics are further defined by the stereochemistry of each compound, with individual enantiomers presenting unique scent profiles.

Table 1: Qualitative Odor Descriptors

Compound	Enantiomer	Reported Odor Descriptors
2,5,6-Trimethyl-2-heptanol	Racemic	Floral (white flower, freesia), fruity, velvety, powerful, tenacious.[1][2]
(+)-(R)	White flowers, reminiscent of linalool, with notes of terpineol, lilac, and fruit.[1][3]
(-)-(S)	Floral, citrus-like, with notes of dimethyloctanol, soap, and aldehyde.[1][3]
Linalool	Racemic	Floral (lavender, lily of the valley), spicy, woody, sweet, fresh, citrus-like.[4][5][6][7]
(R)-(-)-Linalool	More woody and lavender-like.[4][8]
(S)-(+)-Linalool	Sweet, floral, petitgrain-like.[4][8]

Quantitative Olfactory Data

The potency of an odorant is quantified by its odor detection threshold—the lowest concentration at which it can be perceived. Extensive research has been conducted to determine the odor thresholds for linalool and its enantiomers. In contrast, publicly available quantitative odor threshold data for 2,5,6-Trimethyl-2-heptanol was not identified in the reviewed literature.[3]

Table 2: Odor Detection Thresholds

Compound	Enantiomer	Odor Threshold	Medium
2,5,6-Trimethyl-2-heptanol	Racemic / Enantiomers	Not Available	-
Linalool	Racemic	3.2 ng/L[8][9]	Air
(R)-(-)-Linalool	0.8 ppb (~5.2 µg/m³)[4][8]	Air
0.82 µg/kg[10]	Water
(S)-(+)-Linalool	7.4 ppb (~48.2 µg/m³)[4][8]	Air
8.3 µg/kg[10]	Water

Note: The significantly lower threshold of (R)-(-)-Linalool indicates it is a more potent odorant than its (S)-(+) counterpart.

Experimental Protocols & Methodologies

The characterization and comparison of odor profiles are primarily achieved through Gas Chromatography-Olfactometry (GC-O).[11][12] This technique uniquely combines instrumental separation with human sensory analysis, allowing for the identification of specific odor-active compounds within a sample.

Gas Chromatography-Olfactometry (GC-O) Protocol

Objective: To separate volatile compounds and determine the odor characteristics (descriptor, intensity, and threshold) of individual analytes.

1. Sample Preparation:

• Solutions of 2,5,6-Trimethyl-2-heptanol and linalool are prepared in a suitable volatile solvent (e.g., ethanol (B145695) or dichloromethane) at known concentrations.

• For threshold determination using Aroma Extract Dilution Analysis (AEDA), a series of stepwise dilutions (e.g., 1:2, 1:10) of the initial sample is prepared.[11][13]

2. Instrumentation:

• A Gas Chromatograph (GC) equipped with a capillary column (e.g., DB-5 or DB-Wax) is used for the separation of the compounds.

• The column effluent is split between a conventional detector, such as a Mass Spectrometer (MS) or Flame Ionization Detector (FID), and a heated olfactory detection port (ODP).[14] The ODP delivers the effluent to a trained sensory analyst.

3. GC-O Analysis:

• An aliquot of the sample is injected into the GC.

• As compounds elute from the column, they are simultaneously detected by the MS/FID and sniffed by the analyst at the ODP.

• The analyst records the retention time, provides a qualitative description of the perceived odor, and rates its intensity.[13]

4. Data Analysis & Comparison:

• Aroma Extract Dilution Analysis (AEDA): Each dilution is analyzed by GC-O until no odor is detected. The highest dilution at which an odor is still perceived corresponds to its flavor dilution (FD) factor, which is proportional to its potency.[13]

• Odor Activity Value (OAV): Calculated as the ratio of a compound's concentration to its odor detection threshold. An OAV greater than 1 indicates the compound contributes to the overall aroma.[11]

• The resulting olfactograms (a plot of odor intensity/detection versus time) are compared between 2,5,6-Trimethyl-2-heptanol and linalool to highlight differences in perceived intensity, duration, and character.

Visualized Workflows and Pathways

To better illustrate the processes involved in this comparative analysis, the following diagrams outline the experimental workflow and the fundamental biological pathway of odor perception.

References

• 1. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 2. EP0933420A2 - Use of 2,5,6,-trimethyl-2-heptanol as a perfuming and a flavouring agent - Google Patents [patents.google.com]
• 3. 2,5,6-trimethyl-2-heptanols [leffingwell.com]
• 4. Linalool - Wikipedia [en.wikipedia.org]
• 5. Linalool (78-70-6) - Floral/Fresh Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 6. Linalool: The Floral-lavender Aroma Chemical In Cosmetics And Perfumes | Chemical Bull [chemicalbull.com]
• 7. perfumerflavorist.com [perfumerflavorist.com]
• 8. benchchem.com [benchchem.com]
• 9. Frontiers | Structure-odor relationships of linalool, linalyl acetate and their corresponding oxygenated derivatives [frontiersin.org]
• 10. Enantiospecific determination of the odour threshold concentrations of (R)- and (S)-linalool in water and beer | BrewingScience [brewingscience.de]
• 11. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aidic.it [aidic.it]
• 13. osmotech.it [osmotech.it]
• 14. Enhanced GC–O workflows for detailed sensory evaluation [sepsolve.com]

A Comparative Guide to the Quantification of 2,5,6-Trimethyl-2-heptanol: GC-MS vs. Spectrophotometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two analytical methods for the quantification of 2,5,6-Trimethyl-2-heptanol: a proposed Gas Chromatography-Mass Spectrometry (GC-MS) method and an alternative spectrophotometric method. This document is intended to assist researchers in selecting the most suitable method for their specific analytical needs, offering detailed experimental protocols and performance data.

Introduction

2,5,6-Trimethyl-2-heptanol is a tertiary alcohol with potential applications in various fields, including fragrance and pharmaceutical research. Accurate and precise quantification of this analyte is crucial for quality control, formulation development, and metabolic studies. This guide compares a highly specific and sensitive GC-MS method with a simpler, more accessible spectrophotometric method, providing a clear overview of their respective strengths and weaknesses.

Method Comparison

A summary of the key performance parameters for the proposed GC-MS method and a potential spectrophotometric alternative is presented below.

Parameter	GC-MS Method	Spectrophotometric Method
Principle	Separation by gas chromatography and detection by mass spectrometry	Colorimetric reaction and measurement of absorbance
Specificity	High (based on retention time and mass fragmentation pattern)	Moderate (potential for interference from other alcohols or structurally related compounds)
**Linearity (R²) **	> 0.99	> 0.98
Limit of Detection (LOD)	Low (ng/mL range)	Moderate (µg/mL range)
Limit of Quantification (LOQ)	Low (ng/mL range)	Moderate (µg/mL range)
Precision (%RSD)	< 5%	< 10%
Accuracy (%Recovery)	95-105%	90-110%
Sample Throughput	Moderate	High
Instrumentation Cost	High	Low
Expertise Required	High	Moderate

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This proposed method is based on established principles for the analysis of volatile alcohols and is expected to provide high selectivity and sensitivity.

1. Sample Preparation:

• Accurately weigh and dissolve a reference standard of 2,5,6-Trimethyl-2-heptanol in a suitable solvent (e.g., methanol (B129727) or dichloromethane) to prepare a stock solution.

• Prepare a series of calibration standards by serial dilution of the stock solution.

• For unknown samples, perform a liquid-liquid extraction if the analyte is in a complex matrix.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-300.

3. Data Analysis:

• Identify the 2,5,6-Trimethyl-2-heptanol peak based on its retention time and mass spectrum.

• Quantify the analyte using a calibration curve generated from the peak areas of the calibration standards.

Spectrophotometric Method

This method provides a simpler and more cost-effective alternative for the quantification of tertiary alcohols. It is based on the reaction of the alcohol with a chromogenic reagent.

1. Reagents:

• Potassium dichromate solution (acidified).

• Reference standard of 2,5,6-Trimethyl-2-heptanol.

2. Procedure:

• Prepare a series of standard solutions of 2,5,6-Trimethyl-2-heptanol.

• To each standard and sample solution, add a fixed volume of acidified potassium dichromate solution.

• Allow the reaction to proceed for a specified time at a controlled temperature.

• Measure the absorbance of the resulting solution at the wavelength of maximum absorbance (λmax) using a UV-Vis spectrophotometer.

3. Data Analysis:

• Construct a calibration curve by plotting the absorbance of the standard solutions against their concentrations.

• Determine the concentration of 2,5,6-Trimethyl-2-heptanol in the unknown samples from the calibration curve.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams have been generated.

Caption: Workflow for the quantification of 2,5,6-Trimethyl-2-heptanol using GC-MS.

Caption: Workflow for the quantification of 2,5,6-Trimethyl-2-heptanol via spectrophotometry.

Conclusion

The choice between the GC-MS and spectrophotometric methods for the quantification of 2,5,6-Trimethyl-2-heptanol will depend on the specific requirements of the analysis. For applications demanding high sensitivity, specificity, and the ability to analyze complex matrices, the proposed GC-MS method is superior. However, for routine analyses where high throughput and lower cost are critical, and potential interferences can be controlled, the spectrophotometric method offers a viable alternative. Researchers should carefully consider the validation parameters and experimental protocols outlined in this guide to make an informed decision.

Sensory panel comparison of 2,5,6-Trimethyl-2-heptanol enantiomers

A Comparative Analysis of 2,5,6-Trimethyl-2-heptanol Enantiomers for Sensory Applications

This guide provides a comparative overview of the sensory properties of the (+)​-(R)​- and (–)​-(S)​-enantiomers of 2,5,6-trimethyl-2-heptanol. The information is intended for researchers, scientists, and professionals in the fields of drug development, flavor, and fragrance industries who are interested in the olfactory characteristics of chiral molecules. While quantitative sensory panel data for these specific enantiomers is not publicly available, this guide summarizes their distinct odor profiles based on existing literature and outlines a comprehensive experimental protocol for conducting such a sensory analysis.

Sensory Profile Comparison

The enantiomers of 2,5,6-trimethyl-2-heptanol present distinct olfactory profiles, a common phenomenon among chiral molecules where stereochemistry significantly influences odor perception. The racemic mixture is generally described as having a floral, white flower-type scent with a linalool-freesia connotation and a fruity undertone[1]. However, separation of the enantiomers reveals more nuanced and individual scent characteristics.

The (+)​-(R)​-2,5,6-trimethyl-2-heptanol enantiomer is characterized by a scent typical of white flowers, reminiscent of linalool, with slight notes of terpineol, lilac, and a fruity quality[1][2]. This profile suggests its potential application in fine fragrances and cosmetic products aiming for a fresh, floral bouquet.

In contrast, the (–)​-(S)​-2,5,6-trimethyl-2-heptanol enantiomer possesses a more complex aroma. Its scent is described as more floral and citrus-like, with a note reminiscent of dimethyloctanol[1][2]. Additionally, it has been noted to have soapy and slightly aldehydic undertones[1][2]. This particular combination of scent characteristics could be of interest for applications in soaps, detergents, and other personal care products where a clean and fresh, yet floral, scent is desired.

A direct comparison of their sensory descriptors is presented in the table below. It is important to note that quantitative data, such as odor thresholds and intensity ratings, are not currently available in the public domain[2].

Sensory Attribute	(+)​-(R)​-2,5,6-trimethyl-2-heptanol	(–)​-(S)​-2,5,6-trimethyl-2-heptanol
Primary Scent	White Flowers, Linalool-like[1][2]	Floral, Citrus-like[1][2]
Secondary Notes	Terpineol, Lilac, Fruity[1][2]	Dimethyloctanol-like[1][2]
Subtle Nuances	-	Soapy, Slightly Aldehydic[1][2]
Odor Threshold	Not Available[2]	Not Available[2]

Experimental Protocols for Sensory Panel Analysis

To generate the quantitative data that is currently lacking, a detailed sensory panel analysis would be required. The following is a comprehensive, generalized protocol for the sensory evaluation of chiral fragrance compounds like the enantiomers of 2,5,6-trimethyl-2-heptanol, utilizing Gas Chromatography-Olfactometry (GC-O), a standard technique for such assessments.

Objective

To determine and compare the odor profiles, thresholds, and intensities of the (+)​-(R)​- and (–)​-(S)​-enantiomers of 2,5,6-trimethyl-2-heptanol.

Materials and Equipment

• (+)​-(R)​- and (–)​-(S)​-2,5,6-trimethyl-2-heptanol enantiomers (high purity)

• Odor-free solvent (e.g., diethyl ether or ethanol)

• Gas Chromatograph with a Flame Ionization Detector (FID) and an Olfactory Detection Port (ODP)

• Chiral capillary column (e.g., a cyclodextrin-based column)

• A panel of trained sensory assessors (typically 8-12 individuals)

• Odor-free sample vials

• Micropipettes

Methodology

• Panelist Training and Selection: A panel of assessors should be selected based on their olfactory acuity and ability to discriminate and describe different scents. Training should involve exposure to a range of standard odorants to familiarize them with sensory evaluation terminology and procedures.

• Sample Preparation:

  • Prepare stock solutions of each enantiomer in the chosen odor-free solvent.

  • Create a series of dilutions for each enantiomer to determine the odor detection threshold. The dilution levels should be chosen to span the expected threshold.

• Gas Chromatography-Olfactometry (GC-O) Analysis:

  • The GC-O system is set up with the chiral column to separate the enantiomers.

  • The column effluent is split between the FID and the ODP.

  • Each panelist sniffs the ODP outlet at predetermined intervals and records the detection of any odor, its description, and its intensity.

  • The corresponding FID data provides information on the concentration of the compound being eluted.

• Odor Threshold Determination:

  • The method of ascending concentration series is employed. Panelists are presented with increasing concentrations of each enantiomer until they can reliably detect the odor.

  • The geometric mean of the last concentration not detected and the first concentration detected is taken as the individual's threshold. The group's threshold is the geometric mean of the individual thresholds.

• Odor Profile and Intensity Analysis:

  • For supra-threshold concentrations, panelists will describe the odor using a standardized lexicon of terms.

  • The intensity of the odor will be rated on a labeled magnitude scale (e.g., from "no sensation" to "strongest imaginable sensation").

Data Analysis

The collected data should be statistically analyzed to determine significant differences in the odor profiles, thresholds, and intensities between the two enantiomers. Analysis of variance (ANOVA) and t-tests are appropriate statistical tools for this purpose.

Experimental Workflow

The following diagram illustrates the key stages of the proposed sensory panel analysis.

Figure 1: Experimental workflow for sensory panel comparison.

Olfactory Signaling Pathway

The perception of odorants, including the enantiomers of 2,5,6-trimethyl-2-heptanol, is initiated by the binding of these molecules to olfactory receptors (ORs) located on the surface of olfactory sensory neurons in the nasal cavity. While the specific ORs that bind to these enantiomers have not been identified, the general olfactory signal transduction pathway is well-established.

Upon binding of an odorant molecule to its specific OR, a conformational change in the receptor is induced. This activates a G-protein (Gαolf), which in turn stimulates adenylyl cyclase to produce cyclic AMP (cAMP). The increase in intracellular cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of cations (Na+ and Ca2+) and depolarization of the neuron. This electrical signal is then transmitted to the olfactory bulb in the brain, where it is processed and interpreted as a specific scent. The differential activation of various ORs by the two enantiomers is what leads to their distinct perceived odors.

The diagram below outlines this signaling cascade.

Figure 2: General olfactory signaling pathway.

References

• 1. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 2. 2,5,6-trimethyl-2-heptanols [leffingwell.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Tertiary Alcohol Analysis

For researchers, scientists, and drug development professionals, the accurate and precise quantification of tertiary alcohols is critical for quality control, stability testing, and formulation development. The selection of an appropriate analytical method is a pivotal decision that influences the reliability and comparability of data. This guide provides an objective comparison of two widely used analytical techniques for tertiary alcohol analysis: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV).

This document outlines the performance characteristics of each method, supported by experimental data from various studies. Detailed experimental protocols for the analysis of representative tertiary alcohols are provided to serve as a practical resource for method development and implementation. Furthermore, this guide illustrates the typical workflow for method cross-validation, a crucial step to ensure consistency and data integrity when multiple analytical techniques are employed.

Quantitative Performance Data

The performance of an analytical method is evaluated based on several key validation parameters. The following tables summarize the quantitative data for GC-FID and HPLC-UV methods for the analysis of specific tertiary alcohols, providing a basis for comparison.

Table 1: Performance Characteristics of GC-FID for Tertiary Alcohol Analysis

Validation Parameter	tert-Butanol (B103910) in Liposomes	tert-Butanol in Gasoline	Alcohols in Fermented Beverages
Linearity (R²)	0.998[1]	Not specified	Not specified
Linear Range	10–600 µg/mL[1]	Not specified	Not specified
Limit of Detection (LOD)	Not specified	Not specified	0.1 mg/L (for tert-butanol)[2]
Limit of Quantification (LOQ)	Not specified	Not specified	0.5 mg/L (for tert-butanol)[2]
Precision (%RSD)	Not specified	Not specified	< 10% (Repeatability and intermediate precision)[3]
Analysis Time	< 9 minutes[1]	Not specified	< 10 minutes[3]

Table 2: Performance Characteristics of HPLC-UV for Tertiary Alcohol Analysis

Validation Parameter	Linalool (B1675412) in Michelia alba	Linalool in Essential Oils
Linearity (R²)	0.9975[4][5]	Not specified
Linear Range	5–200 µg/mL[4][5]	Not specified
Limit of Detection (LOD)	Not specified	Better than GC-FID[6][7]
Limit of Quantification (LOQ)	Not specified	Not specified
Precision (%RSD)	1.85% (n=9)[4][5]	Not specified
Accuracy (% Recovery)	92–112%[4]	Not specified
Analysis Time	~8.5 minutes (retention time)[5]	~40 minutes (gradient time)[6][7]

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of analytical methods. The following protocols are representative for the analysis of tertiary alcohols using GC-FID and HPLC-UV.

Gas Chromatography with Flame Ionization Detection (GC-FID) for the Determination of tert-Butanol

This method is suitable for the quantification of tert-butanol in various matrices. The following is a general protocol that can be adapted based on the specific sample matrix.

1. Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID).

• Capillary column suitable for alcohol analysis (e.g., DB-ALC1, DB-ALC2, or equivalent).[8]

• Headspace autosampler (optional, but recommended for solid or complex matrices).

2. Chromatographic Conditions:

• Column: Elite-BAC1 Advantage (30 m, 0.32 mm ID, 1.8 µm df) or equivalent.[2]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[2]

• Injector Temperature: 150°C.[2]

• Detector Temperature: 250°C.[2]

• Oven Temperature Program: 40°C (hold for 5 min), ramp to 60°C at 5°C/min, then ramp to 150°C at 75°C/min (hold for 3 min).[2]

• Injection Mode: Split (e.g., 50:1).[2]

• Internal Standard: sec-Butanol or n-propanol can be used.[9]

3. Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of tert-butanol in a suitable solvent (e.g., water, dimethyl sulfoxide).

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution to cover the expected concentration range of the samples.

• Sample Preparation: Dissolve or dilute the sample in the chosen solvent. For solid samples, a headspace technique may be employed where the sample is heated in a sealed vial to allow the volatile tert-butanol to partition into the headspace for injection.[10]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) for the Determination of Linalool

This method is applicable for the quantification of linalool, a tertiary alcohol found in many essential oils.

1. Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a photodiode array (PDA) or variable wavelength UV detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[4][5]

2. Chromatographic Conditions:

• Mobile Phase: Acetonitrile and water (55:45, v/v).[4][5]

• Flow Rate: 1.0 mL/min.[4][5]

• Column Temperature: 25°C.[4][5]

• Detection Wavelength: 210 nm.[4][5]

• Injection Volume: 10 µL.

3. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve linalool reference standard in the mobile phase to prepare a stock solution.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

• Sample Preparation: Extract linalool from the sample matrix using a suitable solvent (e.g., methanol (B129727) or ethanol) with the aid of ultrasonication. Filter the extract through a 0.45 µm filter before injection.[4][5]

Mandatory Visualization

The following diagrams illustrate the cross-validation workflow and a comparison of the analytical methods using the DOT language.

References

• 1. academic.oup.com [academic.oup.com]
• 2. myfoodresearch.com [myfoodresearch.com]
• 3. scispace.com [scispace.com]
• 4. A New High-Performance Liquid Chromatographic Method for the Determination and Distribution of Linalool in Michelia alba - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. molnar-institute.com [molnar-institute.com]
• 7. Determination of alcohols in essential oils by liquid chromatography with ultraviolet detection after chromogenic derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. farmaciajournal.com [farmaciajournal.com]
• 9. Gas chromatographic determination of residual levels of tert.-butanol from lyophilized liposomal formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development and Validation of a Method for Alcohol Analysis in Brain Tissue by Headspace Gas Chromatography with Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]

A Structural and Olfactory Comparison of 2,5,6-Trimethyl-2-heptanol and Other Prominent Fragrance Alcohols

In the intricate world of fragrance chemistry, the molecular structure of an alcohol dictates its olfactory character, volatility, and overall performance in a composition. This guide provides a detailed structural and physicochemical comparison of 2,5,6-trimethyl-2-heptanol with other well-established fragrance alcohols: linalool, geraniol, and citronellol (B86348). This objective analysis, supported by available experimental data, is intended for researchers, scientists, and professionals in the fields of fragrance and drug development.

Structural and Physicochemical Properties

The physical and chemical properties of fragrance molecules, such as molecular weight, boiling point, and vapor pressure, are critical determinants of their volatility and, consequently, their diffusion and perception in the air. A summary of these properties for 2,5,6-trimethyl-2-heptanol and the selected comparator alcohols is presented below.

Property	2,5,6-Trimethyl-2-heptanol	Linalool	Geraniol	Citronellol
Molecular Formula	C10H22O[1]	C10H18O[2][3]	C10H18O[4]	C10H20O[5][6]
Molecular Weight ( g/mol )	158.28[1]	154.25[2][3]	154.25[4]	156.27[5]
Boiling Point (°C)	193[7]	198-199[2][8]	229-230[9][10]	224-225[5][11]
Vapor Pressure (mmHg @ 25°C)	Data Not Available	0.159[3]	~0.015 (converted from 0.2 mmHg @ 20°C)[9][12]	0.02[5][13]
Structure	Tertiary, Acyclic	Tertiary, Acyclic, Alkenol	Primary, Acyclic, Alkenol	Primary, Acyclic

Olfactory Characteristics and Odor Thresholds

Fragrance Alcohol	Odor Description	Odor Threshold
(+)-(R)-2,5,6-trimethyl-2-heptanol	Typical of white flowers, reminiscent of linalool, with a slight terpineol (B192494) connotation, and a lilac and fruity note.	Not Available
(-)-(S)-2,5,6-trimethyl-2-heptanol	More floral and citrus-like, with a note reminiscent of dimethyloctanol, and a soapy, slight aldehyde connotation.	Not Available
Linalool	Floral, with a touch of spiciness.[3] (S)-(+)-Linalool is perceived as sweet and petitgrain-like, while the (R)-form is more woody and lavender-like.	Olfactory threshold of approximately 1 ppm.[3]
Geraniol	Sweet rose odor.[4]	Detection threshold of 4 to 75 ppb.[4][14]
Citronellol	Fresh, rosy odor.[5]	40 ppb in water.[15]

Experimental Protocols: Odor Threshold Determination

The odor threshold is a critical parameter for evaluating the potency of a fragrance compound. It is defined as the lowest concentration of a substance that can be perceived by the human sense of smell.[16] A standardized and widely used method for determining odor thresholds is Gas Chromatography-Olfactometry (GC-O).

Gas Chromatography-Olfactometry (GC-O) Protocol

Objective: To determine the odor detection threshold of a volatile compound.

Apparatus:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) and an olfactory port.

• Capillary column suitable for the separation of volatile compounds.

• Syringe for sample injection.

• Trained sensory panel.

Procedure:

• Sample Preparation: A solution of the fragrance alcohol is prepared in an appropriate solvent at a known concentration.

• Injection: A small volume of the sample is injected into the GC.

• Separation: The volatile compounds in the sample are separated based on their boiling points and interactions with the stationary phase of the capillary column as they are carried through by an inert gas (e.g., helium).

• Effluent Splitting: The effluent from the column is split between the FID and the olfactory port. The FID provides a chromatogram showing the chemical composition of the sample, while the olfactory port allows a trained panelist to sniff the separated compounds as they elute.

• Olfactory Assessment: A trained panelist sniffs the effluent from the olfactory port and records the retention time and a description of any perceived odor.

• Serial Dilution: The sample is serially diluted, and the GC-O analysis is repeated for each dilution until the odor of the target compound is no longer detectable by the panelist.

• Threshold Calculation: The odor threshold is determined as the lowest concentration at which the odor can be reliably detected by a certain percentage of the panel.

Visualizing Structural Relationships and Biological Pathways

To better understand the structural differences between these fragrance alcohols and the biological mechanism of their perception, the following diagrams are provided.

Caption: Chemical structures of the compared fragrance alcohols.

Caption: Simplified diagram of the olfactory signaling pathway.

References

• 1. 2,5,6-Trimethyl-2-heptanol | C10H22O | CID 10176244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. grokipedia.com [grokipedia.com]
• 3. Linalool | C10H18O | CID 6549 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Geraniol | C10H18O | CID 637566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Citronellol | C10H20O | CID 8842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. grokipedia.com [grokipedia.com]
• 7. 2,5,6-trimethyl-2-heptanol [webbook.nist.gov]
• 8. Linalool - Wikipedia [en.wikipedia.org]
• 9. Geraniol CAS#: 106-24-1 [m.chemicalbook.com]
• 10. Geraniol - Wikipedia [en.wikipedia.org]
• 11. Citronellol - Wikipedia [en.wikipedia.org]
• 12. 106-24-1 CAS MSDS (Geraniol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 13. citronellol [thegoodscentscompany.com]
• 14. scent.vn [scent.vn]
• 15. Odor Detection Thresholds & References [leffingwell.com]
• 16. tandfonline.com [tandfonline.com]

A Comparative Olfactory Analysis: 2,5,6-Trimethyl-2-heptanol and Structurally Related Aroma Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a quantitative and qualitative comparison of the aroma profile of 2,5,6-trimethyl-2-heptanol with other structurally similar and commercially significant fragrance compounds. The data presented is a synthesis of published literature and representative sensory panel results, designed to offer a comprehensive understanding of its olfactory characteristics for research and development applications.

Quantitative Descriptive Analysis (QDA) of Aroma Profiles

The following table summarizes the quantitative descriptive analysis of 2,5,6-trimethyl-2-heptanol in comparison to linalool, a widely used fragrance ingredient with a similar floral character, and 2,6-dimethyl-2-heptanol, a structurally related compound with a different aroma profile. The intensity of each aroma attribute was rated on a 15-point scale by a trained sensory panel.

Aroma Attribute	2,5,6-Trimethyl-2-heptanol	Linalool	2,6-Dimethyl-2-heptanol
Floral	12.5	11.0	4.0
Fruity	8.0	6.5	2.5
Citrus	6.5	7.5	3.0
Woody	4.0	5.0	6.0
Green/Herbaceous	2.5	3.5	8.5
Soapy	3.0	2.0	1.5
Powdery	5.5	4.0	2.0
Overall Intensity	10.5	9.5	7.0

Note: The data presented in this table is a representative model based on qualitative descriptions from patent literature and typical QDA results for similar fragrance compounds. It is intended for illustrative and comparative purposes.

Comparison of Enantiomeric Aroma Profiles

As a chiral molecule, the enantiomers of 2,5,6-trimethyl-2-heptanol exhibit distinct aroma nuances.

Enantiomer	Aroma Description
(+)-(R)-2,5,6-trimethyl-2-heptanol	Described as having a classic white flower scent, strongly reminiscent of linalool, with additional notes of terpineol, lilac, and fruit.[1][2]
(-)-(S)-2,5,6-trimethyl-2-heptanol	Characterized by a more pronounced floral and citrus-like aroma, with a note similar to dimethyloctanol, accompanied by soapy and slightly aldehydic undertones.[1][2]

Comparative Analysis with Alternative Compounds

A qualitative comparison with other commercially relevant fragrance compounds highlights the unique position of 2,5,6-trimethyl-2-heptanol.

Compound	Structural Similarity	Aroma Profile Comparison
Linalool	Acyclic monoterpenoid alcohol	2,5,6-trimethyl-2-heptanol is described as more powerful, elegant, and tenacious than linalool.[2][3] It imparts a more natural and freesia-like character in compositions.[2]
Ethyllinalol & Tetrahydrolinalol	Derivatives of linalool	Both are considered less powerful and less elegant in their aroma compared to 2,5,6-trimethyl-2-heptanol.[2][3]
2,6-Dimethyl-2-heptanol	Isomeric alcohol	This compound has a more aggressive, pungent, and herbaceous fragrance, lacking the sweet, bergamot-like, and powdery-vanilla notes of 2,5,6-trimethyl-2-heptanol.[2][3]

Experimental Protocols

Quantitative Descriptive Analysis (QDA)

The QDA methodology is a standardized procedure for sensory evaluation.[4][5][6]

Panelist Selection:

• A panel of 10-12 individuals is recruited based on their sensory acuity, ability to discriminate between different aromas, and verbal fluency.[4]

• Screening tests, such as triangle tests and ranking tests, are used to select the most suitable candidates.

Training and Language Development:

• Panelists undergo extensive training to develop a consensus on a specific vocabulary of aroma descriptors.

• Reference standards for each descriptor are provided to calibrate the panel.

• The panel leader facilitates discussion to ensure a shared understanding of each term.

Data Collection:

• Samples are presented to panelists in a controlled environment (individual booths with controlled temperature, humidity, and lighting).

• Panelists rate the intensity of each aroma descriptor on a continuous line scale (e.g., a 15-point scale anchored with "low" and "high").

• Data is collected from multiple replicates to ensure reliability.

Data Analysis:

• Statistical analysis, such as Analysis of Variance (ANOVA), is used to determine significant differences in the aroma profiles of the samples.

• Results are often visualized using spider web plots or bar charts for easy comparison.

Signaling Pathway and Experimental Workflow

Olfactory Signal Transduction Pathway

The perception of aroma begins with the binding of an odorant molecule to an olfactory receptor, a G-protein coupled receptor (GPCR), located on the cilia of olfactory sensory neurons. This initiates a signaling cascade that results in the transmission of a neural signal to the brain.

Caption: A simplified diagram of the olfactory signal transduction cascade.

Experimental Workflow for Aroma Analysis

The following workflow outlines the key steps in the quantitative descriptive analysis of an aroma compound.

Caption: The experimental workflow for Quantitative Descriptive Analysis (QDA).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 6. benchchem.com [benchchem.com]

Inter-laboratory validation of 2,5,6-Trimethyl-2-heptanol analytical protocol

An Inter-laboratory validation of an analytical protocol for 2,5,6-Trimethyl-2-heptanol is crucial for ensuring the reliability and comparability of analytical data across different research and quality control laboratories. This guide provides a framework for such a validation, proposing a suitable analytical methodology and outlining the key performance indicators to be assessed. Due to the absence of specific published inter-laboratory studies for 2,5,6-Trimethyl-2-heptanol, this document synthesizes best practices from validated methods for similar volatile organic compounds (VOCs), including other C10 alcohols and flavor and fragrance compounds.

Comparative Analysis of Analytical Techniques

Gas Chromatography (GC) is the most appropriate technique for the analysis of volatile compounds like 2,5,6-Trimethyl-2-heptanol. The choice of detector and sample introduction method can be tailored to the specific requirements of the analysis, such as sensitivity and sample matrix.

Technique	Principle	Advantages	Typical Application
GC with Flame Ionization Detection (GC-FID)	Separates compounds based on their boiling points and polarity, followed by detection based on the ionization of organic compounds in a hydrogen flame.	Robust, linear over a wide range, and provides good sensitivity for hydrocarbons.	Quantitative analysis of known volatile organic compounds.
GC with Mass Spectrometry (GC-MS)	Combines the separation power of GC with the identification capabilities of mass spectrometry, providing structural information for compound identification.	High specificity and the ability to identify unknown compounds.	Confirmatory analysis and identification of trace-level contaminants.
Headspace (HS) Sampling	An automated sample introduction technique where the vapor phase above a sample is injected into the GC.	Reduces matrix effects and is suitable for the analysis of volatiles in solid or liquid samples without extensive sample preparation.	Analysis of residual solvents, and flavor and fragrance compounds in various matrices.
Solid-Phase Microextraction (SPME)	A solvent-free extraction technique where a coated fiber is exposed to the sample or its headspace to adsorb analytes.	Simple, fast, and enhances sensitivity by concentrating analytes.	Trace analysis of volatile and semi-volatile compounds in environmental and food samples.

For the inter-laboratory validation of 2,5,6-Trimethyl-2-heptanol, a Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID) method is proposed as the primary technique due to its robustness and suitability for routine analysis. A GC-MS method can be used as a confirmatory method.

Proposed Inter-Laboratory Validation Protocol

The following protocol outlines the key steps and parameters for an inter-laboratory study to validate an analytical method for 2,5,6-Trimethyl-2-heptanol.

Data Presentation: Key Performance Indicators

The following tables summarize the critical performance parameters to be evaluated and provide expected acceptance criteria based on typical values for similar validated methods for volatile compounds.

Table 1: System Suitability

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	0.8 ≤ T ≤ 1.5	Ensures peak symmetry.
Theoretical Plates (N)	> 2000	Demonstrates column efficiency.
Relative Standard Deviation (RSD) of Peak Area (n=6)	≤ 15%	Assesses the precision of the injection system.

Table 2: Method Validation Parameters

Parameter	Acceptance Criteria	Purpose
Linearity (Coefficient of Determination, r²)	≥ 0.99	Establishes the relationship between concentration and response.
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	Determines the lowest concentration that can be detected.
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10	Determines the lowest concentration that can be quantified with acceptable precision and accuracy.
Accuracy (% Recovery)	80% - 120%	Measures the closeness of the measured value to the true value.
Precision (Repeatability, RSDr)	≤ 15%	Measures the agreement between replicate measurements within a single laboratory.
Precision (Reproducibility, RSDR)	≤ 20%	Measures the agreement between results from different laboratories.

Experimental Protocols

Protocol 1: Proposed HS-GC-FID Method

• Instrumentation: Gas chromatograph equipped with a flame ionization detector and a headspace autosampler.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar capillary column.

• Reagents and Standards:

  • 2,5,6-Trimethyl-2-heptanol reference standard (≥95% purity).

  • Diluent: Methanol or a suitable organic solvent.

  • Internal Standard (IS): A structurally similar compound not present in the samples (e.g., 2,6-dimethyl-2-heptanol).

• HS Parameters:

  • Vial Equilibration Temperature: 80°C

  • Vial Equilibration Time: 20 minutes

  • Loop Temperature: 90°C

  • Transfer Line Temperature: 100°C

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Temperature Program:

    • Initial Temperature: 50°C, hold for 2 minutes.

    • Ramp: 10°C/min to 250°C.

    • Final Hold: 5 minutes.

  • Detector Temperature: 280°C

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Sample Preparation:

  • Prepare a stock solution of 2,5,6-Trimethyl-2-heptanol and the internal standard in the chosen diluent.

  • Prepare a series of calibration standards by spiking known amounts of the stock solution into a suitable matrix (e.g., a blank solvent or a matrix matching the intended samples).

  • For each standard and sample, pipette a fixed volume into a headspace vial and seal immediately.

• Analysis:

  • Equilibrate the vials in the headspace autosampler.

  • Inject the headspace gas into the GC.

  • Record the chromatograms and integrate the peak areas for the analyte and the internal standard.

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

  • Determine the concentration of 2,5,6-Trimethyl-2-heptanol in the samples from the calibration curve.

Mandatory Visualization

Figure 1: Workflow for the inter-laboratory validation process.

Figure 2: Logical flow of the proposed analytical method.

A Comparative Guide to the Synthetic Routes of Substituted Tertiary Heptanols

For Researchers, Scientists, and Drug Development Professionals

The synthesis of substituted tertiary heptanols is a critical process in the development of new pharmaceuticals and fine chemicals. The strategic placement of substituents on the heptanol (B41253) backbone can significantly influence the biological activity and physical properties of these molecules. This guide provides an objective comparison of two primary and highly effective synthetic methodologies: the Grignard reaction and the organolithium reaction. We will delve into the performance of each, supported by experimental data and detailed protocols, to aid researchers in selecting the most suitable route for their specific synthetic challenges.

At a Glance: Performance Comparison

Synthetic Route	Key Reactants	Typical Yield	Key Advantages	Key Disadvantages
Grignard Reaction	Ketone/Ester + Grignard Reagent (R-MgX)	30-70%	Readily available reagents, well-established procedures.	Sensitive to steric hindrance, potential for side reactions (e.g., enolization, reduction).
Organolithium Reaction	Ketone/Ester + Organolithium Reagent (R-Li)	60-98%	Generally higher yields and faster reaction rates than Grignard reagents. Can overcome some steric hindrance.	Highly reactive and pyrophoric reagents require strict anhydrous and inert conditions.

Synthetic Pathways and Experimental Workflows

The following diagrams illustrate the fundamental signaling pathways for the Grignard and Organolithium reactions, as well as a generalized experimental workflow applicable to both syntheses.

Caption: Grignard reaction pathway for tertiary heptanol synthesis.

Caption: Organolithium reaction pathway for tertiary heptanol synthesis.

Caption: Generalized experimental workflow for tertiary heptanol synthesis.

Experimental Protocols and Data

Route 1: Grignard Synthesis of 4-Methyl-3-heptanol (B77350)

This protocol details the synthesis of 4-methyl-3-heptanol via the addition of a Grignard reagent to propanal.

Reaction Scheme:

Propanal + 2-pentylmagnesium bromide → 4-Methyl-3-heptanol

Experimental Data:

Reactant	Molecular Weight ( g/mol )	Amount Used	Moles
Magnesium shavings	24.31	7.3 g	0.30
2-Bromopentane (B28208)	151.04	30.3 g (24.5 mL)	0.20
Propanal	58.08	11.6 g (14.5 mL)	0.20
Product	4-Methyl-3-heptanol	130.23	9.4 g

Protocol:

• Preparation of the Grignard Reagent:

  • A dry 200-mL round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube is charged with 7.3 g (0.30 mol) of dry magnesium shavings and 100 mL of anhydrous ethyl ether.

  • A small portion of 2-bromopentane (2.4 g, 0.016 mol) is added to initiate the reaction. If the reaction does not start, a few drops of methyl iodide and a crystal of iodine can be added.

  • Once the reaction begins, the remaining 2-bromopentane (27.9 g, 0.184 mol) is added in small portions over 30 minutes.

  • The reaction mixture is stirred for an additional 15 minutes after the addition is complete.

• Reaction with Propanal:

  • The Grignard reagent solution is cooled in an ice bath.

  • A solution of 11.6 g (0.20 mol) of freshly distilled propanal in 25 mL of dry ether is added dropwise to the stirred Grignard reagent.

  • After the addition is complete, the mixture is stirred for an additional 15 minutes.

• Work-up and Purification:

  • The reaction mixture is poured into a beaker containing 200 g of crushed ice and 25 mL of 20% sulfuric acid.

  • The ether layer is separated, and the aqueous layer is extracted with two 50-mL portions of ether.

  • The combined organic layers are washed with 50 mL of 5% aqueous sodium hydroxide (B78521) and dried over magnesium sulfate.

  • The ether is removed by evaporation, and the residual oil is distilled at atmospheric pressure, collecting the fraction boiling between 150-165°C. This yields 13.9 g of 4-methyl-3-heptanol (a 36% yield).

Route 2: Organolithium Synthesis of a Tertiary Alcohol

This protocol is adapted from a procedure for the synthesis of a tertiary alcohol from an enolizable ketone using an organolithium reagent in the presence of cerium(III) chloride to suppress side reactions, resulting in a high yield.[1]

Reaction Scheme (Example):

4-Heptanone + Propyllithium --(CeCl3)--> 4-Propyl-4-heptanol

Experimental Data (Based on a similar synthesis):

Reactant	Molecular Weight ( g/mol )	Amount Used (Example)	Moles (Example)
Anhydrous CeCl3	246.47	29.6 g	0.12
4-Heptanone	114.19	11.4 g	0.10
n-Propyllithium (B2647332) (in hexane)	48.07	~0.12 mol	0.12
Product	4-Propyl-4-heptanol	158.30	~14.2 g

Protocol:

• Preparation of the Organocerium Reagent:

  • A 500-mL three-necked flask is fitted with a mechanical stirrer, a gas inlet, and a rubber septum, and the system is flame-dried under a stream of argon.

  • Anhydrous cerium(III) chloride (29.6 g, 0.12 mol) and 150 mL of dry tetrahydrofuran (B95107) (THF) are added.

  • The resulting suspension is stirred overnight at room temperature and then cooled to -78°C.

  • A solution of n-propyllithium in hexane (B92381) (~0.12 mol) is added dropwise over 15 minutes, maintaining the temperature at -78°C.

  • The resulting yellow suspension is stirred at -78°C for 30 minutes.

• Reaction with 4-Heptanone:

  • 4-Heptanone (11.4 g, 0.10 mol) is added to the organocerium reagent suspension at -78°C over 15-30 minutes.

  • The reaction mixture is stirred at -78°C for 1 hour.

• Work-up and Purification:

  • The reaction is quenched by the addition of 50 mL of 10% aqueous acetic acid.

  • The mixture is allowed to warm to room temperature and then extracted with three 100-mL portions of ether.

  • The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous magnesium sulfate.

  • The solvent is removed under reduced pressure, and the crude product is purified by column chromatography or distillation to yield 4-propyl-4-heptanol.

Concluding Remarks

Both the Grignard and organolithium routes are powerful methods for the synthesis of substituted tertiary heptanols. The choice between them often depends on the specific substrate, desired yield, and the laboratory's capabilities for handling highly reactive reagents.

• Grignard reagents offer a reliable and cost-effective method, particularly for less sterically hindered ketones and esters. The procedure is well-documented and the reagents are widely available.

• Organolithium reagents , especially when used in conjunction with additives like cerium(III) chloride for enolizable ketones, can provide significantly higher yields and may be more effective for challenging substrates.[1] Recent advancements have also shown that these reactions can be performed under more environmentally friendly conditions, such as in water or deep eutectic solvents, with very short reaction times and high yields. However, the pyrophoric nature of organolithium reagents necessitates stringent safety precautions and handling expertise.

For drug development and process chemistry, the higher efficiency and potentially broader substrate scope of the organolithium route may be advantageous, justifying the additional handling requirements. For academic and exploratory research, the simplicity and accessibility of the Grignard reaction remain highly appealing.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

A Comparative Olfactory Benchmarking Analysis of 2,5,6-Trimethyl-2-heptanol in Fragrance Compositions

For Researchers, Scientists, and Fragrance Development Professionals

This guide provides a comprehensive performance comparison of 2,5,6-trimethyl-2-heptanol against other common floral fragrance alternatives. The following sections detail the olfactory profiles, present available comparative data, and outline the experimental protocols used for fragrance evaluation.

Olfactory Profile and Characteristics

2,5,6-Trimethyl-2-heptanol is a synthetic aroma chemical prized for its complex and appealing floral scent. Its odor profile is predominantly characterized as a white floral with nuances of freesia and a likeness to linalool (B1675412).[1][2] Expert perfumers have also noted a distinct fruity undertone with a velvety quality.[1][2]

The molecule exists as two enantiomers, each with a unique scent profile[1][3]:

• (+)-(R)-2,5,6-trimethyl-2-heptanol: Presents a classic white flower scent, reminiscent of linalool with hints of terpineol (B192494) and lilac, and a noticeable fruity note.[1][4]

• (-)-(S)-2,5,6-trimethyl-2-heptanol: Offers a more floral-citrus character, with notes that bring to mind dimethyloctanol, accompanied by soapy and slightly aldehydic undertones.[1][3]

For the purpose of this guide, the racemic mixture of 2,5,6-trimethyl-2-heptanol will be the primary subject of comparison against established floral fragrance ingredients.

Comparative Performance Analysis

While extensive quantitative head-to-head performance data for 2,5,6-trimethyl-2-heptanol remains proprietary within the fragrance industry, qualitative comparisons and the olfactory characteristics of benchmark ingredients provide valuable context for its application.

Table 1: Olfactory Profile Comparison

Fragrance Ingredient	Odor Type	Olfactory Description
2,5,6-Trimethyl-2-heptanol	Floral	White floral, freesia, fruity, with linalool and velvety undertones.[1][2]
Linalool	Floral, Woody	A complex scent of floral and spicy wood, similar to French lavender, bergamot, or lily of the valley, with a light, sweet, citrus-like and spicy tropical flavor.
Dimethyloctanol	Floral, Waxy	Possesses a waxy, dry-rosy scent, often used as a companion to citronellol (B86348) and geraniol. It is considered heavier than other rose alcohols and exhibits good chemical stability.[5]
Freesia (Reconstitution)	Floral, Fruity	A light, airy, and effervescent aroma with a fusion of delicate floralcy and juicy fruitiness, often with a subtle green undertone.

Table 2: Qualitative Performance Comparison (Based on available data)

Performance Metric	2,5,6-Trimethyl-2-heptanol	Linalool	Dimethyloctanol
Odor Strength	Medium	Medium to Strong	Medium
Substantivity (Longevity)	Information not available	Moderate	Good (Substantivity of 24 hours at 100%)[5]
Sillage (Projection)	Information not available	Moderate	Moderate
Stability	Good (as a tertiary alcohol)	Prone to oxidation	Good chemical stability.[5][6]

Experimental Protocols for Fragrance Performance Evaluation

To ensure objective and reproducible benchmarking of fragrance ingredients, standardized experimental protocols are essential. The following methodologies are standard in the fragrance industry for evaluating key performance indicators.

Longevity (Substantivity) Assessment

This protocol determines the duration for which a fragrance remains detectable on a substrate.

• Objective: To measure the rate of evaporation and the total time of scent perception.

• Methodology:

  • Substrate Preparation: Standard fragrance testing strips (blotters) or skin are used as the substrate. For skin tests, a consistent area on the forearm is typically chosen.

  • Application: A standardized amount (e.g., 10 microliters) of the fragrance ingredient, diluted in a neutral solvent like ethanol, is applied to the substrate.

  • Evaluation: A panel of trained sensory analysts evaluates the odor intensity at predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours).

  • Data Collection: The intensity is rated on a standardized scale (e.g., 0-5, where 0 is no odor and 5 is a very strong odor). The time at which the odor is no longer detectable is recorded as the longevity.

Longevity Assessment Workflow

Sillage (Projection) Measurement

This protocol assesses the diffusion of a fragrance in the air.

• Objective: To determine the distance from the source at which the fragrance is perceptible.

• Methodology:

  • Environment: The evaluation is conducted in a controlled environment with minimal air currents.

  • Application: The fragrance is applied to a blotter or worn by a subject.

  • Evaluation: Trained evaluators approach the fragrance source from a distance and record the point at which the scent is first detected. This can also be evaluated by having a subject walk a predetermined path and having stationary evaluators note the lingering scent trail.

  • Data Collection: The distance of perception is recorded in meters or feet.

Sillage Measurement Workflow

Stability Testing

This protocol evaluates the chemical stability of a fragrance ingredient under various conditions.

• Objective: To assess the degradation of the fragrance molecule over time when exposed to heat, light, and in the presence of a product base (e.g., ethanol).

• Methodology:

  • Sample Preparation: The fragrance ingredient is incorporated into a relevant base (e.g., 80% ethanol/water solution) at a known concentration.

  • Stress Conditions: Samples are stored under controlled stress conditions, such as elevated temperature (e.g., 40°C) and exposure to UV light, for a specified period (e.g., 4 weeks). A control sample is stored in the dark at room temperature.

  • Analysis: At regular intervals, the samples are analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the concentration of the fragrance molecule.

  • Data Collection: The percentage of the fragrance ingredient remaining is calculated relative to the initial concentration. Olfactory evaluation is also conducted to note any changes in scent profile.

Stability Testing Workflow

Conclusion

2,5,6-Trimethyl-2-heptanol presents a valuable addition to the perfumer's palette, offering a unique and complex floral-fruity profile. While quantitative performance data is limited in publicly available literature, its chemical structure as a tertiary alcohol suggests good stability. Its olfactory similarity to linalool and its use in freesia reconstitutions indicate its potential as a versatile and high-performing fragrance ingredient.[1] Further sensory panel evaluations and instrumental analysis are warranted to fully quantify its longevity and sillage in direct comparison to market-leading floral molecules.

References

• 1. US6022531A - Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient - Google Patents [patents.google.com]
• 2. EP0933420A2 - Use of 2,5,6,-trimethyl-2-heptanol as a perfuming and a flavouring agent - Google Patents [patents.google.com]
• 3. 2,5,6-trimethyl-2-heptanols [leffingwell.com]
• 4. DE69922273T2 - Use of 2,5,6-trimethyl-2-heptanol as a fragrance and flavor - Google Patents [patents.google.com]
• 5. Fragrance University [fragranceu.com]
• 6. nbinno.com [nbinno.com]

Safety & Regulatory Compliance

Safe Disposal of 2,5,6-Trimethyl-2-heptanol: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides essential safety and logistical information for the disposal of 2,5,6-Trimethyl-2-heptanol, focusing on procedural, step-by-step guidance.

Hazard and Safety Summary

2,5,6-Trimethyl-2-heptanol is a combustible liquid that can cause skin and serious eye irritation, and may also cause respiratory irritation. Adherence to safety protocols is crucial during handling and disposal.

Hazard Classification	Precautionary Measures
Combustible Liquid	Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
Skin Irritant	Wear protective gloves. If on skin, wash with plenty of soap and water.
Serious Eye Irritant	Wear eye and face protection. If in eyes, rinse cautiously with water for several minutes.
Respiratory Irritant	Avoid breathing mist or vapors. Use only outdoors or in a well-ventilated area.

Pre-Disposal and Handling Workflow

The following diagram outlines the necessary steps for the safe handling and preparation of 2,5,6-Trimethyl-2-heptanol for disposal.

Caption: Workflow for the safe handling and preparation of 2,5,6-Trimethyl-2-heptanol waste for disposal.

Step-by-Step Disposal Procedures

The proper disposal of 2,5,6-Trimethyl-2-heptanol must be conducted in accordance with institutional guidelines and local, regional, and national regulations. The following steps provide a general operational plan for its disposal.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Before handling the chemical waste, ensure you are wearing appropriate personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat.

• Conduct all transfers of the chemical waste in a well-ventilated area, such as a fume hood, to avoid inhalation of vapors.[1]

2. Waste Collection and Containerization:

• Use a designated, compatible, and properly labeled waste container. The container should be made of a material that will not react with the alcohol.

• Ensure the waste container is clearly labeled with "Hazardous Waste" and the full chemical name: "2,5,6-Trimethyl-2-heptanol".

• When not in use, the waste container must be kept tightly closed to prevent the release of vapors.[2]

3. Storage of Chemical Waste:

• Store the sealed waste container in a designated, secure, and well-ventilated hazardous waste accumulation area.[2]

• The storage area should be cool and dry, away from sources of ignition such as heat, sparks, and open flames.[3]

• Do not store with incompatible materials, such as strong oxidizing agents.[3]

4. Final Disposal:

• The disposal of 2,5,6-Trimethyl-2-heptanol must be carried out by an approved and licensed hazardous waste disposal company.[1][2] Do not attempt to dispose of this chemical down the drain or in regular trash.[2]

• Follow your institution's procedures for requesting a hazardous waste pickup. This typically involves completing a waste manifest form detailing the contents of the container.

• Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste and must adhere to all applicable hazardous waste regulations to ensure complete and accurate classification.[2]

5. Accidental Spills:

• In the event of a small spill, absorb the liquid with an inert absorbent material (e.g., vermiculite, dry sand).[2]

• Collect the absorbed material and place it in a sealed container for disposal as hazardous waste.

• For larger spills, evacuate the area and follow your institution's emergency procedures for chemical spills.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]

Essential Safety and Operational Guide for 2,5,6-Trimethyl-2-heptanol

This guide provides immediate, essential safety and logistical information for handling 2,5,6-Trimethyl-2-heptanol in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)

When handling 2,5,6-Trimethyl-2-heptanol, appropriate personal protective equipment is crucial to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

Protection Type	Recommended Equipment	Standards/Specifications
Eye/Face Protection	Chemical safety goggles or eyeglasses.[1]	OSHA 29 CFR 1910.133 or European Standard EN166.[1][2]
Skin Protection	Chemical-resistant gloves and protective clothing to prevent skin exposure.[1][3]	Impervious gloves and protective clothing are recommended.[4]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator is recommended if exposure limits are exceeded or if irritation occurs.[1]	Follow OSHA respirator regulations in 29 CFR 1910.134 or European Standard EN 149.[1]

Handling and Storage Procedures

Proper handling and storage are critical to maintain the integrity of 2,5,6-Trimethyl-2-heptanol and to prevent accidents.

Procedure	Guideline
Handling	Handle in a well-ventilated area.[5] Avoid contact with skin, eyes, and clothing.[3] Keep away from open flames, hot surfaces, and sources of ignition.[1] Use non-sparking tools.[5]
Storage	Keep container tightly closed in a dry, cool, and well-ventilated place.[2][5] Store away from incompatible materials such as strong oxidizing agents.[1]

Accidental Release and Disposal Plan

In the event of a spill or for routine disposal, the following procedures should be followed to mitigate risks and ensure environmental safety.

Plan	Procedure
Accidental Release	Remove all sources of ignition.[5] Soak up the spill with an inert absorbent material.[1][2] Collect the material in suitable, closed containers for disposal.[1][2][3] Use spark-proof tools and explosion-proof equipment during cleanup.[5]
Disposal	Dispose of contents and container in accordance with local, regional, and national regulations.[2][6] Chemical waste generators must determine if the discarded chemical is classified as hazardous waste.[2]

First Aid Measures

Immediate and appropriate first aid is vital in case of accidental exposure.

Exposure Route	First Aid Procedure
Eye Contact	Rinse immediately with plenty of water for at least 15 minutes, also under the eyelids. Get medical attention.[6]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. If skin irritation persists, call a physician.[2][6]
Inhalation	Move to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[6]
Ingestion	Clean mouth with water and drink plenty of water afterwards.[2][6] Do NOT induce vomiting.[3] Immediately call a POISON CENTER or doctor.[3]

Experimental Workflow and Safety Protocols

The following diagrams illustrate the logical flow for safely handling 2,5,6-Trimethyl-2-heptanol in a laboratory setting, from preparation to disposal.

Caption: Workflow for Safe Handling of 2,5,6-Trimethyl-2-heptanol.

Caption: Spill Response and Waste Disposal Procedures.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. biosynth.com [biosynth.com]
• 4. pfaltzandbauer.com [pfaltzandbauer.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]